BAL-0028

Core Science & Biosynthesis

BAL-0028 mechanism of action

An In-depth Technical Guide to the Mechanism of Action of BAL-0028, a Novel NLRP3 Inflammasome Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

BAL-0028 is a potent and selective small molecule inhibitor of the human NLRP3 inflammasome, a key mediator of innate immunity and inflammation.[1][2][3] Its mechanism of action is distinct from previously characterized NLRP3 inhibitors like MCC950, offering a new modality for therapeutic intervention in a range of inflammatory diseases.[2][3] BAL-0028 directly binds to the NACHT domain of NLRP3, preventing its oligomerization and subsequent activation of downstream inflammatory signaling.[1][4] Notably, it exhibits high specificity for primate NLRP3 and demonstrates superior potency against certain disease-associated NLRP3 mutations compared to MCC950.[1][5]

Core Mechanism of Action

BAL-0028 exerts its inhibitory effect through a novel binding modality to the NLRP3 protein. Unlike the well-characterized inhibitor MCC950, BAL-0028 does not inhibit the ATPase activity of NLRP3, indicating a distinct binding site within the NACHT domain.[1] The binding of BAL-0028 to the NACHT domain stabilizes the protein and prevents the conformational changes required for NLRP3 oligomerization, a critical step in the assembly of the inflammasome complex.[1][4] By blocking oligomerization, BAL-0028 effectively halts the downstream activation of caspase-1 and the subsequent maturation and release of pro-inflammatory cytokines IL-1β and IL-18, as well as pyroptotic cell death.[1][5]

Signaling Pathway of NLRP3 Inflammasome Activation and Inhibition by BAL-0028

Caption: Signaling pathway of NLRP3 inflammasome activation and the inhibitory point of BAL-0028.

Quantitative Data

The inhibitory potency and binding affinity of BAL-0028 have been characterized in various cellular and biochemical assays.

Table 1: In Vitro Inhibitory Potency of BAL-0028

Cell Type	Activator	Readout	IC50 (nM)	Reference
THP-1 macrophages	LPS + Nigericin	IL-1β release	25	[6][7][8]
THP-1 macrophages	LPS + Nigericin	IL-1β release	57.5	[4][9]
THP-1 macrophages	ATP	IL-1β release	Nanomolar range	[3]
THP-1 macrophages	MSU	IL-1β release	Nanomolar range	[3]
Primary human monocytes	Nigericin	IL-1β release	Nanomolar range	[9]
iPSC-derived microglia	Nigericin	IL-1β release	Nanomolar range	[9]
Human monocyte-derived macrophages (HMDM)	Nigericin	IL-1β release	Nanomolar range	[9]
iPSC-derived macrophages (iMacs)	Nigericin	IL-1β release	Nanomolar range	[9]
Humanized NLRP3 mouse cells	LPS + Nigericin	IL-1β release	14.7	[9]

Table 2: Binding Affinity of BAL-0028 to NLRP3

Assay	Target Domain	KD (nM)	Reference
Biochemical Assay	NACHT	104-123	[6][7][8][10]
Binding Assay	NACHT	96	[4]

Experimental Protocols

Detailed methodologies for key experiments are crucial for understanding and replicating the findings on BAL-0028's mechanism of action.

NLRP3 Inflammasome Inhibition Assay in THP-1 Cells

• Cell Culture and Differentiation: Human THP-1 monocytic cells are cultured and differentiated into macrophage-like cells using phorbol (B1677699) 12-myristate 13-acetate (PMA).

• Priming: Differentiated THP-1 cells are primed with lipopolysaccharide (LPS) to upregulate the expression of NLRP3 and pro-IL-1β.[4]

• Inhibitor Treatment: Cells are pre-treated with varying concentrations of BAL-0028 for a specified duration (e.g., 90 minutes).[7]

• NLRP3 Activation: The NLRP3 inflammasome is activated using a canonical agonist such as nigericin, ATP, or monosodium urate (MSU) crystals.[3][4]

• Supernatant Collection and Analysis: Cell culture supernatants are collected, and the concentration of secreted IL-1β is quantified using an enzyme-linked immunosorbent assay (ELISA).

• Data Analysis: The half-maximal inhibitory concentration (IC50) is calculated by plotting the IL-1β concentration against the log of the BAL-0028 concentration.

Biochemical Binding Assay (Drug Affinity Responsive Target Stability - DARTS)

• Protein Preparation: Recombinant human NLRP3 NACHT domain is purified.

• Inhibitor Binding: The purified NACHT domain is incubated with BAL-0028 or a vehicle control.

• Protease Digestion: The protein-inhibitor mixture is subjected to limited proteolysis using a protease such as thermolysin. The binding of BAL-0028 is expected to stabilize the protein, making it less susceptible to digestion.

• SDS-PAGE and Western Blotting: The digested samples are resolved by SDS-PAGE and visualized by Western blotting using an anti-NLRP3 antibody. Increased intact protein in the presence of BAL-0028 indicates binding.

• Thermal Shift Assay (TSA): The melting temperature (Tm) of the NLRP3 NACHT domain is measured in the presence and absence of BAL-0028. An increase in Tm upon addition of the compound confirms direct binding and stabilization.[9]

ASC Speck Formation Assay

• Cell Line: A human cell line, such as THP-1, is engineered to express a fluorescently tagged apoptosis-associated speck-like protein containing a CARD (ASC), for example, ASC-mCherry.

• Cell Treatment: The cells are primed with LPS and then treated with BAL-0028 or a vehicle control.

• NLRP3 Activation: NLRP3 is activated with an appropriate stimulus.

• Fluorescence Microscopy: The formation of large, perinuclear fluorescent specks (ASC specks), which indicates NLRP3 oligomerization and inflammasome assembly, is visualized and quantified using fluorescence microscopy.[1]

• Quantification: The percentage of cells with ASC specks is determined in treated versus untreated cells to assess the inhibitory effect of BAL-0028 on inflammasome assembly.

Visualizations

Experimental Workflow for NLRP3 Inhibition Assay

Caption: Workflow for determining the in vitro inhibitory potency of BAL-0028.

Logical Relationship of BAL-0028's Selectivity

Caption: Specificity profile of BAL-0028 for different inflammasomes and species.

Conclusion

BAL-0028 represents a significant advancement in the development of NLRP3 inflammasome inhibitors. Its novel mechanism of action, involving the inhibition of NLRP3 oligomerization without affecting ATPase activity, distinguishes it from other known inhibitors.[1] The high potency and selectivity for human NLRP3, coupled with its efficacy against disease-relevant mutations, underscore its therapeutic potential for a wide range of inflammatory conditions.[1][2][3] Further preclinical and clinical investigation of BAL-0028 and its derivatives, such as BAL-0598, is warranted to fully elucidate their therapeutic utility.[2][4]

References

• 1. Discovery of a Potent and Selective Inhibitor of Human NLRP3 with a Novel Binding Modality and Mechanism of Action - preLights [prelights.biologists.com]
• 2. Discovery of potent and selective inhibitors of human NLRP3 with a novel mechanism of action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Selective NLRP3 inhibitors show promise against inflammation | BioWorld [bioworld.com]
• 5. rupress.org [rupress.org]
• 6. selleckchem.com [selleckchem.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. BAL-0028 | NLRP3 inhibitor | Probechem Biochemicals [probechem.com]
• 9. biorxiv.org [biorxiv.org]
• 10. researchgate.net [researchgate.net]

BAL-0028: A Technical Whitepaper on the Discovery and Development of a Novel NLRP3 Inflammasome Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Abstract

BAL-0028 is a novel, potent, and selective small molecule inhibitor of the human NLRP3 inflammasome, a key mediator of innate immunity and a driver of inflammation in numerous diseases.[1][2][3] Discovered through a DNA-encoded library (DEL) screen, BAL-0028 represents a new class of indazole-based NLRP3 inhibitors with a distinct mechanism of action.[4][5] It binds directly to the NACHT domain of the NLRP3 protein at a site separate from that of the well-characterized inhibitor MCC950.[1][2][6][7] This unique binding modality allows BAL-0028 to effectively inhibit NLRP3 activation, subsequent pro-inflammatory cytokine release (IL-1β and IL-18), and pyroptotic cell death.[2][4] Notably, BAL-0028 exhibits high specificity for human and primate NLRP3, with poor activity against rodent orthologs, highlighting the importance of using human-based systems in its evaluation.[1][2][5][7] Furthermore, BAL-0028 and its derivatives have demonstrated efficacy in inhibiting hyperactive NLRP3 mutations associated with autoinflammatory diseases, in some cases more potently than MCC950.[1][3][5][6] This technical guide provides a comprehensive overview of the discovery, mechanism of action, and preclinical development of BAL-0028, including detailed experimental protocols and key data presented for scientific evaluation.

Discovery and Lead Identification

BAL-0028 was identified from a screening of DNA-encoded libraries (DEL) against a recombinant human NLRP3 protein construct.[4][5][8] This high-throughput screening methodology enabled the exploration of a vast chemical space, leading to the identification of a novel indazole series of high-affinity, reversible inhibitors of NLRP3 activation.[4] BAL-0028 (also referred to as compound 3 in some publications) emerged as a potent lead compound directly from this screen.[4]

Logical Flow of Discovery

Caption: Discovery workflow for BAL-0028.

Mechanism of Action

BAL-0028 exerts its inhibitory effect through direct interaction with the NLRP3 protein, preventing the assembly and activation of the inflammasome complex.

Binding Site and Modality

Biochemical and cellular analyses have demonstrated that BAL-0028 binds to the NACHT domain of NLRP3.[1][2][4][6][7] Surface Plasmon Resonance (SPR) studies confirmed tight binding to this domain.[4] Crucially, BAL-0028's binding site is distinct from that of MCC950, another well-known NLRP3 inhibitor.[1][2][5][6][7] This is supported by competition assays showing that BAL-0028 can further stabilize the NACHT domain even when it is pre-bound with MCC950.[8] Unlike MCC950, BAL-0028 does not inhibit the ATPase activity of NLRP3, indicating a different inhibitory mechanism.[6][8]

Downstream Effects

By binding to the NACHT domain, BAL-0028 effectively prevents the oligomerization of NLRP3, a critical upstream event for inflammasome activation.[6] This blockade prevents the recruitment of the adaptor protein ASC (Apoptosis-associated speck-like protein containing a CARD) and subsequent activation of Caspase-1.[6] The inhibition of Caspase-1 activation ultimately blocks the processing and release of the pro-inflammatory cytokines IL-1β and IL-18, and prevents pyroptosis, a lytic form of cell death.[2][4]

Signaling Pathway of NLRP3 Inhibition by BAL-0028

Caption: BAL-0028 inhibits NLRP3 oligomerization.

Quantitative Data Summary

The potency and binding affinity of BAL-0028 have been quantified across various assays and cell types.

Table 1: In Vitro Potency (IC50) of BAL-0028

Cell Type / Assay	Stimulus	Measured Endpoint	BAL-0028 IC50 (nM)	MCC950 IC50 (nM)	Reference
PMA-differentiated THP-1	Nigericin	IL-1β Release	57.5	14.3	[9]
PMA-differentiated THP-1	ATP	IL-1β Release	Nanomolar Range	N/A	[8]
PMA-differentiated THP-1	MSU	IL-1β Release	Nanomolar Range	N/A	[8]
Human Primary Monocytes	Nigericin	IL-1β Release	Potent Inhibition	Potent Inhibition	[8]
iPSC-derived Microglia	Nigericin	IL-1β Release	Equipotent to MCC950	Equipotent to BAL-0028	[8]
HMDM	Nigericin	IL-1β Release	Nanomolar Range	N/A	[8]
iMacs	Nigericin	IL-1β Release	Nanomolar Range	N/A	[8]
General NLRP3 Activation	N/A	NLRP3 Activation	25	N/A	[10]
Humanized NLRP3 129S6 BMDM	LPS + Nigericin	IL-1β Release	14.7	Potent	[8]

HMDM: Human Monocyte-Derived Macrophages; iMacs: iPSC-Derived Macrophages; BMDM: Bone Marrow-Derived Macrophages.

Table 2: Binding Affinity (KD) of BAL-0028

Assay Method	Protein Construct	Binding Affinity (KD)	Reference
Surface Plasmon Resonance (SPR)	NLRP3 NACHT Domain	104-123 nM	[4][8][10]
Binding Assays	NLRP3 NACHT Domain	96 nM	[9]

Table 3: Species Selectivity

Species	Cell Type	BAL-0028 Activity	Reference
Human	Myeloid Cells	Potent Inhibitor	[1][8]
African Green Monkey	Myeloid Cells	Potent Inhibitor	[8]
Cynomolgus Monkey	Myeloid Cells	Potent Inhibitor	[8]
Mouse	J774A.1, BMDM	Poor/No Inhibition (>6 µM)	[1][8]
Rat	N/A	No Inhibition	[9]
Dog	N/A	No Inhibition	[9]
Rabbit	N/A	No Inhibition	[9]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are summaries of key experimental protocols used in the characterization of BAL-0028.

THP-1 Cell-Based IL-1β Release Assay

This assay is a foundational method for evaluating NLRP3 inhibitor potency in a human monocytic cell line.

• Cell Culture and Differentiation: Human monocytic THP-1 cells are cultured in appropriate growth media. For differentiation into a macrophage-like state, cells are treated with Phorbol 12-myristate 13-acetate (PMA).

• Priming: Differentiated THP-1 cells are primed with lipopolysaccharide (LPS) to upregulate the expression of NLRP3 and pro-IL-1β.

• Inhibitor Treatment: Cells are pre-treated with varying concentrations of BAL-0028 or a vehicle control for a specified duration.

• NLRP3 Activation: The NLRP3 inflammasome is activated by adding a stimulus such as nigericin, ATP, or monosodium urate (MSU) crystals.[8][9]

• Endpoint Measurement: After incubation, the cell culture supernatant is collected. The concentration of secreted IL-1β is quantified using an Enzyme-Linked Immunosorbent Assay (ELISA).

• Data Analysis: IC50 values are calculated by plotting the dose-response curve of IL-1β inhibition.

Experimental Workflow: THP-1 Assay

Caption: Workflow for assessing BAL-0028 potency.

In Vivo Peritonitis Model

To assess in vivo efficacy, a derivative of BAL-0028, named BAL-0598 (developed due to high plasma protein binding of the parent compound), was tested in a mouse model of peritonitis.[8] This model utilizes mice expressing humanized NLRP3 to overcome the species selectivity of the compound.[1][2][5]

• Animal Model: Humanized NLRP3 mice (e.g., 129S6 background) are used.[1][8]

• Dosing: Mice are orally administered with BAL-0598 or a vehicle control.

• Induction of Peritonitis: An inflammatory challenge, such as an intraperitoneal injection of MSU crystals, is administered to induce NLRP3-dependent inflammation in the peritoneal cavity.

• Sample Collection: At a defined time point post-challenge, peritoneal lavage fluid (PLF) and plasma samples are collected.

• Cytokine Measurement: The concentration of IL-1β in the PLF is measured by ELISA to determine the extent of local inflammation.

• Pharmacokinetic Analysis: Plasma concentrations of the compound are measured to establish a pharmacokinetic/pharmacodynamic (PK/PD) relationship.

Selectivity and Preclinical Development

Inflammasome Selectivity

BAL-0028 demonstrates high selectivity for the NLRP3 inflammasome. At concentrations effective for NLRP3 inhibition (below 10 µM), it does not significantly inhibit other inflammasomes such as AIM2, NAIP/NLRC4, or NLRP1.[8][9] This specificity is critical for minimizing off-target effects.

Activity on Disease-Associated Mutants

A significant finding is the potent activity of BAL-0028 and its derivative BAL-0598 against hyperactive NLRP3 mutations associated with autoinflammatory diseases (NLRP3-AID).[1][3] For several pathogenic mutations, these compounds were more effective inhibitors than MCC950, suggesting they may offer a therapeutic advantage for patients who do not respond to MCC950-derived molecules.[3][6]

Development of BAL-0598 for In Vivo Studies

Due to very high mouse plasma protein binding (~99.9%) of BAL-0028, which makes it suboptimal for in vivo studies, the analogue BAL-0598 was developed.[8] BAL-0598 has a comparable NLRP3 inhibition profile and was used to demonstrate in vivo proof-of-concept, showing dose-dependent blockade of IL-1β release in the peritonitis model.[1][3][5][8]

Conclusion

BAL-0028 is a pioneering NLRP3 inhibitor discovered through advanced screening techniques. Its novel binding site on the NACHT domain and distinct mechanism of action differentiate it from other known inhibitors. The compound's high potency and selectivity for primate NLRP3, coupled with its efficacy against disease-relevant mutations, underscore its potential as a therapeutic agent for a wide range of inflammatory diseases. The development of the analog BAL-0598 has successfully translated the potent in vitro activity to an in vivo setting, providing a strong foundation for future clinical development. Further structural biology studies to precisely identify the binding site will continue to inform the development of this promising new class of anti-inflammatory drugs.[8]

References

• 1. Discovery of potent and selective inhibitors of human NLRP3 with a novel mechanism of action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. rupress.org [rupress.org]
• 4. The discovery of novel and potent indazole NLRP3 inhibitors enabled by DNA-encoded library screening - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Discovery of a Potent and Selective Inhibitor of Human NLRP3 with a Novel Binding Modality and Mechanism of Action - preLights [prelights.biologists.com]
• 7. biorxiv.org [biorxiv.org]
• 8. biorxiv.org [biorxiv.org]
• 9. Selective NLRP3 inhibitors show promise against inflammation | BioWorld [bioworld.com]
• 10. selleckchem.com [selleckchem.com]

The Species Selectivity of BAL-0028: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

BAL-0028 is a novel, potent inhibitor of the NLRP3 inflammasome, a key mediator of inflammation implicated in a wide range of diseases. A distinguishing characteristic of BAL-0028 is its remarkable species selectivity. This document provides an in-depth technical overview of the species-specific activity of BAL-0028, summarizing key quantitative data, detailing relevant experimental protocols, and visualizing the underlying biological and experimental frameworks. BAL-0028 demonstrates potent, nanomolar-range inhibition of human and non-human primate NLRP3, while exhibiting significantly reduced activity against NLRP3 from other mammalian species such as mouse, rat, dog, and rabbit.[1] This primate-specific activity highlights important structural and functional differences in the NLRP3 protein across species and underscores the necessity of using human-based systems in drug discovery.

Introduction

The NLRP3 inflammasome is a multi-protein complex that, upon activation by a variety of danger signals, triggers the release of pro-inflammatory cytokines IL-1β and IL-18, and induces a form of inflammatory cell death known as pyroptosis.[1] Given its central role in inflammation, NLRP3 is a compelling therapeutic target. BAL-0028 emerged from a DNA-encoded library screen as a high-affinity binder to the NLRP3 protein.[2] Unlike the well-characterized NLRP3 inhibitor MCC950, BAL-0028 binds to a distinct site on the NACHT domain and does not inhibit NLRP3's ATPase activity.[2] Instead, it is understood to prevent NLRP3 oligomerization, a critical step in inflammasome assembly.[3] This unique mechanism of action is coupled with a pronounced species selectivity, the focus of this guide.

Quantitative Data: Species-Dependent Inhibition of NLRP3

The inhibitory activity of BAL-0028 has been quantified across various cell types and species, primarily through measuring the half-maximal inhibitory concentration (IC50) of IL-1β release following NLRP3 activation. The data clearly illustrate the primate-selective profile of BAL-0028.

Species	Cell Type	Activator(s)	BAL-0028 IC50	MCC950 IC50	Reference(s)
Human	THP-1 macrophages (PMA-differentiated)	LPS + Nigericin	57.5 nM	14.3 nM	[1]
THP-1 macrophages (PMA-differentiated)	LPS + ATP	~100-200 nM	~10-20 nM	[4]
THP-1 macrophages (PMA-differentiated)	LPS + MSU	~200-300 nM	~10-20 nM	[4]
Primary Monocytes	LPS + Nigericin	~100-200 nM	~10-20 nM	[4]
iPSC-derived Microglia	LPS + Nigericin	Equipotent to MCC950	Equipotent to BAL-0028	[4]
Monocyte-derived Macrophages (HMDM)	LPS + Nigericin	Nanomolar range	Not specified	[4]
iPSC-derived Macrophages (iMacs)	LPS + Nigericin	Nanomolar range	Not specified	[4]
Whole Blood	LPS + Nigericin	Effective, reduced potency	Effective, reduced potency	[1]
African Green Monkey	PBMCs	LPS + Nigericin	Potent, similar to human	Potent	[5]
CD14+ Monocytes	LPS + Nigericin	Potent, similar to human	Potent	[5]
Cynomolgus Monkey	CD14+ Monocytes	LPS + Nigericin	Potent, similar to human	Potent	[5]
Mouse	J774A.1 macrophages	LPS + Nigericin	>6,000 nM (>6 µM)	5.3 nM	[1][5]
iBMDM (WT 129S6)	LPS + Nigericin	No significant inhibition	Potent inhibition	[2]
Rat	PBMCs (Wistar)	LPS + Nigericin	No inhibition	Potent inhibition	[5]
Dog	CD14+ Monocytes (Beagle)	LPS + Nigericin	No inhibition	Potent inhibition	[5]
Rabbit	PBMCs (New Zealand White)	LPS + Nigericin	No inhibition	Potent inhibition	[5]

Signaling and Experimental Visualizations

To better understand the context of BAL-0028's activity and the methods used to characterize it, the following diagrams are provided.

Caption: Canonical NLRP3 inflammasome activation pathway and the inhibitory point of BAL-0028.

Caption: Experimental workflow for determining the species selectivity of BAL-0028.

Experimental Protocols

The following are detailed methodologies for key experiments cited in the characterization of BAL-0028's species selectivity.

IL-1β Release Assay for IC50 Determination

This assay is fundamental for quantifying the inhibitory potency of BAL-0028.

Objective: To measure the dose-dependent inhibition of NLRP3-induced IL-1β secretion by BAL-0028 in various cell types.

Materials:

• Cell lines (e.g., THP-1, J774A.1) or primary cells (PBMCs, HMDMs).

• Complete culture medium (e.g., RPMI-1640 or DMEM with 10% FBS, Penicillin-Streptomycin).

• Phorbol 12-myristate 13-acetate (PMA) for THP-1 differentiation (e.g., 100 nM).

• Lipopolysaccharide (LPS) from E. coli (e.g., 1 µg/mL).

• NLRP3 activator (e.g., Nigericin, 5-10 µM; or ATP, 5 mM).

• BAL-0028 stock solution in DMSO.

• 96-well cell culture plates.

• Phosphate-Buffered Saline (PBS).

• Human or species-specific IL-1β ELISA kit.

Protocol:

• Cell Seeding and Differentiation:

  • For adherent cells, seed at a density of 1-2 x 10^5 cells/well in a 96-well plate. For suspension cells like THP-1, seed and differentiate with PMA for 48-72 hours to induce a macrophage-like, adherent phenotype. Allow cells to rest in fresh, PMA-free media for 24 hours.[6]

• Priming (Signal 1):

  • Remove the culture medium and replace it with fresh medium containing the priming agent. For most cell types, prime with LPS (e.g., 1 µg/mL) for 3-4 hours at 37°C.[7] This step upregulates the expression of NLRP3 and pro-IL-1β.

• Inhibitor Treatment:

  • Prepare serial dilutions of BAL-0028 in the appropriate culture medium.

  • After priming, gently remove the LPS-containing medium and add the medium containing the desired concentrations of BAL-0028 or a vehicle control (DMSO).

  • Incubate for 1 hour at 37°C.[7]

• Activation (Signal 2):

  • Add the NLRP3 activator (e.g., Nigericin to a final concentration of 10 µM) to each well.

  • Incubate for 1-2 hours at 37°C.[6]

• Sample Collection:

  • Centrifuge the plate at 400 x g for 5 minutes to pellet any detached cells.

  • Carefully collect the supernatant from each well for analysis.[7]

• IL-1β Quantification:

  • Quantify the concentration of IL-1β in the supernatants using a species-specific ELISA kit, following the manufacturer's instructions.

• Data Analysis:

  • Normalize the IL-1β concentrations to the vehicle-treated control.

  • Plot the normalized data against the logarithm of the BAL-0028 concentration and fit a dose-response curve to calculate the IC50 value.

ASC Speck Formation Assay

This microscopy-based assay visualizes a key upstream event in inflammasome activation: the oligomerization of the adaptor protein ASC into a large "speck".

Objective: To qualitatively and quantitatively assess the inhibition of ASC speck formation by BAL-0028.

Materials:

• Cells expressing fluorescently tagged ASC (e.g., THP-1 ASC-GFP) or cells for immunofluorescence.

• Reagents for cell culture, priming, and activation as in Protocol 4.1.

• For Immunofluorescence:

  • 4% Paraformaldehyde (PFA) in PBS for fixation.

  • Permeabilization/Blocking Buffer (e.g., PBS with 0.1% Triton X-100 and 5% BSA).

  • Primary anti-ASC antibody.

  • Fluorophore-conjugated secondary antibody.

  • DAPI or Hoechst for nuclear staining.

• Fluorescence microscope or high-content imaging system.

Protocol:

• Cell Culture and Treatment:

  • Seed cells on glass-bottom plates or coverslips suitable for imaging.

  • Perform priming and inhibitor treatment steps as described in Protocol 4.1 (Steps 1-3).

• Activation:

  • Add the NLRP3 activator (e.g., Nigericin) and incubate for 30-90 minutes at 37°C.[8]

• Cell Fixation and Staining (for Immunofluorescence):

  • Gently wash cells with PBS.

  • Fix cells with 4% PFA for 15 minutes at room temperature.[6]

  • Wash three times with PBS.

  • Permeabilize and block cells for 30-60 minutes.[6]

  • Incubate with primary anti-ASC antibody overnight at 4°C.

  • Wash three times with PBS.

  • Incubate with fluorophore-conjugated secondary antibody and a nuclear counterstain for 1 hour at room temperature, protected from light.[6]

  • Wash three times with PBS and mount for imaging.

• Image Acquisition and Analysis:

  • Acquire images using a fluorescence microscope. In unstimulated cells, ASC fluorescence is diffuse in the cytoplasm and nucleus. In activated cells, it coalesces into a single, bright perinuclear speck.[8]

  • Quantify the results by counting the number of cells with ASC specks as a percentage of the total number of cells (identified by nuclear stain). Compare the percentage of speck-positive cells in BAL-0028-treated samples to the vehicle control.[9]

Target Engagement Assays

While detailed protocols specific to BAL-0028 are proprietary, the methodologies used to confirm its binding to the NLRP3 NACHT domain include Drug Affinity Responsive Target Saturation (DARTS) and nano-Differential Scanning Fluorimetry (nanoDSF).

4.3.1. Drug Affinity Responsive Target Saturation (DARTS)

• Principle: This method is based on the principle that a small molecule binding to a protein can stabilize the protein's structure, making it more resistant to protease digestion.[10]

• General Protocol:

  • Lysate Preparation: Prepare total protein lysate from a relevant cell line.

  • Compound Incubation: Incubate aliquots of the lysate with BAL-0028 or a vehicle control (DMSO).[10]

  • Protease Digestion: Add a protease (e.g., pronase) to the lysates and incubate for a set time. The BAL-0028-bound NLRP3 is expected to be more resistant to digestion than unbound NLRP3.[10]

  • Analysis: Stop the digestion and analyze the samples by SDS-PAGE and Western blot using an anti-NLRP3 antibody. A higher abundance of full-length NLRP3 in the BAL-0028-treated sample compared to the control indicates target engagement.[11]

4.3.2. Nano-Differential Scanning Fluorimetry (nanoDSF)

• Principle: This technique measures the thermal stability of a protein by monitoring changes in its intrinsic fluorescence (typically from tryptophan residues) as it is heated. Ligand binding typically increases a protein's melting temperature (Tm).[12]

• General Protocol:

  • Sample Preparation: A solution of purified recombinant NLRP3 NACHT domain protein is prepared.[12]

  • Incubation: The protein is incubated with BAL-0028, MCC950 (as a comparator), or a vehicle control. In some experiments, the protein is pre-incubated with one compound before the addition of the second to test for synergistic or competitive binding.[12]

  • Thermal Denaturation: The samples are loaded into capillaries and subjected to a precise thermal ramp in a nanoDSF instrument.

  • Data Analysis: The instrument records the fluorescence at different temperatures, and the inflection point of the unfolding transition is calculated as the Tm. An increase in the Tm of NLRP3 in the presence of BAL-0028 confirms a stabilizing binding interaction.[12]

Conclusion

The data and methodologies presented provide a comprehensive overview of the species selectivity of BAL-0028. Its potent and specific inhibition of primate NLRP3, contrasted with its poor activity in other common preclinical animal models, marks it as a distinct chemical probe and potential therapeutic. This selectivity is a critical consideration for the design of preclinical efficacy and toxicology studies, necessitating the use of humanized mouse models or non-human primates for in vivo evaluation.[2] The unique mechanism of action and the primate-specific binding site of BAL-0028 offer new avenues for the development of next-generation NLRP3 inhibitors for human inflammatory diseases.

References

• 1. Discovery of potent and selective inhibitors of human NLRP3 with a novel mechanism of action - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. adipogen.com [adipogen.com]
• 9. researchgate.net [researchgate.net]
• 10. Step-by-Step Protocol: How to Perform a DARTS Assay - Creative Proteomics [creative-proteomics.com]
• 11. Drug Affinity Responsive Target Stability (DARTS ) Assay to Detect Interaction Between a Purified Protein and a Small Molecule - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

BAL-0028 human vs mouse NLRP3 activity

An In-Depth Technical Guide to the Comparative Activity of BAL-0028 on Human versus Mouse NLRP3

For Researchers, Scientists, and Drug Development Professionals

Introduction

The NOD-, LRR- and pyrin domain-containing protein 3 (NLRP3) inflammasome is a critical component of the innate immune system. This intracellular multi-protein complex plays a central role in orchestrating inflammation by activating caspase-1, which in turn processes the pro-inflammatory cytokines interleukin-1β (IL-1β) and IL-18 into their mature, active forms.[1][2] Dysregulation and hyperactivation of the NLRP3 inflammasome are implicated in a wide range of inflammatory and age-related diseases, making it a prime therapeutic target.[1][2][3]

BAL-0028 is a novel, small-molecule inhibitor identified as a potent and specific modulator of NLRP3 signaling.[4][5] A defining characteristic of this compound is its remarkable species specificity. This guide provides a detailed technical overview of BAL-0028, focusing on its differential activity between human and mouse NLRP3 inflammasomes, its mechanism of action, and the experimental protocols used for its characterization.

Core Finding: Potent and Selective Inhibition of Human NLRP3

The most striking feature of BAL-0028 is its potent, nanomolar-range inhibition of the human and primate NLRP3 inflammasome, contrasted with its negligible activity against the mouse NLRP3 inflammasome.[3][4][5][6][7] This species-specific activity underscores the subtle yet critical structural differences between the human and murine NLRP3 proteins and highlights the importance of using appropriate models for preclinical evaluation.[8][9]

The derivative of BAL-0028, BAL-0598, has been shown to effectively inhibit NLRP3 activation in vivo in a peritonitis model using humanized NLRP3 mice, further confirming that the target of the compound series is the human NLRP3 protein.[4][5][6]

Data Presentation: Comparative Potency (IC₅₀)

The half-maximal inhibitory concentration (IC₅₀) is a key metric for quantifying inhibitor potency. The data below, summarized from multiple studies, clearly illustrates the differential efficacy of BAL-0028 in human versus mouse cells. For context, the well-characterized, cross-species NLRP3 inhibitor MCC950 is included for comparison.

Compound	Species	Cell Type / Model	Stimulus (Signal 2)	IC₅₀ (IL-1β Release)	Reference(s)
BAL-0028	Human	THP-1 Macrophages	Nigericin	57.5 nM	[9]
BAL-0028	Human	THP-1 Macrophages	ATP	~100-200 nM	[10][11]
BAL-0028	Human	iPSC-derived Microglia	Nigericin	~50 nM	[10][11]
BAL-0028	Human	Primary Monocytes	Nigericin	~100-200 nM	[10][11]
BAL-0028	Mouse	J774A.1 Macrophages	Nigericin	>10,000 nM	[7][9][12]
BAL-0028	Mouse	WT iBMDMs	Nigericin	No significant inhibition	[12]
BAL-0028	Humanized Mouse	iBMDMs with human NLRP3	Nigericin	14.7 nM	[12]
MCC950	Human	THP-1 Macrophages	Nigericin	14.3 nM	[9]
MCC950	Mouse	BMDMs	-	~7.5 nM	[8]

Note: IC₅₀ values can vary based on experimental conditions, including cell type, stimulus concentration, and assay format.

Mechanism of Action

BAL-0028 exhibits a novel mechanism of action that distinguishes it from other known NLRP3 inhibitors like MCC950.

• Binding Site: BAL-0028 binds directly to the NACHT domain of the NLRP3 protein.[4][5][7][13] However, its binding site is distinct from the pocket where MCC950 interacts.[4][5][7][13] This was confirmed through biochemical analyses and the observation that BAL-0028 does not inhibit the ATPase activity of NLRP3, a functional consequence of MCC950 binding.[13]

• Inhibition of Oligomerization: The primary mechanism of inhibition is the prevention of NLRP3 oligomerization.[13] By binding to the NACHT domain, BAL-0028 stabilizes NLRP3 in an inactive conformation, preventing the self-assembly required for inflammasome formation. This blockade of an upstream event prevents the recruitment of the adaptor protein ASC (Apoptosis-associated speck-like protein containing a CARD) and the subsequent formation of "ASC specks," which are the hallmarks of inflammasome activation.[10][14]

• Structural Basis for Specificity: The species specificity is attributed to differences in the amino acid sequence of the NACHT domain between primates and other mammals like mice.[9] A cluster of distinct residues within the fish-specific NACHT associated (FISNA) domain may be a key determinant for the differential interaction of BAL-0028 with human versus mouse NLRP3.[9]

Mandatory Visualizations

Caption: Canonical NLRP3 inflammasome signaling pathway and point of inhibition by BAL-0028.

Caption: Standard experimental workflow for evaluating BAL-0028 activity in vitro.

Caption: Logical diagram illustrating the species-specific action of BAL-0028.

Experimental Protocols

The following is a generalized protocol for an in vitro NLRP3 inflammasome activation assay used to determine the potency of inhibitors like BAL-0028.

Cell Culture and Differentiation

• Human Cells: Human monocytic THP-1 cells are a standard model. They are cultured in RPMI-1640 medium supplemented with 10% FBS and 1% Penicillin-Streptomycin. For experiments, cells are differentiated into a macrophage-like state by treating with phorbol (B1677699) 12-myristate 13-acetate (PMA) (e.g., 50-100 ng/mL) for 24-48 hours.[10][14]

• Mouse Cells: Bone marrow-derived macrophages (BMDMs) are isolated from the femurs and tibias of mice and cultured in DMEM with 10% FBS, 1% Penicillin-Streptomycin, and macrophage colony-stimulating factor (M-CSF) for 6-7 days to differentiate. Immortalized BMDMs (iBMDMs) are also commonly used.[12]

NLRP3 Inflammasome Priming and Inhibition

• Priming (Signal 1): Differentiated cells are primed with Lipopolysaccharide (LPS) (e.g., 0.5-1 µg/mL) for 3-4 hours. This step upregulates the expression of NLRP3 and pro-IL-1β via NF-κB signaling.[8][9]

• Inhibitor Treatment: Following priming, the media is replaced with fresh, serum-free media (e.g., Opti-MEM). Cells are then pre-treated with a dose range of BAL-0028 or a vehicle control (e.g., DMSO) for 30-60 minutes.[9]

NLRP3 Inflammasome Activation

• Activation (Signal 2): The inflammasome is activated by adding a specific stimulus. Common activators include:

  • Nigericin: A pore-forming toxin that causes potassium (K+) efflux (e.g., 5-10 µM).[9][10]

  • ATP: Binds to the P2X7 receptor, also leading to K+ efflux (e.g., 1-5 mM).[10][11]

  • MSU Crystals: Monosodium urate crystals that cause lysosomal damage (e.g., 150 µg/mL).[10][11]

• Cells are incubated with the activator for a defined period (e.g., 1-2 hours for Nigericin/ATP, up to 6 hours for MSU).

Measurement of Inflammasome Activity

• IL-1β Quantification: After incubation, the cell culture supernatant is collected. The concentration of secreted IL-1β is measured using a commercially available Enzyme-Linked Immunosorbent Assay (ELISA) kit, following the manufacturer's instructions.[9]

• Cell Viability and Pyroptosis: To measure pyroptotic cell death, the release of lactate (B86563) dehydrogenase (LDH) into the supernatant is quantified using a colorimetric LDH cytotoxicity assay kit.[9][12]

• Data Analysis: The results are normalized to the vehicle-treated control. IC₅₀ curves are generated by plotting the percent inhibition against the log concentration of BAL-0028 and fitting the data using a non-linear regression model.

Humanized Mouse Model Validation

To definitively prove that the species specificity is due to the NLRP3 protein itself, experiments are conducted using cells from "humanized" mice.[3] In these mice, the endogenous mouse Nlrp3 gene locus has been deleted and replaced with the syntenic human NLRP3 DNA.[3][9][12] Assays using BMDMs from these mice show that BAL-0028 potently inhibits NLRP3 activation, confirming that its activity is dictated by the species origin of the NLRP3 protein.[12]

References

• 1. The NLRP3 Inflammasome Pathway: A Review of Mechanisms and Inhibitors for the Treatment of Inflammatory Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | The NLRP3 Inflammasome Pathway: A Review of Mechanisms and Inhibitors for the Treatment of Inflammatory Diseases [frontiersin.org]
• 3. researchgate.net [researchgate.net]
• 4. Discovery of potent and selective inhibitors of human NLRP3 with a novel mechanism of action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. biorxiv.org [biorxiv.org]
• 6. rupress.org [rupress.org]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. Discovery of potent and selective inhibitors of human NLRP3 with a novel mechanism of action - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. biorxiv.org [biorxiv.org]
• 13. Discovery of a Potent and Selective Inhibitor of Human NLRP3 with a Novel Binding Modality and Mechanism of Action - preLights [prelights.biologists.com]
• 14. researchgate.net [researchgate.net]

BAL-0028: A Novel Inhibitor of NLRP3 Inflammasome Activation

An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract

The NLRP3 inflammasome is a critical component of the innate immune system, and its dysregulation is implicated in a wide range of inflammatory diseases. Consequently, the development of potent and selective NLRP3 inhibitors is a significant focus of therapeutic research. This document provides a comprehensive technical overview of BAL-0028, a novel, reversible, and potent small molecule inhibitor of the NLRP3 inflammasome. We will delve into its mechanism of action, present key quantitative data on its efficacy, detail the experimental protocols used for its characterization, and visualize the associated signaling pathways and experimental workflows.

Introduction

The NOD-like receptor pyrin domain-containing 3 (NLRP3) inflammasome is a multi-protein complex that, upon activation by a variety of stimuli, triggers the maturation and release of pro-inflammatory cytokines, primarily interleukin-1β (IL-1β) and interleukin-18 (IL-18), and induces a form of inflammatory cell death known as pyroptosis. BAL-0028 has emerged as a promising therapeutic candidate due to its high potency and selectivity for the human NLRP3 protein. This guide aims to consolidate the current technical knowledge on BAL-0028 for the scientific community.

Mechanism of Action

BAL-0028 exerts its inhibitory effect through direct interaction with the NLRP3 protein. Specifically, it binds to the NACHT domain of NLRP3, a crucial component for its oligomerization and activation.[1][2] This binding prevents the conformational changes necessary for the assembly of the complete inflammasome complex, thereby blocking downstream events including caspase-1 activation and subsequent cytokine processing and release.[2][3] Notably, BAL-0028's binding site on the NACHT domain is distinct from that of the well-characterized NLRP3 inhibitor, MCC950.[1][4]

Signaling Pathway of NLRP3 Inflammasome Activation and Inhibition by BAL-0028

Caption: BAL-0028 inhibits NLRP3 inflammasome activation by binding to the NACHT domain of active NLRP3, preventing its assembly.

Quantitative Data

The efficacy of BAL-0028 has been quantified in various in vitro assays. The following tables summarize the key findings.

Table 1: In Vitro Potency of BAL-0028

Parameter	Value	Cell Type	Activators	Reference
IC50 (IL-1β Release)	25 nM	THP-1 cells	LPS + Nigericin	[5][6]
IC50 (IL-1β Release)	57.5 nM	PMA-differentiated THP-1 cells	LPS + Nigericin	[1]
Binding Affinity (Kd)	104-123 nM	Recombinant NLRP3 NACHT domain	-	[5][6]
Binding Affinity (Kd)	96 nM	Recombinant NLRP3 NACHT domain	-	[1]

Table 2: Comparative IC50 Values of BAL-0028 and MCC950

Cell Type	Activator(s)	BAL-0028 IC50	MCC950 IC50	Reference
PMA-differentiated THP-1 cells	LPS + Nigericin	57.5 nM	14.3 nM	[1]
PMA-differentiated THP-1 cells	LPS + ATP	Nanomolar range	Not specified	[1][7]
PMA-differentiated THP-1 cells	LPS + MSU	Nanomolar range	Not specified	[1][7]
Primary human monocytes	LPS + Nigericin	Potent inhibition	Potent inhibition	[7]
iPSC-derived microglia	LPS + Nigericin	Equipotent to MCC950	Equipotent to BAL-0028	[7]

Experimental Protocols

The following are detailed methodologies for key experiments cited in the characterization of BAL-0028. These protocols are based on established methods for studying NLRP3 inflammasome activation.

THP-1 Cell Culture and Differentiation

• Cell Culture: Human monocytic THP-1 cells are cultured in RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin. Cells are maintained in a humidified incubator at 37°C with 5% CO2.

• Differentiation: For differentiation into macrophage-like cells, THP-1 monocytes are seeded in 96-well plates at a density of 0.5 x 10^6 cells/mL and treated with 50-100 ng/mL of phorbol (B1677699) 12-myristate 13-acetate (PMA) for 24-48 hours.

In Vitro NLRP3 Inflammasome Activation Assay (IL-1β Release)

• Priming (Signal 1): Differentiated THP-1 cells are washed and the medium is replaced with fresh serum-free RPMI-1640. The cells are then primed with 1 µg/mL of lipopolysaccharide (LPS) for 3-4 hours.

• Inhibitor Treatment: Following priming, cells are pre-incubated with various concentrations of BAL-0028 or vehicle control for 30-60 minutes.

• Activation (Signal 2): The NLRP3 inflammasome is activated by adding one of the following stimuli for the specified duration:

  • Nigericin: 5-20 µM for 1-2 hours.

  • ATP: 1-5 mM for 30-60 minutes.

  • Monosodium urate (MSU) crystals: 150 µg/mL for 4 hours.

• Sample Collection: The cell culture supernatants are collected after centrifugation at 500 x g for 5 minutes.

• IL-1β Quantification: The concentration of secreted IL-1β in the supernatants is measured using a human IL-1β enzyme-linked immunosorbent assay (ELISA) kit, following the manufacturer's instructions.

Experimental Workflow for IL-1β Release Assay

Caption: A typical experimental workflow for assessing the inhibitory effect of BAL-0028 on IL-1β release.

ASC Speck Formation Assay

• Cell Seeding: THP-1 cells stably expressing ASC-GFP are seeded on glass coverslips and differentiated with PMA.

• Treatment: Cells are primed with LPS and then treated with BAL-0028 or vehicle, followed by stimulation with an NLRP3 activator (e.g., nigericin).

• Fixation and Staining: Cells are fixed with 4% paraformaldehyde, permeabilized with 0.1% Triton X-100, and the nuclei are counterstained with DAPI.

• Imaging: Coverslips are mounted on slides and imaged using a fluorescence microscope. The formation of ASC specks (distinct puncta of GFP fluorescence) is quantified.

• Cell Preparation and Treatment: Differentiated THP-1 cells are treated as described in the in vitro activation assay (section 4.2).

• Staining: Cells are harvested and stained for intracellular ASC using a specific primary antibody followed by a fluorescently labeled secondary antibody.

• Data Acquisition: Samples are analyzed on a flow cytometer. ASC speck formation is identified by a shift in the fluorescence signal, specifically a decrease in the width and an increase in the height of the fluorescence pulse.

• Data Analysis: The percentage of cells containing ASC specks is quantified using appropriate gating strategies.

Western Blot Analysis

• Sample Preparation: Following treatment, cell lysates are prepared using a lysis buffer containing protease inhibitors. Protein concentration is determined using a BCA or Bradford assay.

• SDS-PAGE and Transfer: Equal amounts of protein (20-30 µg) are separated by SDS-polyacrylamide gel electrophoresis and transferred to a PVDF membrane.

• Immunoblotting: The membrane is blocked and then incubated with primary antibodies against caspase-1 (p20 subunit), IL-1β (p17 subunit), NLRP3, and a loading control (e.g., GAPDH). This is followed by incubation with HRP-conjugated secondary antibodies.

• Detection: The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

Selectivity and Specificity

BAL-0028 demonstrates a high degree of selectivity for the NLRP3 inflammasome.[1] At concentrations effective for NLRP3 inhibition (below 10 µM), it does not significantly inhibit other inflammasomes such as AIM2, NAIP/NLRC4, or NLRP1.[1] Furthermore, BAL-0028 does not interfere with LPS-induced signaling pathways, as evidenced by the lack of effect on the secretion of inflammasome-independent cytokines like TNF and IL-6.[1][7] An interesting characteristic of BAL-0028 is its species selectivity; it is potent against human and primate NLRP3 but shows significantly reduced activity against mouse, rat, dog, or rabbit NLRP3.[1]

In Vivo Studies and Derivatives

Due to its pharmacokinetic properties, a derivative of BAL-0028, named BAL-0598, was developed for in vivo studies in murine models.[1] BAL-0598 exhibits a comparable NLRP3 inhibition profile to BAL-0028 in cell-based and biophysical assays but has enhanced pharmacokinetic properties suitable for animal studies.[1] In a murine peritonitis model using humanized NLRP3 mice, BAL-0598 effectively inhibited NLRP3 activation in vivo.[1][8]

Therapeutic Potential

The potent and selective inhibition of the NLRP3 inflammasome by BAL-0028 and its derivatives suggests significant therapeutic potential for a wide range of autoinflammatory and neurodegenerative conditions where NLRP3 activation is a key pathological driver.[1] Notably, both BAL-0028 and BAL-0598 have been shown to be more potent than MCC950 in inhibiting certain hyperactive NLRP3 mutations associated with autoinflammatory diseases.[1][8] This indicates that BAL-0028 and related compounds may represent a new therapeutic modality for patients with NLRP3-driven diseases, including those with mutations that confer resistance to other inhibitors.[1]

Conclusion

BAL-0028 is a novel and potent inhibitor of the human NLRP3 inflammasome with a distinct mechanism of action. Its high selectivity and efficacy in various in vitro models, along with the successful in vivo application of its derivative, BAL-0598, underscore its potential as a valuable research tool and a promising therapeutic candidate for the treatment of NLRP3-mediated inflammatory diseases. Further investigation into its clinical applications is warranted.

References

• 1. biorxiv.org [biorxiv.org]
• 2. preprintclub.com [preprintclub.com]
• 3. Discovery of potent and selective inhibitors of human NLRP3 with a novel mechanism of action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Discovery of a Potent and Selective Inhibitor of Human NLRP3 with a Novel Binding Modality and Mechanism of Action | Sciety [sciety.org]
• 5. researchgate.net [researchgate.net]
• 6. The discovery of novel and potent indazole NLRP3 inhibitors enabled by DNA-encoded library screening - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. McLean County Property Tax Inquiry [mcleanil.devnetwedge.com]
• 8. Discovery of a Potent and Selective Inhibitor of Human NLRP3 with a Novel Binding Modality and Mechanism of Action - preLights [prelights.biologists.com]

BAL-0028: A Technical Guide to a Novel, Primate-Specific NLRP3 Inflammasome Inhibitor

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of BAL-0028, a potent and selective inhibitor of the human NLRP3 inflammasome. BAL-0028, and its derivative BAL-0598, represent a new class of NLRP3 inhibitors with a distinct mechanism of action, offering potential therapeutic avenues for a range of inflammatory diseases.

Core Concepts and Mechanism of Action

The NLRP3 inflammasome is a critical component of the innate immune system that, upon activation, triggers the release of pro-inflammatory cytokines IL-1β and IL-18, and induces a form of inflammatory cell death known as pyroptosis.[1][2] Dysregulation of the NLRP3 inflammasome is implicated in numerous age-related inflammatory diseases.[1][3]

BAL-0028 is a reversible, small molecule inhibitor belonging to the indazole class that potently and selectively targets the human NLRP3 protein.[4][5][6] A key differentiator of BAL-0028 is its novel binding modality. It binds directly to the NACHT domain of NLRP3 at a site distinct from that of the well-characterized inhibitor MCC950.[2][3][7][8][9][10][11] This unique interaction allows BAL-0028 to inhibit NLRP3 oligomerization and subsequent inflammasome assembly and activation, without affecting the ATPase activity of NLRP3, a mechanism distinct from MCC950.[7][12]

Notably, BAL-0028 exhibits high specificity for primate NLRP3, with significantly reduced or no activity against NLRP3 from other species such as mouse, rat, dog, or rabbit.[2][7][8][9][10][11] This primate-specific activity underscores the importance of using appropriate models in preclinical development.

A derivative of BAL-0028, designated BAL-0598, was developed for in vivo studies due to the high plasma protein binding of the parent compound.[12][13] BAL-0598 retains a comparable NLRP3 inhibition profile to BAL-0028.[10]

Quantitative Data Summary

The following tables summarize the key quantitative data for BAL-0028 and its related compounds.

Table 1: In Vitro Potency of BAL-0028

Assay Type	Cell Line/System	Stimulus	IC50 (nM)	Reference
IL-1β Release	THP-1 macrophages	LPS + Nigericin	57.5	[10][12][13]
IL-1β Release	THP-1 macrophages	LPS + ATP	Nanomolar range	[2][12]
IL-1β Release	THP-1 macrophages	LPS + MSU	Nanomolar range	[2][12]
IL-1β Release	Primary human monocytes	LPS + Nigericin	Potent inhibition	[12][13]
IL-1β Release	iPSC-derived microglia	LPS + Nigericin	Equiponent to MCC950	[12][13]
IL-1β Release	HMDM	LPS + Nigericin	Nanomolar range	[12][13]
IL-1β Release	iMacs	LPS + Nigericin	Nanomolar range	[12][13]
General NLRP3 Activation	Various	25	[4][5][6]

Table 2: Binding Affinity of BAL-0028

Target Protein	Method	KD (nM)	Reference
NLRP3 NACHT domain	Not specified	104-123	[4][5][6][12]
NLRP3 NACHT domain	Not specified	96	[10]

Table 3: In Vivo Activity of BAL-0598

Parameter	Value	Reference
50% IL-1β suppression (unbound plasma concentration)	~17.9 nM	[10]

Experimental Protocols

Detailed methodologies for key experiments are outlined below.

In Vitro IL-1β Release Assay

• Cell Lines:

  • THP-1 macrophage-like cells (differentiated with PMA).[10]

  • Primary human monocytes.[12][13]

  • Human monocyte-derived macrophages (HMDM).[12][13]

  • iPSC-derived microglia (iCell microglia) and macrophages (iMacs).[12][13]

• Protocol:

  • Cells are pre-treated with varying concentrations of BAL-0028 (e.g., 0-600 nM) for a specified duration (e.g., 90 minutes).[5]

  • The NLRP3 inflammasome is primed with lipopolysaccharide (LPS).

  • Inflammasome activation is triggered with a second stimulus, such as nigericin, ATP, or monosodium urate (MSU) crystals.[10][12]

  • Supernatants are collected, and the concentration of secreted IL-1β is quantified using standard methods like ELISA.

• Controls:

  • Vehicle control (e.g., DMSO).

  • Positive control inhibitor (e.g., MCC950).

  • Measurement of inflammasome-independent cytokines (e.g., TNF, IL-6) to assess specificity.[12][13]

  • Cell viability assays (e.g., LDH release) to rule out cytotoxicity.[12][13]

NLRP3 ATPase Activity Assay

• System: Recombinant NLRP3 protein.

• Protocol:

  • Recombinant NLRP3 is incubated with ATP.

  • The effect of BAL-0028 on the ATPase activity of NLRP3 is measured.

• Findings: Unlike MCC950, BAL-0028 does not inhibit the ATPase activity of NLRP3, indicating a distinct mechanism of action.[7][12]

In Vivo Murine Peritonitis Model

• Animal Model: Humanized NLRP3 mice (129S6 mice with human NLRP3 regulated by the mouse promoter) are used to overcome the species selectivity of the compound.[2][3][8][11]

• Compound: BAL-0598, a derivative of BAL-0028 with improved pharmacokinetic properties for in vivo studies in mice, is administered.[2][3][8][10][11]

• Protocol:

  • Mice are treated with BAL-0598.

  • Peritonitis is induced by intraperitoneal (i.p.) injection of LPS.

  • Peritoneal lavage fluid is collected to measure the levels of IL-1β.

• Findings: BAL-0598 demonstrates dose-dependent inhibition of IL-1β release in this in vivo model.[2][3][8][11]

Visualizations

Signaling Pathways and Mechanisms

Caption: NLRP3 inflammasome activation pathway and points of inhibition by BAL-0028 and MCC950.

Experimental Workflow

Caption: A simplified workflow for the in vitro and in vivo evaluation of BAL-0028/BAL-0598.

Selectivity Profile

Caption: The selectivity profile of BAL-0028 for NLRP3 across different species and other inflammasomes.

Conclusion and Future Directions

BAL-0028 is a novel, potent, and selective inhibitor of the primate NLRP3 inflammasome with a distinct mechanism of action from previously described inhibitors like MCC950. Its ability to inhibit hyperactive NLRP3 mutations, particularly those resistant to MCC950, suggests a promising therapeutic potential for autoinflammatory diseases.[2][3][7][8][10][11] The development of the in vivo-compatible derivative, BAL-0598, and its proven efficacy in a humanized mouse model, paves the way for further preclinical and clinical investigation of this new class of NLRP3 inhibitors. Future research will likely focus on elucidating the precise binding site of BAL-0028 on the NACHT domain through structural biology studies and exploring its therapeutic efficacy in a broader range of NLRP3-driven disease models.

References

• 1. BAL-0028 - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 2. researchgate.net [researchgate.net]
• 3. rupress.org [rupress.org]
• 4. selleckchem.com [selleckchem.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. BAL-0028 | NLRP3 inhibitor | Probechem Biochemicals [probechem.com]
• 7. Discovery of a Potent and Selective Inhibitor of Human NLRP3 with a Novel Binding Modality and Mechanism of Action - preLights [prelights.biologists.com]
• 8. Discovery of potent and selective inhibitors of human NLRP3 with a novel mechanism of action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. biorxiv.org [biorxiv.org]
• 10. Selective NLRP3 inhibitors show promise against inflammation | BioWorld [bioworld.com]
• 11. researchgate.net [researchgate.net]
• 12. biorxiv.org [biorxiv.org]
• 13. Discovery of potent and selective inhibitors of human NLRP3 with a novel mechanism of action - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for BAL-0028, a Novel NLRP3 Inflammasome Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Introduction

BAL-0028 is a potent and selective small molecule inhibitor of the human NLRP3 inflammasome.[1][2] The NLRP3 inflammasome is a key component of the innate immune system that, upon activation, triggers the release of pro-inflammatory cytokines IL-1β and IL-18, and induces a form of programmed cell death known as pyroptosis.[1][2][3] Dysregulation of the NLRP3 inflammasome is implicated in a wide range of inflammatory and age-related diseases.[1][2][4] BAL-0028 presents a novel mechanism of action, binding to the NACHT domain of NLRP3 at a site distinct from previously characterized inhibitors like MCC950.[1][3][4] Notably, BAL-0028 is a potent inhibitor of human and primate NLRP3, but a poor inhibitor of murine NLRP3.[1][2][5] These application notes provide detailed protocols for in vitro assays to characterize the activity of BAL-0028.

Mechanism of Action

BAL-0028 directly binds to the NACHT domain of the NLRP3 protein, which is essential for its oligomerization and activation.[1][3][4] Unlike the well-characterized NLRP3 inhibitor MCC950, BAL-0028 does not inhibit the ATPase activity of NLRP3.[3][6] Instead, its binding prevents the downstream oligomerization of NLRP3, a critical step for the formation of the active inflammasome complex.[3] This ultimately inhibits the activation of caspase-1 and the subsequent processing and release of IL-1β and IL-18, as well as pyroptotic cell death.[2][6][7]

Data Presentation

Table 1: In Vitro Potency of BAL-0028 in Various Human Cell Types

Cell Type	Activator(s)	Readout	BAL-0028 IC50 (nM)	MCC950 IC50 (nM)	Reference(s)
PMA-differentiated THP-1 cells	LPS + Nigericin (B1684572)	IL-1β release	57.5	14.3	[6][8][9]
PMA-differentiated THP-1 cells	LPS + ATP	IL-1β release	Nanomolar range	-	[6][8]
PMA-differentiated THP-1 cells	LPS + MSU	IL-1β release	Nanomolar range	-	[6][8]
Primary Human Monocytes	LPS + Nigericin	IL-1β release	Higher than MCC950	-	[6][8]
iPSC-derived Microglia (iCell)	LPS + Nigericin	IL-1β release	Equipotent to MCC950	-	[6][8]
Human Monocyte-Derived Macrophages (HMDM)	LPS + Nigericin	IL-1β release	Nanomolar range	-	[6][8]
iPSC-derived Macrophages (iMacs)	LPS + Nigericin	IL-1β release	Nanomolar range	-	[6][8]
Human Whole Blood	LPS + Nigericin	IL-1β release	-	-	[5][8]

Note: "-" indicates data not explicitly provided in the search results.

Table 2: Biophysical Interaction of BAL-0028 with NLRP3

Assay	NLRP3 Construct	BAL-0028 K D (nM)	Reference(s)
Surface Plasmon Resonance (SPR)	NLRP3 NACHT	96	[8]
DNA Encoded Library (DEL) Screen	Recombinant NLRP3	104-123	[6][10]

Experimental Protocols

Protocol 1: IL-1β Release Assay in PMA-Differentiated THP-1 Cells

This protocol describes how to measure the inhibitory effect of BAL-0028 on NLRP3-dependent IL-1β release in a human monocytic cell line.

Materials:

• THP-1 cells (ATCC TIB-202)

• RPMI-1640 medium

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin

• Phorbol 12-myristate 13-acetate (PMA)

• Lipopolysaccharide (LPS)

• Nigericin, ATP, or Monosodium Urate (MSU)

• BAL-0028

• MCC950 (as a control)

• Human IL-1β ELISA kit

• 96-well cell culture plates

Methodology:

• Cell Culture and Differentiation:

  • Culture THP-1 cells in RPMI-1640 supplemented with 10% FBS and 1% Penicillin-Streptomycin.

  • To differentiate, seed THP-1 cells in a 96-well plate at a density of 5 x 10^4 cells/well in media containing 50 ng/mL PMA for 48-72 hours.

  • After differentiation, replace the media with fresh, serum-free RPMI-1640.

• Compound Treatment (Priming Step):

  • Prepare serial dilutions of BAL-0028 and MCC950 in serum-free RPMI-1640.

  • Add the compound dilutions to the differentiated THP-1 cells.

  • Prime the cells by adding LPS (100 ng/mL) to each well and incubate for 3-4 hours at 37°C.

• NLRP3 Activation:

  • Induce NLRP3 activation by adding one of the following to the wells:

    • Nigericin (5 µM)

    • ATP (5 mM)

    • MSU crystals (150 µg/mL)

  • Incubate for 1-2 hours at 37°C.

• Sample Collection and Analysis:

  • Centrifuge the plate at 500 x g for 5 minutes.

  • Collect the cell culture supernatants.

  • Measure the concentration of IL-1β in the supernatants using a human IL-1β ELISA kit according to the manufacturer's instructions.

• Data Analysis:

  • Calculate the percentage of IL-1β inhibition for each compound concentration relative to the vehicle control (e.g., DMSO).

  • Determine the IC50 value by fitting the data to a four-parameter logistic curve using appropriate software.

Protocol 2: ASC Speck Formation Assay

This assay visualizes the inhibition of NLRP3 inflammasome formation by monitoring the formation of the Apoptosis-associated speck-like protein containing a CARD (ASC) specks.

Materials:

• HEK293T cells or PMA-differentiated THP-1 cells stably expressing ASC-GFP or ASC-BFP.

• Culture medium appropriate for the cell line.

• Transfection reagents (for HEK293T cells).

• Human NLRP3 expression plasmid.

• LPS (for THP-1 cells).

• Nigericin.

• BAL-0028.

• MCC950.

• Fluorescence microscope or flow cytometer.

Methodology:

• Cell Preparation:

  • For HEK293T cells: Co-transfect cells with plasmids encoding human NLRP3 and ASC-BFP. Plate the transfected cells in a suitable imaging plate or dish.

  • For THP-1 ASC-GFP cells: Differentiate the cells with PMA as described in Protocol 1.

• Compound Treatment and Activation:

  • Treat the cells with serial dilutions of BAL-0028 or MCC950 for 30-60 minutes.

  • For THP-1 cells: Prime with LPS for 3-4 hours.

  • Activate the NLRP3 inflammasome by adding nigericin (5 µM).

  • Incubate for 1-2 hours.

• Imaging and Quantification:

  • Fluorescence Microscopy: Acquire images of the cells. Count the number of cells containing distinct ASC specks (large, bright fluorescent aggregates) and the total number of cells. Express the result as the percentage of speck-positive cells.[5][11]

  • Flow Cytometry: Analyze the cells on a flow cytometer. ASC speck formation can be detected as a shift in the fluorescence intensity and pulse width.[5][11]

Protocol 3: Caspase-1 and IL-1β Cleavage Assay by Western Blot

This protocol assesses the inhibitory effect of BAL-0028 on the cleavage of pro-caspase-1 and pro-IL-1β.

Materials:

• PMA-differentiated THP-1 cells.

• LPS.

• Nigericin.

• BAL-0028.

• MCC950.

• Lysis buffer (e.g., RIPA buffer with protease inhibitors).

• SDS-PAGE gels and blotting equipment.

• Primary antibodies against caspase-1 (for p20 subunit) and IL-1β (for p17 subunit).

• Secondary antibodies.

• Chemiluminescence detection reagents.

Methodology:

• Cell Treatment:

  • Treat PMA-differentiated THP-1 cells with BAL-0028 (e.g., 500 nM) or MCC950 (e.g., 500 nM) and prime with LPS as described in Protocol 1.[5][11]

  • Activate with nigericin.

• Protein Extraction:

  • Lyse the cells with lysis buffer.

  • Determine the protein concentration of the lysates.

• Western Blotting:

  • Separate equal amounts of protein by SDS-PAGE.

  • Transfer the proteins to a PVDF membrane.

  • Block the membrane and probe with primary antibodies against the p20 subunit of caspase-1 and the p17 subunit of IL-1β.[6][7]

  • Incubate with the appropriate HRP-conjugated secondary antibodies.

  • Visualize the protein bands using a chemiluminescence detection system. A reduction in the p20 and p17 bands indicates inhibition of caspase-1 activation and IL-1β processing.[5][7]

Mandatory Visualizations

Caption: Mechanism of action of BAL-0028 in the NLRP3 inflammasome pathway.

Caption: General experimental workflow for in vitro characterization of BAL-0028.

References

• 1. Discovery of potent and selective inhibitors of human NLRP3 with a novel mechanism of action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Discovery of a Potent and Selective Inhibitor of Human NLRP3 with a Novel Binding Modality and Mechanism of Action - preLights [prelights.biologists.com]
• 4. biorxiv.org [biorxiv.org]
• 5. researchgate.net [researchgate.net]
• 6. biorxiv.org [biorxiv.org]
• 7. rupress.org [rupress.org]
• 8. Discovery of potent and selective inhibitors of human NLRP3 with a novel mechanism of action - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Selective NLRP3 inhibitors show promise against inflammation | BioWorld [bioworld.com]
• 10. selleckchem.com [selleckchem.com]
• 11. researchgate.net [researchgate.net]

Application Note and Protocol: BAL-0028 for IL-1β Secretion Inhibition Assay

For Researchers, Scientists, and Drug Development Professionals

Introduction

Interleukin-1β (IL-1β) is a potent pro-inflammatory cytokine central to the innate immune response. Its dysregulation is implicated in a wide range of inflammatory diseases. The secretion of mature IL-1β is a tightly controlled process, primarily mediated by the activation of inflammasomes, multi-protein complexes that activate caspase-1.[1][2] Activated caspase-1 then cleaves the precursor form, pro-IL-1β, into its active, secretable 17 kDa form.[3][4] The NLRP3 inflammasome is a key player in this pathway, responding to a variety of pathogen-associated molecular patterns (PAMPs) and damage-associated molecular patterns (DAMPs).[5][6]

BAL-0028 is a potent and selective small molecule inhibitor of the human NLRP3 inflammasome.[7][8][9] It has been shown to effectively block NLRP3-dependent IL-1β secretion in various human cell types.[7][10] BAL-0028 targets the NLRP3 protein directly, binding to its NACHT domain and preventing inflammasome oligomerization and subsequent caspase-1 activation.[8][11][12] This application note provides a detailed protocol for utilizing BAL-0028 in an in vitro IL-1β secretion inhibition assay, a critical tool for studying the efficacy of potential anti-inflammatory therapeutics targeting the NLRP3 pathway.

Data Presentation

The inhibitory activity of BAL-0028 on IL-1β secretion has been quantified across various human cell models and NLRP3 activators. The following tables summarize the reported half-maximal inhibitory concentration (IC50) values.

Table 1: IC50 Values of BAL-0028 for Inhibition of IL-1β Release in PMA-differentiated THP-1 Cells

NLRP3 Activator	BAL-0028 IC50 (nM)
Nigericin	57.5[10][13]
ATP	Nanomolar range[7]
MSU Crystals	Nanomolar range[7]

Table 2: IC50 Values of BAL-0028 for Inhibition of Nigericin-Induced IL-1β Release in Various Human Cell Types

Cell Type	BAL-0028 IC50 (nM)
Primary Monocytes	Potent inhibition observed[7]
iPSC-derived Microglia (iCell microglia)	Equipotent to MCC950[7]
Human Monocyte-Derived Macrophages (HMDM)	Nanomolar range[7][10]
iPSC-derived Macrophages (iMacs)	Nanomolar range[7][10]
Human Whole Blood	Effective inhibition observed[7]

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the NLRP3 inflammasome signaling pathway leading to IL-1β secretion and the experimental workflow for the inhibition assay.

Caption: NLRP3 Inflammasome Signaling Pathway and Point of Inhibition by BAL-0028.

Caption: Experimental Workflow for the IL-1β Secretion Inhibition Assay.

Experimental Protocols

This section provides a detailed methodology for performing an IL-1β secretion inhibition assay using BAL-0028 in human THP-1 monocytes.

Materials and Reagents

• Human THP-1 monocytic cell line (ATCC® TIB-202™)

• RPMI-1640 medium (with L-glutamine)

• Fetal Bovine Serum (FBS), heat-inactivated

• Penicillin-Streptomycin solution (10,000 U/mL)

• Phorbol 12-myristate 13-acetate (PMA)

• Lipopolysaccharide (LPS) from E. coli O111:B4

• Nigericin sodium salt or ATP

• BAL-0028

• Dimethyl sulfoxide (B87167) (DMSO), cell culture grade

• Phosphate-Buffered Saline (PBS), sterile

• Human IL-1β ELISA kit

• 96-well cell culture plates, sterile

• Reagent reservoirs, multichannel pipettes, and other standard laboratory equipment

Cell Culture and Differentiation

• Maintain THP-1 Cells: Culture THP-1 monocytes in RPMI-1640 medium supplemented with 10% heat-inactivated FBS and 1% Penicillin-Streptomycin. Maintain cells in a humidified incubator at 37°C with 5% CO2.

• Cell Seeding: Seed THP-1 cells in a 96-well plate at a density of 1 x 10^5 cells per well in 100 µL of complete culture medium.

• Differentiation: To differentiate the monocytic THP-1 cells into a macrophage-like phenotype, add PMA to each well to a final concentration of 50-100 ng/mL.

• Incubation: Incubate the plate for 48-72 hours at 37°C and 5% CO2. After incubation, the cells should be adherent.

• Washing: Gently aspirate the PMA-containing medium and wash the adherent cells once with 200 µL of pre-warmed sterile PBS. Replace with 100 µL of fresh, serum-free RPMI-1640 medium.

IL-1β Secretion Inhibition Assay

• Priming (Signal 1): Add LPS to each well to a final concentration of 1 µg/mL to prime the cells. This step induces the transcription and translation of pro-IL-1β.[5]

• Incubation: Incubate the plate for 3-4 hours at 37°C and 5% CO2.

• Inhibitor Preparation: Prepare a serial dilution of BAL-0028 in serum-free RPMI-1640 medium. The final DMSO concentration in all wells, including the vehicle control, should be kept constant and low (e.g., <0.1%).

• Inhibitor Treatment: Add the desired concentrations of BAL-0028 (or vehicle control) to the respective wells.

• Pre-incubation: Pre-incubate the cells with the inhibitor for 30-60 minutes at 37°C and 5% CO2.

• Activation (Signal 2): To activate the NLRP3 inflammasome, add an agonist such as Nigericin (final concentration 5-10 µM) or ATP (final concentration 1-5 mM).

• Final Incubation: Incubate the plate for an additional 1-2 hours at 37°C and 5% CO2.

• Supernatant Collection: After incubation, centrifuge the plate at 400 x g for 5 minutes to pellet any detached cells. Carefully collect the supernatant from each well without disturbing the cell layer. Store the supernatants at -80°C until analysis.

Quantification of IL-1β

• ELISA: Quantify the concentration of mature IL-1β in the collected supernatants using a commercially available human IL-1β ELISA kit. Follow the manufacturer's instructions precisely.

• Data Analysis:

  • Generate a standard curve using the provided IL-1β standards.

  • Determine the concentration of IL-1β in each sample by interpolating from the standard curve.

  • Normalize the data by expressing the IL-1β concentration in each treated well as a percentage of the vehicle-treated control.

  • Plot the percentage of IL-1β secretion against the log concentration of BAL-0028.

  • Calculate the IC50 value by performing a non-linear regression analysis (e.g., four-parameter logistic curve fit) using appropriate software (e.g., GraphPad Prism).

Conclusion

The protocol described provides a robust framework for evaluating the inhibitory effect of BAL-0028 on NLRP3-mediated IL-1β secretion. This assay is a valuable tool for researchers in immunology and drug discovery to characterize the potency and mechanism of action of NLRP3 inflammasome inhibitors. The potent and selective nature of BAL-0028 makes it a critical reference compound for such studies.

References

• 1. researchgate.net [researchgate.net]
• 2. Understanding the mechanism of IL-1β secretion - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Caspase-1 Independent IL-1β Activation in Neutrophil Dependent Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Caspase-1 activation and mature interleukin-1β release are uncoupled events in monocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Cellular Models and Assays to Study NLRP3 Inflammasome Biology - PMC [pmc.ncbi.nlm.nih.gov]
• 6. criver.com [criver.com]
• 7. biorxiv.org [biorxiv.org]
• 8. researchgate.net [researchgate.net]
• 9. biorxiv.org [biorxiv.org]
• 10. Discovery of potent and selective inhibitors of human NLRP3 with a novel mechanism of action - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Discovery of a Potent and Selective Inhibitor of Human NLRP3 with a Novel Binding Modality and Mechanism of Action - preLights [prelights.biologists.com]
• 12. Discovery of potent and selective inhibitors of human NLRP3 with a novel mechanism of action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

Application Notes and Protocols: The Use of BAL-0028 in Primary Human Immune Cells

For Researchers, Scientists, and Drug Development Professionals

Introduction

BAL-0028 is a potent and selective small-molecule inhibitor of the human NLRP3 inflammasome.[1][2][3] The NLRP3 inflammasome is a critical component of the innate immune system that, upon activation, triggers the release of pro-inflammatory cytokines IL-1β and IL-18, and induces a form of inflammatory cell death known as pyroptosis.[3][4] Dysregulation of the NLRP3 inflammasome is implicated in a wide range of inflammatory and age-related diseases.[1][3] BAL-0028 presents a novel mechanism of action, binding to the NLRP3 NACHT domain at a site distinct from the well-characterized inhibitor MCC950.[1][2][5] Notably, BAL-0028 exhibits high potency for human and primate NLRP3, while being a poor inhibitor of its murine counterpart, making it a valuable tool for studying human-specific NLRP3 biology.[1][2][3]

These application notes provide a comprehensive overview of the use of BAL-0028 in primary human immune cells, including detailed protocols and data presentation to guide researchers in their experimental design.

Data Presentation

The inhibitory activity of BAL-0028 on IL-1β release in various primary human immune cell types is summarized below. The data highlights the nanomolar potency of BAL-0028 in these cellular systems.

Cell Type	Activator(s)	BAL-0028 IC₅₀ (nM)	Reference Compound	Reference Compound IC₅₀ (nM)
THP-1 (PMA-differentiated)	LPS + Nigericin (B1684572)	57.5	MCC950	14.3
THP-1 (PMA-differentiated)	LPS + ATP	Nanomolar range	MCC950	-
THP-1 (PMA-differentiated)	LPS + MSU	Nanomolar range	MCC950	-
Primary Human Monocytes	LPS + Nigericin	Higher than MCC950	MCC950	-
Human Monocyte-Derived Macrophages (HMDM)	LPS + Nigericin	Nanomolar range	MCC950	-
iPSC-Derived Macrophages (iMacs)	LPS + Nigericin	Nanomolar range	MCC950	-
iPSC-Derived Microglia (iCell microglia)	LPS + Nigericin	Equipotent to MCC950	MCC950	-
Human Whole Blood	LPS + Nigericin	Potent inhibition	MCC950	Potent inhibition

Data compiled from multiple sources.[2][6][7]

Signaling Pathways and Experimental Workflow

To visually represent the mechanism of action and experimental procedures, the following diagrams are provided.

Caption: Mechanism of BAL-0028 action on the NLRP3 inflammasome pathway.

Caption: A generalized workflow for studying BAL-0028 in primary human immune cells.

Experimental Protocols

The following are detailed protocols for key experiments involving BAL-0028 in primary human immune cells.

Protocol 1: Isolation and Culture of Primary Human Monocytes

Materials:

• Ficoll-Paque PLUS

• RosetteSep™ Human Monocyte Enrichment Cocktail

• RPMI-1640 medium

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin

• Phosphate-Buffered Saline (PBS)

• Human whole blood

Procedure:

• Dilute human whole blood 1:1 with PBS.

• Carefully layer the diluted blood over Ficoll-Paque PLUS in a conical tube.

• Centrifuge at 400 x g for 30 minutes at room temperature with the brake off.

• Carefully collect the peripheral blood mononuclear cell (PBMC) layer.

• Wash PBMCs with PBS and centrifuge at 300 x g for 10 minutes.

• Resuspend PBMCs and perform monocyte enrichment using the RosetteSep™ cocktail according to the manufacturer's instructions.

• Culture isolated monocytes in RPMI-1640 supplemented with 10% FBS and 1% Penicillin-Streptomycin.

Protocol 2: NLRP3 Inflammasome Activation and Inhibition in Human Monocyte-Derived Macrophages (HMDMs)

Materials:

• Primary human monocytes

• M-CSF (Macrophage Colony-Stimulating Factor)

• RPMI-1640 medium with 10% FBS and 1% Penicillin-Streptomycin

• Lipopolysaccharide (LPS)

• Nigericin

• BAL-0028

• DMSO (vehicle control)

• 96-well tissue culture plates

Procedure:

• Differentiate primary human monocytes into HMDMs by culturing with M-CSF (50 ng/mL) for 6-7 days.

• Seed HMDMs in a 96-well plate at a density of 1 x 10⁵ cells/well and allow them to adhere overnight.

• Prime the HMDMs with LPS (1 µg/mL) for 4 hours.

• Remove the LPS-containing medium and replace it with fresh medium.

• Pre-treat the cells with various concentrations of BAL-0028 (or DMSO as a vehicle control) for 30 minutes.

• Activate the NLRP3 inflammasome by adding nigericin (10 µM) for 1 hour.

• Collect the cell culture supernatants for downstream analysis.

Protocol 3: Measurement of IL-1β Release by ELISA

Materials:

• Human IL-1β ELISA kit

• Cell culture supernatants from Protocol 2

• Plate reader

Procedure:

• Perform the IL-1β ELISA on the collected cell culture supernatants according to the manufacturer's protocol.

• Read the absorbance at the appropriate wavelength using a plate reader.

• Calculate the concentration of IL-1β in each sample based on a standard curve.

• Plot the IL-1β concentration against the concentration of BAL-0028 to determine the IC₅₀ value.

Protocol 4: Assessment of Pyroptosis by LDH Assay

Materials:

• LDH Cytotoxicity Assay Kit

• Cell culture supernatants from Protocol 2

• Plate reader

Procedure:

• Use the collected cell culture supernatants to measure the release of lactate (B86563) dehydrogenase (LDH), an indicator of cell lysis and pyroptosis.

• Perform the LDH assay according to the manufacturer's instructions.

• Measure the absorbance using a plate reader.

• Calculate the percentage of cytotoxicity based on controls for spontaneous and maximum LDH release.

Protocol 5: Visualization of ASC Speck Formation

Materials:

• iMacs (iPSC-derived macrophages)

• LPS

• Nigericin

• BAL-0028

• 4% Paraformaldehyde (PFA)

• Permeabilization buffer (e.g., 0.1% Triton X-100 in PBS)

• Anti-ASC primary antibody

• Fluorescently labeled secondary antibody

• DAPI (4',6-diamidino-2-phenylindole)

• Fluorescence microscope

Procedure:

• Seed iMacs on glass coverslips in a 24-well plate.

• Prime the cells with LPS (1 µg/mL) for 4 hours.

• Pre-treat with BAL-0028 for 30 minutes.

• Activate with nigericin (10 µM) for 1 hour.

• Fix the cells with 4% PFA for 15 minutes.

• Permeabilize the cells with permeabilization buffer for 10 minutes.

• Block with an appropriate blocking buffer for 1 hour.

• Incubate with the anti-ASC primary antibody overnight at 4°C.

• Wash with PBS and incubate with the fluorescently labeled secondary antibody for 1 hour at room temperature.

• Counterstain the nuclei with DAPI.

• Mount the coverslips on microscope slides and visualize ASC specks using a fluorescence microscope.[8]

Specificity of BAL-0028

It is crucial to note that BAL-0028 is highly specific for the NLRP3 inflammasome.[7] At concentrations below 10 µM, it does not inhibit other inflammasomes such as AIM2, NAIP/NLRC4, or NLRP1.[2][6] Furthermore, BAL-0028 does not interfere with LPS-induced signaling, as it does not reduce the secretion of inflammasome-independent cytokines like TNF and IL-6.[2][6]

Conclusion

BAL-0028 is a valuable research tool for investigating the role of the NLRP3 inflammasome in human health and disease. Its high potency and specificity for human NLRP3 make it particularly relevant for studies using primary human immune cells. The protocols and data presented in these application notes provide a solid foundation for researchers to incorporate BAL-0028 into their experimental designs and further elucidate the complexities of NLRP3-mediated inflammation.

References

• 1. researchgate.net [researchgate.net]
• 2. Discovery of potent and selective inhibitors of human NLRP3 with a novel mechanism of action - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Discovery of potent and selective inhibitors of human NLRP3 with a novel mechanism of action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. biorxiv.org [biorxiv.org]
• 5. researchgate.net [researchgate.net]
• 6. Selective NLRP3 inhibitors show promise against inflammation | BioWorld [bioworld.com]
• 7. biorxiv.org [biorxiv.org]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols: BAL-0028 in a Peritonitis Animal Model

For Researchers, Scientists, and Drug Development Professionals

Introduction

BAL-0028 is a potent and selective inhibitor of the human and primate NLRP3 inflammasome.[1][2] It exhibits a novel mechanism of action, binding to the NACHT domain of NLRP3 at a site distinct from the well-characterized inhibitor MCC950.[2][3] Due to its poor inhibition of murine NLRP3, a derivative, BAL-0598, which demonstrates a comparable inhibitory profile and enhanced pharmacokinetic properties in mice, has been utilized for in vivo studies.[4] These application notes provide a detailed overview of the use of BAL-0598 in a murine model of peritonitis, a common method for evaluating NLRP3 inflammasome activation in vivo.[5]

Mechanism of Action of BAL-0028

BAL-0028 and its derivative BAL-0598 act by directly binding to the NACHT domain of the NLRP3 protein.[3] This interaction inhibits the oligomerization of NLRP3, a critical step in the assembly of the inflammasome complex.[3] By preventing inflammasome formation, BAL-0028 blocks the subsequent activation of caspase-1 and the release of the pro-inflammatory cytokines IL-1β and IL-18. Unlike some other NLRP3 inhibitors, BAL-0028 does not inhibit the ATPase activity of NLRP3.[3]

References

• 1. Negative regulation of Nod‐like receptor protein 3 inflammasome activation by T cell Ig mucin‐3 protects against peritonitis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Discovery of potent and selective inhibitors of human NLRP3 with a novel mechanism of action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Measurement and analysis of unbound drug concentrations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. preprintclub.com [preprintclub.com]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for BAL-0028 in Autoinflammatory Disease Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

BAL-0028 is a potent and selective inhibitor of the human NLRP3 inflammasome, a key driver of inflammation in a variety of autoinflammatory diseases.[1][2][3] This document provides detailed application notes and experimental protocols for the use of BAL-0028 in studying NLRP3-driven inflammation. BAL-0028 belongs to the indazole class of compounds and exhibits a novel mechanism of action, binding to the NACHT domain of NLRP3 at a site distinct from the widely used inhibitor, MCC950.[2][4][5] Notably, BAL-0028 is a primate-specific inhibitor, showing significantly reduced potency against rodent NLRP3.[2][6][7] This specificity makes it a valuable tool for studying human-relevant NLRP3 biology. A derivative, BAL-0598, has been developed for in vivo studies in murine models.[8]

Chemical and Physical Properties

Property	Value	Reference
Molecular Formula	C₂₄H₂₂FN₃O₂	[9]
Molecular Weight	403.45 g/mol	[9]
CAS Number	2842012-69-3	[1]
Appearance	Powder	[1]
Solubility	DMSO: 81 mg/mL (200.76 mM)	[1]
Ethanol: 20 mg/mL	[1]
Water: Insoluble	[1]
Storage	Powder: -20°C for up to 3 years	[1]
In solvent: -80°C for up to 1 year	[1]

Mechanism of Action

BAL-0028 directly targets the NLRP3 protein, a key sensor in the innate immune system. Upon activation by a wide range of danger-associated molecular patterns (DAMPs) and pathogen-associated molecular patterns (PAMPs), NLRP3 oligomerizes and recruits the adaptor protein ASC (Apoptosis-associated speck-like protein containing a CARD). This leads to the formation of a large protein complex known as the inflammasome, which serves as a platform for the activation of caspase-1. Activated caspase-1 then cleaves pro-inflammatory cytokines pro-IL-1β and pro-IL-18 into their mature, active forms, and can also induce a form of inflammatory cell death called pyroptosis.[10]

BAL-0028 inhibits the activation of the NLRP3 inflammasome by binding to its NACHT domain.[4] This binding prevents the oligomerization of NLRP3, a critical step for inflammasome assembly and downstream signaling.[4] Consequently, ASC speck formation, caspase-1 activation, and the release of IL-1β and IL-18 are blocked.[11]

Caption: NLRP3 inflammasome signaling pathway and the inhibitory action of BAL-0028.

Quantitative Data

Parameter	Value	Cell Type/Assay Condition	Reference
IC₅₀ (NLRP3 activation)	25 nM	Not specified	[1][5][12][13][14]
IC₅₀ (IL-1β release)	57.5 nM	LPS and Nigericin-stimulated THP-1 cells	[8][11]
K_D (NLRP3 NACHT domain)	104-123 nM	Surface Plasmon Resonance (SPR)	[1][5][12]
K_d (NLRP3 NACHT domain)	96 nM	Binding Assay	[8]

Applications in Autoinflammatory Disease Research

Gain-of-function mutations in the NLRP3 gene are the genetic cause of a group of autoinflammatory conditions known as Cryopyrin-Associated Periodic Syndromes (CAPS).[1][2] These syndromes represent a spectrum of disease severity, including Familial Cold Autoinflammatory Syndrome (FCAS), Muckle-Wells Syndrome (MWS), and the most severe form, Chronic Infantile Neurological, Cutaneous and Articular (CINCA) syndrome, also known as Neonatal-Onset Multisystem Inflammatory Disease (NOMID).[1][3][7] Other NLRP3-related hereditary autoinflammatory diseases include deafness autosomal dominant 34 (DFNA34) and keratitis fugax hereditaria (KFH).[1] BAL-0028 has demonstrated potent inhibition of hyperactive NLRP3 mutations associated with these diseases, in some cases more effectively than MCC950.[2][6][7] This makes BAL-0028 a critical tool for studying the pathophysiology of these disorders and for evaluating novel therapeutic strategies.

Experimental Protocols

Caption: A generalized workflow for studying NLRP3 inflammasome inhibition with BAL-0028.

In Vitro NLRP3 Inflammasome Activation and Inhibition Assay in THP-1 Macrophages

This protocol describes the induction of the NLRP3 inflammasome in human THP-1 monocyte-derived macrophages and the assessment of inhibition by BAL-0028 through the measurement of IL-1β secretion.

Materials:

• THP-1 cells

• RPMI-1640 medium with 10% FBS

• Phorbol 12-myristate 13-acetate (PMA)

• Lipopolysaccharide (LPS)

• Nigericin or ATP

• BAL-0028

• Human IL-1β ELISA kit

• 96-well cell culture plates

Procedure:

• Cell Culture and Differentiation:

  • Culture THP-1 monocytes in RPMI-1640 medium supplemented with 10% FBS.

  • To differentiate THP-1 cells into macrophage-like cells, seed them in a 96-well plate at a density of 1 x 10⁵ cells/well and treat with 100 ng/mL PMA for 24-48 hours.

  • After differentiation, wash the cells with fresh medium to remove PMA and allow them to rest for 24 hours before the experiment.

• Priming (Signal 1):

  • Prime the differentiated THP-1 cells with 1 µg/mL LPS for 3-4 hours to upregulate the expression of NLRP3 and pro-IL-1β.

• Inhibitor Treatment:

  • Prepare serial dilutions of BAL-0028 in complete RPMI-1640 medium. A vehicle control (DMSO) should be prepared at the same final concentration as the highest inhibitor concentration.

  • After the priming step, gently remove the LPS-containing medium and add the medium containing the desired concentrations of BAL-0028 or vehicle control.

  • Pre-incubate the cells with BAL-0028 for 1 hour at 37°C.

• Activation (Signal 2):

  • Activate the NLRP3 inflammasome by adding an appropriate stimulus, such as 10 µM Nigericin or 5 mM ATP, for 1-2 hours.

• Sample Collection and Analysis:

  • Centrifuge the 96-well plate at 400 x g for 5 minutes.

  • Carefully collect the cell culture supernatant.

  • Measure the concentration of IL-1β in the supernatant using a human IL-1β ELISA kit according to the manufacturer's instructions.[15]

ASC Speck Formation Assay by Fluorescence Microscopy

This protocol details the visualization of ASC speck formation, a key indicator of inflammasome assembly, and its inhibition by BAL-0028.

Materials:

• Differentiated THP-1 cells (as described above) or other suitable human immune cells

• LPS

• Nigericin

• BAL-0028

• 4% Paraformaldehyde (PFA) in PBS

• Permeabilization/Blocking Buffer (e.g., 0.1% Triton X-100 and 5% BSA in PBS)

• Primary antibody against ASC

• Fluorescently labeled secondary antibody

• DAPI for nuclear counterstaining

• Glass coverslips in a 24-well plate

Procedure:

• Cell Seeding and Treatment:

  • Seed and differentiate THP-1 cells on glass coverslips in a 24-well plate.

  • Perform priming, inhibitor treatment, and NLRP3 activation as described in the previous protocol.

• Cell Fixation and Permeabilization:

  • After the activation step, gently wash the cells with PBS.

  • Fix the cells with 4% PFA for 15 minutes at room temperature.

  • Wash the cells three times with PBS.

  • Permeabilize the cells with Permeabilization/Blocking Buffer for 30 minutes at room temperature.[6]

• Immunostaining:

  • Incubate the cells with a primary antibody against ASC (diluted in blocking buffer) overnight at 4°C.[6]

  • Wash the cells three times with PBS.

  • Incubate the cells with a fluorescently labeled secondary antibody and DAPI for 1 hour at room temperature in the dark.[6]

  • Wash the cells three times with PBS.

• Microscopy and Quantification:

  • Mount the coverslips onto microscope slides.

  • Visualize the cells using a fluorescence or confocal microscope.[8]

  • Quantify the percentage of cells containing ASC specks (a single, bright, perinuclear aggregate of ASC) in each treatment group.[6] A significant decrease in the percentage of speck-positive cells in the BAL-0028 treated groups compared to the vehicle control indicates inhibition of ASC oligomerization.

Western Blot Analysis of Caspase-1 Cleavage

This protocol is for detecting the active p20 subunit of caspase-1 in cell lysates and supernatants, which is a direct measure of inflammasome activation.

Materials:

• Differentiated THP-1 cells

• LPS

• Nigericin or ATP

• BAL-0028

• RIPA buffer with protease inhibitors

• Protein quantification assay (e.g., BCA)

• SDS-PAGE gels and running buffer

• Transfer apparatus and membranes

• Blocking buffer (e.g., 5% non-fat milk in TBST)

• Primary antibody against the p20 subunit of human caspase-1

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Procedure:

• Cell Treatment and Sample Preparation:

  • Culture and treat cells in 6-well plates as described in the first protocol.

  • Supernatant: Collect the cell culture supernatant and centrifuge to remove cell debris. Proteins can be concentrated by precipitation.

  • Cell Lysate: Wash the adherent cells with ice-cold PBS and lyse them with RIPA buffer containing protease inhibitors.[16]

• Protein Quantification and SDS-PAGE:

  • Determine the protein concentration of the cell lysates.

  • Prepare samples with Laemmli buffer and heat at 95°C for 5 minutes.

  • Load equal amounts of protein onto an SDS-PAGE gel and perform electrophoresis.

• Western Blotting:

  • Transfer the proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary anti-caspase-1 (p20) antibody overnight at 4°C.[16]

  • Wash the membrane with TBST.

  • Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane with TBST.

• Detection:

  • Apply the chemiluminescent substrate and visualize the bands using an imaging system. A decrease in the p20 band in the BAL-0028 treated samples indicates inhibition of caspase-1 activation.

Safety and Selectivity

BAL-0028 is a selective inhibitor of the NLRP3 inflammasome. Studies have shown that at concentrations effective for NLRP3 inhibition, it does not significantly inhibit other inflammasomes such as AIM2, NAIP/NLRC4, or NLRP1.[8] However, at higher concentrations (e.g., 10 µM), some partial reduction in IL-1β release from AIM2 and NAIP/NLRC4 pathways has been observed, which may be due to off-target effects.[8] It is important for researchers to perform dose-response experiments to determine the optimal concentration of BAL-0028 for selective NLRP3 inhibition in their specific experimental system. As with any chemical compound, appropriate personal protective equipment should be worn when handling BAL-0028.

Conclusion

BAL-0028 is a valuable and highly selective research tool for investigating the role of the human NLRP3 inflammasome in health and disease. Its unique mechanism of action and primate specificity offer distinct advantages for studying human autoinflammatory conditions. The protocols provided here serve as a guide for researchers to effectively utilize BAL-0028 in their studies.

References

• 1. NLRP3 inflammasome and NLRP3-related autoinflammatory diseases: From cryopyrin function to targeted therapies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. New Insights into the Nature of Autoinflammatory Diseases from Mice with Nlrp3 Mutations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Genetic variations in NLRP3 and NLRP12 genes in adult-onset patients with autoinflammatory diseases: a comparative study [frontiersin.org]
• 4. Measuring NLR Oligomerization II: Detection of ASC Speck Formation by Confocal Microscopy and Immunofluorescence | Springer Nature Experiments [experiments.springernature.com]
• 5. The discovery of novel and potent indazole NLRP3 inhibitors enabled by DNA-encoded library screening - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Frontiers | Human Autoinflammatory Diseases Mediated by NLRP3-, Pyrin-, NLRP1-, and NLRC4-Inflammasome Dysregulation Updates on Diagnosis, Treatment, and the Respective Roles of IL-1 and IL-18 [frontiersin.org]
• 8. adipogen.com [adipogen.com]
• 9. selleckchem.com [selleckchem.com]
• 10. researchgate.net [researchgate.net]
• 11. ASC Speck Quantification and High Magnification Imaging [bio-protocol.org]
• 12. NLRP3-associated autoinflammatory diseases: phenotypic and molecular characteristics of germline versus somatic mutations [dspace.alquds.edu]
• 13. Assaying NLRP3-mediated LDH and IL-1β release [protocols.io]
• 14. medchemexpress.com [medchemexpress.com]
• 15. benchchem.com [benchchem.com]
• 16. benchchem.com [benchchem.com]

Application Notes and Protocols for BAL-0028 in Cell Culture

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing BAL-0028, a potent and selective inhibitor of the human NLRP3 inflammasome, in a cell culture setting. This document outlines the mechanism of action, provides quantitative data for experimental planning, and offers detailed protocols for key applications.

Introduction

BAL-0028 is a small molecule inhibitor that specifically targets the human and primate NLRP3 inflammasome, a key component of the innate immune system involved in inflammatory responses.[1][2][3] NLRP3 activation is associated with a variety of inflammatory diseases, making it a significant target for therapeutic development.[1][2][3] BAL-0028 offers a novel mechanism of action, binding to the NACHT domain of NLRP3 at a site distinct from the widely used inhibitor, MCC950.[1][2][4][5] This unique binding modality presents a new tool for studying NLRP3-mediated inflammation.

It is crucial to note that BAL-0028 is a poor inhibitor of mouse, rat, dog, and rabbit NLRP3, exhibiting strong species selectivity for human and primate NLRP3.[1][2][6]

Mechanism of Action

The NLRP3 inflammasome is a multi-protein complex that, upon activation, leads to the cleavage of pro-caspase-1 into its active form, caspase-1. Active caspase-1 then processes pro-inflammatory cytokines pro-interleukin-1β (pro-IL-1β) and pro-interleukin-18 (pro-IL-18) into their mature, secreted forms. This process can also induce a form of inflammatory cell death known as pyroptosis.[1][2][3]

BAL-0028 directly binds to the NACHT domain of the NLRP3 protein, preventing the assembly and activation of the inflammasome complex.[1][4][5][6] This inhibition blocks downstream events, including caspase-1 activation, IL-1β and IL-18 release, and pyroptosis.[1][7]

Figure 1: Simplified signaling pathway of NLRP3 inflammasome activation and the inhibitory action of BAL-0028.

Quantitative Data: In Vitro Efficacy of BAL-0028

The following table summarizes the half-maximal inhibitory concentrations (IC50) of BAL-0028 against human NLRP3 in various cell types and with different activators. This data is essential for designing experiments with appropriate dose ranges.

Cell Type	Activator (Signal 2)	Readout	BAL-0028 IC50 (nM)	MCC950 IC50 (nM)
PMA-differentiated THP-1	Nigericin	IL-1β Release	57.5[6][7]	14.3[6][7]
PMA-differentiated THP-1	ATP	IL-1β Release	Nanomolar range[7]	-
PMA-differentiated THP-1	MSU	IL-1β Release	Nanomolar range[7]	-
Human Primary Monocytes	Nigericin	IL-1β Release	Nanomolar range[7]	-
iPSC-derived Microglia (iCell)	Nigericin	IL-1β Release	Generally higher than MCC950[7]	-
Human Monocyte-Derived Macrophages (HMDM)	Nigericin	IL-1β Release	Nanomolar range[7]	-
iPSC-derived Macrophages (iMacs)	Nigericin	IL-1β Release	Nanomolar range[7]	-
Human Whole Blood	Nigericin	IL-1β Release	Potent inhibition (decreased potency due to plasma protein binding)[7]	Potent inhibition (decreased potency due to plasma protein binding)[7]
J774A.1 (Mouse Macrophage)	Nigericin	IL-1β Release	>6000[7]	5.3[7]

Note: The IC50 is a measure of the concentration of a drug that is required for 50% inhibition in vitro.[8]

Experimental Protocols

The following are detailed protocols for common assays used to evaluate the activity of BAL-0028 in cell culture.

Figure 2: General experimental workflow for assessing BAL-0028 activity in cell culture.

Protocol 1: NLRP3 Inflammasome Activation and Inhibition in THP-1 Macrophages

This protocol describes the induction of NLRP3 inflammasome activation in PMA-differentiated THP-1 cells and its inhibition by BAL-0028.

Materials:

• THP-1 monocytic cell line

• RPMI-1640 medium

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin

• Phorbol 12-myristate 13-acetate (PMA)

• Lipopolysaccharide (LPS)

• Nigericin, ATP, or Monosodium Urate (MSU) crystals

• BAL-0028

• DMSO (vehicle control)

• 96-well cell culture plates

• Phosphate-Buffered Saline (PBS)

Procedure:

• Cell Culture and Differentiation:

  • Culture THP-1 cells in RPMI-1640 supplemented with 10% FBS and 1% Penicillin-Streptomycin.

  • To differentiate into macrophage-like cells, seed THP-1 cells in a 96-well plate at a density of 5 x 10^4 cells/well in media containing 50-100 ng/mL PMA.

  • Incubate for 24-48 hours. After incubation, gently aspirate the PMA-containing media and wash the adherent cells once with warm PBS. Add fresh, PMA-free complete RPMI-1640 medium.

• Priming (Signal 1):

  • Prime the differentiated THP-1 cells by treating them with 1 µg/mL LPS for 3-4 hours. This step upregulates the expression of NLRP3 and pro-IL-1β.

• Inhibitor Treatment:

  • Prepare serial dilutions of BAL-0028 in complete RPMI-1640 medium. A final DMSO concentration should be kept below 0.1%.

  • After the LPS priming, remove the medium and add the media containing the different concentrations of BAL-0028 or a vehicle control (DMSO).

  • Pre-incubate the cells with the inhibitor for 30-60 minutes.

• Activation (Signal 2):

  • To activate the NLRP3 inflammasome, add one of the following stimuli to the wells:

    • Nigericin: 5-10 µM

    • ATP: 2.5-5 mM

    • MSU crystals: 150-250 µg/mL (ensure crystals are well-suspended before adding)

  • Incubate for 1-6 hours, depending on the stimulus and experimental endpoint.

• Sample Collection:

  • After incubation, centrifuge the plate at 300 x g for 5 minutes.

  • Carefully collect the cell culture supernatants for analysis of secreted IL-1β (Protocol 2) and LDH (Protocol 3).

  • The remaining cell pellets can be lysed for Western blot analysis (Protocol 4).

Protocol 2: Quantification of IL-1β Release by ELISA

Materials:

• Human IL-1β ELISA kit

• Cell culture supernatants from Protocol 1

• Microplate reader

Procedure:

• Follow the manufacturer's instructions provided with the human IL-1β ELISA kit.

• Briefly, add the collected cell culture supernatants (and standards) to the antibody-coated wells.

• Incubate, wash, and add the detection antibody.

• Add the substrate and stop solution.

• Measure the absorbance at the appropriate wavelength using a microplate reader.

• Calculate the concentration of IL-1β in each sample based on the standard curve.

• Plot the IL-1β concentration against the BAL-0028 concentration to determine the IC50 value.

Protocol 3: Assessment of Pyroptosis by LDH Release Assay

Materials:

• Lactate Dehydrogenase (LDH) cytotoxicity assay kit

• Cell culture supernatants from Protocol 1

• Microplate reader

Procedure:

• Follow the manufacturer's instructions for the LDH assay kit.

• Transfer a portion of the cell culture supernatant to a new 96-well plate.

• Add the reaction mixture from the kit to each well.

• Incubate at room temperature, protected from light, for the time specified in the kit protocol.

• Measure the absorbance at the recommended wavelength.

• The amount of LDH release is proportional to the number of cells that have undergone pyroptosis.

Protocol 4: Western Blot for Caspase-1 and IL-1β Cleavage

Materials:

• Cell pellets from Protocol 1

• RIPA lysis buffer with protease inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• PVDF membrane

• Primary antibodies: anti-caspase-1 (for p20 subunit), anti-IL-1β (for p17 subunit), anti-β-actin (loading control)

• HRP-conjugated secondary antibodies

• Chemiluminescence substrate

Procedure:

• Lyse the cell pellets in RIPA buffer.

• Determine the protein concentration of each lysate using a BCA assay.

• Denature equal amounts of protein by boiling in Laemmli sample buffer.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane and then incubate with primary antibodies overnight at 4°C.

• Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody.

• Detect the protein bands using a chemiluminescence substrate and an imaging system.

• Analyze the bands corresponding to cleaved caspase-1 (p20) and mature IL-1β (p17) to assess the inhibitory effect of BAL-0028 on inflammasome activation.[7]

Selectivity and Specificity

BAL-0028 demonstrates high selectivity for the NLRP3 inflammasome. At concentrations effective for NLRP3 inhibition (below 10 µM), it does not significantly inhibit other inflammasomes such as AIM2 or NAIP/NLRC4.[6][9] Furthermore, BAL-0028 does not interfere with the upstream LPS-induced priming signal, as evidenced by its lack of effect on TNF or IL-6 secretion.[6] It has also been shown to be non-cytotoxic at effective concentrations.[9]

Reagent Preparation and Storage

BAL-0028 Stock Solution:

• BAL-0028 is soluble in DMSO.[10] Prepare a high-concentration stock solution (e.g., 10-20 mM) in anhydrous DMSO.

• Aliquot the stock solution into small volumes to avoid repeated freeze-thaw cycles.

• Store the stock solution at -20°C or -80°C for long-term stability.[10]

Working Solutions:

• On the day of the experiment, dilute the stock solution to the desired final concentrations in pre-warmed cell culture medium.

• Ensure the final DMSO concentration in the culture does not exceed a level that affects cell viability (typically ≤ 0.1%).

By following these guidelines and protocols, researchers can effectively utilize BAL-0028 as a selective tool to investigate the role of the human NLRP3 inflammasome in various cellular models of inflammation and disease.

References

• 1. researchgate.net [researchgate.net]
• 2. Discovery of potent and selective inhibitors of human NLRP3 with a novel mechanism of action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. biorxiv.org [biorxiv.org]
• 4. researchgate.net [researchgate.net]
• 5. Discovery of a Potent and Selective Inhibitor of Human NLRP3 with a Novel Binding Modality and Mechanism of Action - preLights [prelights.biologists.com]
• 6. Selective NLRP3 inhibitors show promise against inflammation | BioWorld [bioworld.com]
• 7. biorxiv.org [biorxiv.org]
• 8. Assessment of Cell Viability in Drug Therapy: IC50 and Other New Time-Independent Indices for Evaluating Chemotherapy Efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 9. rupress.org [rupress.org]
• 10. selleckchem.com [selleckchem.com]

Application Notes and Protocols for the Study of BAL-0028 in Neuroinflammation

For Researchers, Scientists, and Drug Development Professionals

Introduction

Neuroinflammation is a critical component in the pathogenesis of a wide range of neurodegenerative disorders. A key driver of this inflammatory cascade is the activation of the NOD-like receptor pyrin domain-containing 3 (NLRP3) inflammasome.[1][2][3][4][5] Upon activation by various danger- and pathogen-associated molecular patterns, the NLRP3 inflammasome complex assembles, leading to the activation of caspase-1. This, in turn, mediates the maturation and secretion of the potent pro-inflammatory cytokines interleukin-1β (IL-1β) and interleukin-18 (IL-18), and can induce a form of inflammatory cell death known as pyroptosis.[2][3][4][5]

BAL-0028 is a novel, potent, and selective small molecule inhibitor of the human NLRP3 inflammasome.[1][2][3][6] These application notes provide a comprehensive overview of the experimental design for characterizing the activity of BAL-0028 in the context of neuroinflammation. Detailed protocols for key in vitro and in vivo assays are provided to facilitate the evaluation of BAL-0028 and similar compounds.

Mechanism of Action of BAL-0028

BAL-0028 exerts its inhibitory effect by directly binding to the NACHT domain of the NLRP3 protein.[1][2][3][4][6] This binding site is distinct from that of the well-characterized NLRP3 inhibitor MCC950.[1][2][3][4][6] A key differentiator in its mechanism is that BAL-0028 does not inhibit the ATPase activity of NLRP3, suggesting a novel modality of inhibition.[5][6] By binding to the NACHT domain, BAL-0028 effectively prevents the oligomerization of NLRP3, a critical step for the formation of the active inflammasome complex and subsequent downstream inflammatory signaling.[6] BAL-0028 has demonstrated high selectivity for human and primate NLRP3, with poor activity against the murine counterpart.[1][2][3][4]

Caption: Mechanism of action of BAL-0028 in inhibiting the NLRP3 inflammasome pathway.

Data Presentation

The following tables summarize the quantitative data for the in vitro activity of BAL-0028.

Table 1: In Vitro Inhibition of IL-1β Release by BAL-0028

Cell Type	Activator(s)	IC50 (nM)	Reference Compound (MCC950) IC50 (nM)
THP-1 macrophage-like cells	LPS + Nigericin	57.5	14.3
THP-1 macrophage-like cells	LPS + ATP	Nanomolar range	Not Reported
THP-1 macrophage-like cells	LPS + MSU	Nanomolar range	Not Reported
Primary Human Monocytes	LPS + Nigericin	Nanomolar range	Not Reported
iPSC-derived Microglia	LPS + Nigericin	Not Reported	Not Reported
Human Monocyte-Derived Macrophages (HMDM)	LPS + Nigericin	Nanomolar range	Not Reported

Data compiled from multiple sources.[1][7][8]

Table 2: Specificity of BAL-0028 for the NLRP3 Inflammasome

Inflammasome	Activating Stimulus	BAL-0028 Activity (<10 µM)
AIM2	Poly(dA:dT)	No Inhibition
NAIP/NLRC4	Lfn-needle protein	No Inhibition
NLRP1	Talabostat	No Inhibition

At concentrations of 10 µM, some partial reduction in IL-1β release from AIM2 and NAIP/NLRC4 pathways was observed, likely due to off-target effects.[1][7][8]

Table 3: Biophysical and In Vivo Derivative Data

Parameter	Value
BAL-0028
Binding Affinity (Kd) to NLRP3 NACHT domain	96 nM
BAL-0598 (In vivo derivative)
Unbound Plasma Concentration for 50% IL-1β Suppression	~17.9 nM

BAL-0598 is a derivative of BAL-0028 with enhanced pharmacokinetic properties for murine models.[1]

Experimental Protocols

Detailed methodologies for the key experiments cited in the characterization of BAL-0028 are provided below.

Protocol 1: THP-1 Cell Culture and Differentiation

This protocol describes the culture of human THP-1 monocytic cells and their differentiation into macrophage-like cells using Phorbol 12-myristate 13-acetate (PMA).

Materials:

• THP-1 cells

• RPMI-1640 medium with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• PMA (stock solution of 1 mg/mL in DMSO)

• Phosphate-Buffered Saline (PBS)

• 96-well or 6-well cell culture plates

Procedure:

• Cell Culture: Culture THP-1 monocytes in RPMI-1640 medium supplemented with 10% FBS and 1% Penicillin-Streptomycin at 37°C in a 5% CO2 incubator. Maintain cell density between 1x10^5 and 1x10^6 cells/mL.

• Cell Seeding and Differentiation:

  • Seed THP-1 cells at a density of 0.5 x 10^6 cells/mL in the desired culture plate format.

  • Add PMA to a final concentration of 50-100 ng/mL to induce differentiation.

  • Incubate for 48 hours at 37°C in a 5% CO2 incubator. Differentiated cells will become adherent.

Protocol 2: In Vitro NLRP3 Inflammasome Activation and Inhibition Assay

This protocol details the two-step activation of the NLRP3 inflammasome in differentiated THP-1 cells and the evaluation of BAL-0028's inhibitory effect.

Caption: General workflow for the in vitro NLRP3 inflammasome activation and inhibition assay.

Materials:

• Differentiated THP-1 cells in a 96-well plate

• Serum-free RPMI-1640 medium

• Lipopolysaccharide (LPS)

• Nigericin, ATP, or Monosodium Urate (MSU) crystals

• BAL-0028

• Human IL-1β ELISA kit

• LDH Cytotoxicity Assay Kit

Procedure:

• Priming (Signal 1): After differentiation, gently remove the PMA-containing medium and replace it with fresh serum-free RPMI-1640 medium containing LPS at a final concentration of 1 µg/mL. Incubate for 3-4 hours at 37°C.

• Inhibitor Treatment: Prepare serial dilutions of BAL-0028 in serum-free RPMI-1640 medium. After LPS priming, remove the medium and add the different concentrations of BAL-0028 to the cells. Include a vehicle control (e.g., DMSO). Incubate for 30-60 minutes at 37°C.

• Activation (Signal 2): Add the NLRP3 activator to the wells.

  • Nigericin: Final concentration of 5-20 µM. Incubate for 1-2 hours.

  • ATP: Final concentration of 1-5 mM. Incubate for 30-60 minutes.

  • MSU: Final concentration of 150 µg/mL. Incubate for 4-6 hours.

• Sample Collection: Centrifuge the plate at 500 x g for 5 minutes. Carefully collect the supernatant for IL-1β and LDH measurements.

Protocol 3: IL-1β ELISA

This protocol provides a general procedure for the quantification of IL-1β in cell culture supernatants.

Procedure:

• Follow the manufacturer's instructions provided with the human IL-1β ELISA kit.

• Briefly, coat a 96-well plate with a capture antibody specific for human IL-1β.

• Add standards and collected cell culture supernatants to the wells and incubate.

• Wash the plate and add a biotinylated detection antibody.

• Incubate, wash, and then add streptavidin-horseradish peroxidase (HRP).

• Incubate, wash, and add a TMB substrate solution to develop the color.

• Stop the reaction and measure the absorbance at 450 nm using a microplate reader.

• Calculate the concentration of IL-1β in the samples based on the standard curve.

Protocol 4: ASC Speck Formation Assay by Immunofluorescence

This assay visualizes the formation of the ASC speck, a hallmark of inflammasome activation.

Materials:

• Differentiated THP-1 cells on glass coverslips in a 24-well plate

• 4% Paraformaldehyde (PFA) in PBS

• Permeabilization/Blocking Buffer (e.g., PBS with 0.1% Triton X-100 and 5% BSA)

• Primary anti-ASC antibody

• Alexa Fluor 488-conjugated secondary antibody

• DAPI (for nuclear staining)

• Fluorescence microscope

Procedure:

• Perform the NLRP3 inflammasome activation as described in Protocol 2 on cells grown on coverslips.

• Fixation: Carefully aspirate the medium and wash the cells once with PBS. Fix the cells with 4% PFA in PBS for 15 minutes at room temperature.

• Wash the cells three times with PBS.

• Permeabilization and Blocking: Permeabilize and block the cells with Permeabilization/Blocking Buffer for 30 minutes at room temperature.

• Antibody Staining:

  • Incubate the cells with the primary anti-ASC antibody (diluted in blocking buffer) overnight at 4°C.

  • Wash the cells three times with PBS.

  • Incubate the cells with the Alexa Fluor 488-conjugated secondary antibody and DAPI for 1 hour at room temperature in the dark.

  • Wash the cells three times with PBS.

• Imaging: Mount the coverslips on microscope slides and acquire images using a fluorescence microscope. Quantify the percentage of cells with ASC specks (a single, bright, perinuclear aggregate of ASC staining).

Protocol 5: Western Blot for Caspase-1 Cleavage

This protocol is used to detect the active p20 subunit of caspase-1 in cell supernatants and lysates.

Materials:

• RIPA lysis buffer with protease inhibitors

• Laemmli sample buffer

• SDS-PAGE gels

• PVDF or nitrocellulose membrane

• Blocking buffer (5% non-fat dry milk or BSA in TBST)

• Primary antibodies: anti-Caspase-1 (cleaved p20), anti-β-actin (for lysate)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Procedure:

• Sample Preparation:

  • Supernatant: Collect supernatant as in Protocol 2. Proteins can be concentrated if necessary.

  • Cell Lysate: Wash the adherent cells with ice-cold PBS and lyse with RIPA buffer.

• Protein Quantification: Determine the protein concentration of the cell lysates.

• SDS-PAGE and Transfer:

  • Mix a standardized amount of protein from the lysate or a standardized volume of the supernatant with Laemmli sample buffer and boil.

  • Separate the proteins by SDS-PAGE and transfer them to a membrane.

• Immunoblotting:

  • Block the membrane for 1 hour at room temperature.

  • Incubate with the primary antibody overnight at 4°C.

  • Wash and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash and detect the signal using a chemiluminescent substrate.

Protocol 6: In Vivo Murine Peritonitis Model

This protocol describes an in vivo model to assess the efficacy of BAL-0598, a derivative of BAL-0028 suitable for use in mice.

Materials:

• BAL-0598

• Vehicle (e.g., 10% DMSO, 40% PEG300, 5% Tween 80, 45% saline)

• LPS

• MSU crystals

• Sterile PBS

• 8-12 week old C57BL/6 mice or humanized NLRP3 mice[2][3][4]

• Mouse IL-1β ELISA kit

Procedure:

• Dosing: Administer BAL-0598 or vehicle to mice via intraperitoneal (i.p.) injection.

• Priming: One hour after inhibitor administration, prime the mice with an i.p. injection of LPS.

• Challenge: Four hours after LPS priming, challenge the mice with an i.p. injection of MSU crystals.

• Sample Collection: Six hours after the MSU challenge, euthanize the mice.

  • Perform peritoneal lavage by injecting 5 mL of cold PBS into the peritoneal cavity and collecting the fluid.

• Analysis:

  • Centrifuge the peritoneal lavage fluid to pellet the cells.

  • Measure IL-1β levels in the supernatant of the peritoneal lavage fluid using a mouse IL-1β ELISA kit.

  • Count the number of neutrophils in the peritoneal lavage fluid.

References

• 1. Protocol for in vivo and in vitro activation of NLRP3 inflammasome in mice using monosodium urate - PMC [pmc.ncbi.nlm.nih.gov]
• 2. LDH cytotoxicity assay [protocols.io]
• 3. Cell culture of THP-1 monocytes and differentiation into macrophages with PMA [protocols.io]
• 4. Monitoring NLRP3 Inflammasome Activation and Exhaustion in Clinical Samples: A Refined Flow Cytometry Protocol for ASC Speck Formation Measurement Directly in Whole Blood after Ex Vivo Stimulation [mdpi.com]
• 5. A Simple Protocol for Using a LDH-Based Cytotoxicity Assay to Assess the Effects of Death and Growth Inhibition at the Same Time - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Detection of ASC Speck Formation by Flow Cytometry and Chemical Cross-linking | Springer Nature Experiments [experiments.springernature.com]
• 7. LDH-Glo™ Cytotoxicity Assay Technical Manual [promega.sg]
• 8. Measuring NLR Oligomerization II: Detection of ASC Speck Formation by Confocal Microscopy and Immunofluorescence - PubMed [pubmed.ncbi.nlm.nih.gov]

BAL-0028: A Potent and Selective Tool for NLRP3 Inflammasome Research

Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

BAL-0028 is a potent and selective, reversible inhibitor of the NLRP3 (NOD-like receptor family, pyrin domain-containing 3) inflammasome.[1][2][3] It presents a valuable tool for researchers studying the role of the NLRP3 inflammasome in various inflammatory diseases. BAL-0028 exhibits high affinity for the NACHT domain of human and primate NLRP3, acting via a novel mechanism of action distinct from the well-known inhibitor MCC950.[4][5][6][7] Its utility is underscored by its ability to block the release of pro-inflammatory cytokines IL-1β and IL-18 by inhibiting NLRP3 inflammasome assembly and subsequent caspase-1 activation.[5][8][9]

Mechanism of Action

The activation of the NLRP3 inflammasome is a two-step process involving a priming signal (Signal 1) and an activation signal (Signal 2).[8][10] Priming, often initiated by pathogen-associated molecular patterns (PAMPs) like lipopolysaccharide (LPS), leads to the transcriptional upregulation of NLRP3 and pro-IL-1β.[8][11] A variety of stimuli, including pore-forming toxins (e.g., nigericin), extracellular ATP, and crystalline materials (e.g., monosodium urate crystals), can provide the second signal, triggering the assembly of the NLRP3 inflammasome complex.[11][12] This complex consists of NLRP3, the adaptor protein ASC (apoptosis-associated speck-like protein containing a CARD), and pro-caspase-1.[8] This assembly leads to the auto-catalytic cleavage and activation of caspase-1, which in turn processes pro-IL-1β and pro-IL-18 into their mature, secreted forms, and can induce a form of inflammatory cell death known as pyroptosis.[8][10]

BAL-0028 directly binds to the NACHT domain of NLRP3, preventing its oligomerization and the subsequent recruitment of ASC and pro-caspase-1.[1][4][9] Unlike MCC950, BAL-0028 does not inhibit the ATPase activity of NLRP3, indicating a distinct binding site and inhibitory mechanism.[4][13] This specific mode of action makes BAL-0028 a precise tool for dissecting the NLRP3 signaling pathway.

Data Presentation

Chemical Properties

Property	Value	Reference
Molecular Weight	403.45 g/mol	[1]
Formula	C24H22FN3O2	[1]
CAS No.	2842012-69-3	[1]
Solubility	DMSO: 81 mg/mL (200.76 mM)	[1]
Ethanol: 20 mg/mL	[1]
Water: Insoluble	[1]

In Vitro Efficacy and Binding Affinity

Parameter	Value	Cell Type/Assay Condition	Reference
IC50
IL-1β Release (Nigericin-induced)	25 nM	Not specified	[1][2][3]
57.5 nM	PMA-differentiated THP-1 cells	[5][9][13][14]
14.7 nM	Humanized NLRP3 immortalized BMDMs	[13]
IL-1β Release (ATP-induced)	Nanomolar range	PMA-differentiated THP-1 cells	[13]
IL-1β Release (MSU-induced)	Nanomolar range	PMA-differentiated THP-1 cells	[13]
Binding Affinity (KD)
NLRP3 NACHT domain	104-123 nM	Surface Plasmon Resonance (SPR)	[1][2][7]
96 nM	Binding Assays	[9]

Species Selectivity

Species	Activity	Reference
Human	Potent Inhibitor	[5][6][15]
Primate (African Green & Cynomolgus monkeys)	Potent Inhibitor	[13][14]
Mouse	Poor Inhibitor (>6 µM)	[6][13][15]
Rat	No significant activity	[5][14]
Dog	No significant activity	[5][14]
Rabbit	No significant activity	[5][14]

Mandatory Visualizations

Caption: Canonical NLRP3 inflammasome activation pathway and the inhibitory action of BAL-0028.

Caption: General experimental workflow for evaluating BAL-0028 activity in vitro.

Experimental Protocols

Protocol 1: In Vitro NLRP3 Inflammasome Activation and Inhibition in THP-1 Macrophages

This protocol describes the assessment of BAL-0028's ability to inhibit IL-1β release from differentiated THP-1 cells.

Materials:

• Human THP-1 monocytes

• RPMI-1640 medium with 10% FBS

• Phorbol 12-myristate 13-acetate (PMA)

• Lipopolysaccharide (LPS)

• BAL-0028

• NLRP3 Activator: Nigericin, ATP, or Monosodium Urate (MSU) crystals

• ELISA kit for human IL-1β

• 96-well cell culture plates

Procedure:

• Cell Culture and Differentiation:

  • Culture THP-1 monocytes in RPMI-1640 medium supplemented with 10% FBS.

  • To differentiate into macrophage-like cells, treat THP-1 cells with PMA (e.g., 100 ng/mL) for 24-48 hours.[16]

  • Wash the cells to remove PMA and allow them to rest in fresh media for 24 hours before the experiment.[16]

  • Seed the differentiated THP-1 cells in a 96-well plate at an appropriate density and allow them to adhere.[17]

• Priming (Signal 1):

  • Prime the cells with LPS (e.g., 1 µg/mL) for 3-4 hours to upregulate the expression of NLRP3 and pro-IL-1β.[16][17]

• Inhibitor Treatment:

  • Prepare serial dilutions of BAL-0028 in cell culture medium.

  • Pre-incubate the primed cells with various concentrations of BAL-0028 (or vehicle control, e.g., DMSO) for 1 hour.[16][17]

• Activation (Signal 2):

  • Stimulate the cells with an NLRP3 activator for a defined period (e.g., 1-2 hours):[16][17]

    • Nigericin: e.g., 5-10 µM[17]

    • ATP: e.g., 2.5-5 mM[17][18]

    • MSU crystals: Prepare as a suspension and add to cells.

• Sample Collection and Analysis:

  • Collect the cell culture supernatants.

  • Quantify the concentration of secreted IL-1β in the supernatants using a human IL-1β ELISA kit according to the manufacturer's instructions.

  • Plot the IL-1β concentration against the BAL-0028 concentration to determine the IC50 value using non-linear regression analysis.[13]

Protocol 2: Assessment of Caspase-1 Cleavage by Western Blot

This protocol determines the effect of BAL-0028 on the activation of caspase-1.

Materials:

• Cell lysates from the experiment in Protocol 1

• Reagents for protein extraction and quantification (e.g., RIPA buffer, BCA assay)

• SDS-PAGE gels and Western blotting apparatus

• Primary antibodies: anti-caspase-1 (to detect pro-caspase-1 and the cleaved p20 subunit)[5][19]

• HRP-conjugated secondary antibody

• Chemiluminescence detection reagents

Procedure:

• Protein Extraction:

  • After collecting the supernatants in Protocol 1, lyse the cells in the wells with an appropriate lysis buffer.

  • Quantify the protein concentration of each lysate.

• Western Blotting:

  • Separate equal amounts of protein from each sample by SDS-PAGE.

  • Transfer the proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or BSA in TBST).

  • Incubate the membrane with the primary anti-caspase-1 antibody overnight at 4°C.

  • Wash the membrane and incubate with the HRP-conjugated secondary antibody.

  • Detect the protein bands using a chemiluminescence substrate and an imaging system.

• Analysis:

  • Analyze the blot for the presence of the pro-caspase-1 band and the cleaved, active p20 subunit. A reduction in the p20 band in BAL-0028-treated samples indicates inhibition of caspase-1 activation.[5]

Protocol 3: ASC Speck Formation Assay by Fluorescence Microscopy

This assay visually assesses the inhibition of inflammasome assembly.[19]

Materials:

• THP-1 cells stably expressing ASC-GFP or ASC-Cerulean, or primary macrophages from ASC-reporter mice.[19]

• Reagents and setup as in Protocol 1.

• 4% paraformaldehyde for cell fixation.

• Mounting medium with DAPI for nuclear counterstaining.

• Fluorescence microscope.

Procedure:

• Cell Treatment:

  • Follow steps 1-4 of Protocol 1 using ASC-reporter cells cultured on glass coverslips in a multi-well plate.

• Cell Fixation and Staining:

  • After the activation step, gently wash the cells with PBS.

  • Fix the cells with 4% paraformaldehyde for 15 minutes.[16]

  • If not using reporter cells, permeabilize the cells with 0.1% Triton X-100 and perform immunofluorescence staining for endogenous ASC.[16]

  • Mount the coverslips onto glass slides using a mounting medium containing DAPI.

• Imaging and Quantification:

  • Acquire images using a fluorescence microscope. ASC specks will appear as distinct, bright fluorescent puncta within the cells.[17]

  • Quantify the percentage of cells containing ASC specks in different treatment groups. A significant reduction in the number of speck-containing cells in the presence of BAL-0028 indicates inhibition of inflammasome assembly.[17][19]

Selectivity and In Vivo Use

BAL-0028 is highly selective for the NLRP3 inflammasome and does not significantly inhibit other inflammasomes like AIM2, NLRC4, or NLRP1 at concentrations where it potently blocks NLRP3.[9][13] It is important to note the species-specificity of BAL-0028, as it is a poor inhibitor of mouse NLRP3.[6][13] For in vivo studies in mice, a derivative, BAL-0598, which has improved pharmacokinetic properties and maintains a similar inhibitory profile, has been successfully used in humanized NLRP3 mouse models.[9][20][21] BAL-0028 has also been shown to be effective in inhibiting hyperactive NLRP3 mutations associated with autoinflammatory diseases, in some cases more potently than MCC950.[4][20][22]

Conclusion

BAL-0028 is a valuable and specific chemical probe for investigating the function of the human and primate NLRP3 inflammasome. Its unique mechanism of action provides an alternative to other widely used inhibitors, allowing for a more nuanced exploration of NLRP3 biology. The protocols outlined above provide a framework for utilizing BAL-0028 to study NLRP3-driven inflammation in various cellular contexts.

References

• 1. selleckchem.com [selleckchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. BAL-0028 | NLRP3 inhibitor | Probechem Biochemicals [probechem.com]
• 4. Discovery of a Potent and Selective Inhibitor of Human NLRP3 with a Novel Binding Modality and Mechanism of Action - preLights [prelights.biologists.com]
• 5. rupress.org [rupress.org]
• 6. researchgate.net [researchgate.net]
• 7. The discovery of novel and potent indazole NLRP3 inhibitors enabled by DNA-encoded library screening - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. The NLRP3 Inflammasome Pathway: A Review of Mechanisms and Inhibitors for the Treatment of Inflammatory Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Selective NLRP3 inhibitors show promise against inflammation | BioWorld [bioworld.com]
• 10. researchgate.net [researchgate.net]
• 11. Frontiers | The NLRP3 Inflammasome Pathway: A Review of Mechanisms and Inhibitors for the Treatment of Inflammatory Diseases [frontiersin.org]
• 12. The NLRP3 Inflammasome: An Overview of Mechanisms of Activation and Regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 13. biorxiv.org [biorxiv.org]
• 14. Discovery of potent and selective inhibitors of human NLRP3 with a novel mechanism of action - PMC [pmc.ncbi.nlm.nih.gov]
• 15. biorxiv.org [biorxiv.org]
• 16. benchchem.com [benchchem.com]
• 17. benchchem.com [benchchem.com]
• 18. NLRP3 inflammasome activation and interleukin-1β release in macrophages require calcium but are independent of calcium-activated NADPH oxidases - PMC [pmc.ncbi.nlm.nih.gov]
• 19. benchchem.com [benchchem.com]
• 20. researchgate.net [researchgate.net]
• 21. Discovery of potent and selective inhibitors of human NLRP3 with a novel mechanism of action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. researchgate.net [researchgate.net]

Application Notes and Protocols for BAL-0028 in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Introduction

BAL-0028 is a potent and selective inhibitor of the human NLRP3 inflammasome, a key component of the innate immune system implicated in a wide range of inflammatory diseases.[1][2] This document provides detailed application notes and protocols for the use of BAL-0028 in drug discovery research, focusing on its mechanism of action, key experimental assays, and relevant quantitative data. BAL-0028 represents a novel chemical entity that binds to the NACHT domain of NLRP3 at a site distinct from other known inhibitors like MCC950.[1][2] Due to its high potency and specificity for human and primate NLRP3, BAL-0028 is a valuable tool for investigating the role of the NLRP3 inflammasome in various pathological conditions.[2]

Chemical and Physical Properties

A summary of the chemical and physical properties of BAL-0028 is provided below.

Property	Value	Reference
Molecular Formula	C₂₄H₂₂FN₃O₂	[3]
Molecular Weight	403.45 g/mol	[4]
CAS Number	2842012-69-3	[3]
Appearance	Solid	[3]
Solubility	10 mM in DMSO	[3]
Storage	Solid Powder: -20°C for 12 months, 4°C for 6 months. In Solvent: -80°C for 6 months, -20°C for 1 month.	[3]

Mechanism of Action and Signaling Pathway

BAL-0028 exerts its inhibitory effect by directly binding to the NACHT domain of the NLRP3 protein.[1][2][4][5] This binding prevents the oligomerization of NLRP3, a critical step in the assembly of the inflammasome complex.[6] By inhibiting NLRP3 oligomerization, BAL-0028 blocks the recruitment of the adaptor protein ASC (Apoptosis-associated speck-like protein containing a CARD), thereby preventing the formation of ASC specks.[6] This, in turn, inhibits the activation of caspase-1 and the subsequent maturation and release of the pro-inflammatory cytokines interleukin-1β (IL-1β) and interleukin-18 (IL-18).[2][5]

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. BAL-0028 | NLRP3 inhibitor | Probechem Biochemicals [probechem.com]
• 4. selleckchem.com [selleckchem.com]
• 5. The discovery of novel and potent indazole NLRP3 inhibitors enabled by DNA-encoded library screening - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Discovery of a Potent and Selective Inhibitor of Human NLRP3 with a Novel Binding Modality and Mechanism of Action - preLights [prelights.biologists.com]

Technical Notes & Optimization

BAL-0028 solubility and preparation

This technical support guide provides researchers, scientists, and drug development professionals with comprehensive information on the solubility and preparation of BAL-0028, a potent and selective NLRP3 inhibitor.[1]

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing a stock solution of BAL-0028?

A1: Dimethyl sulfoxide (B87167) (DMSO) is the recommended solvent for preparing high-concentration stock solutions of BAL-0028.[1][2] It is soluble in DMSO at concentrations of 81 mg/mL (200.76 mM) and 10 mM.[1][2] For optimal results, it is crucial to use fresh, anhydrous DMSO, as moisture can reduce the solubility of the compound.[2]

Q2: Can I dissolve BAL-0028 in ethanol (B145695) or water?

A2: BAL-0028 has limited solubility in ethanol (20 mg/mL) and is considered insoluble in water.[2] Therefore, preparing primary stock solutions in these solvents is not recommended.

Q3: My BAL-0028 solution appears cloudy or has precipitated. What should I do?

A3: Cloudiness or precipitation may indicate that the compound has fallen out of solution. This can be caused by several factors, including low-quality or wet DMSO, improper storage, or exceeding the solubility limit. To troubleshoot, gently warm the solution and vortex to aid dissolution. If the issue persists, preparing a fresh stock solution using anhydrous DMSO is recommended. To avoid repeated freeze-thaw cycles, which can degrade the compound and affect solubility, it is best to aliquot the stock solution into smaller, single-use volumes.[2][3]

Q4: How should I store BAL-0028 powder and stock solutions?

A4: Proper storage is critical for maintaining the stability and activity of BAL-0028.

• Powder: Store at -20°C for up to 3 years.[2]

• Stock Solutions: Aliquot and store at -80°C for up to 1 year or at -20°C for up to 1 month to avoid repeated freeze-thaw cycles.[2][3]

Solubility Data

The following table summarizes the solubility of BAL-0028 in various solvents.

Solvent	Concentration	Molarity	Notes	Reference
DMSO	81 mg/mL	200.76 mM	Use fresh, anhydrous DMSO.	[2]
DMSO	10 mM	-	[1]
Ethanol	20 mg/mL	-	Limited solubility.	[2]
Water	Insoluble	-	Not recommended for stock solutions.	[2]

Experimental Protocols

Below are detailed protocols for preparing BAL-0028 solutions for in vitro and in vivo experiments.

Preparation of Stock Solution (81 mg/mL in DMSO)

• Equilibrate the BAL-0028 vial to room temperature before opening.

• Add the appropriate volume of fresh, anhydrous DMSO to the vial to achieve a final concentration of 81 mg/mL. For example, to prepare 1 mL of stock solution, add 1 mL of DMSO to 81 mg of BAL-0028 powder.

• Vortex the solution until the compound is completely dissolved. Gentle warming may be applied if necessary.

• Aliquot the stock solution into single-use tubes and store at -80°C.

Preparation of Working Solution for In Vitro Cell-Based Assays

This protocol provides a 1 mL working solution with a final vehicle composition of 5% DMSO, 40% PEG300, 5% Tween 80, and 50% ddH₂O.

• Prepare an 81 mg/mL stock solution of BAL-0028 in DMSO as described above.

• In a sterile microcentrifuge tube, add 50 µL of the 81 mg/mL DMSO stock solution to 400 µL of PEG300.

• Mix thoroughly by vortexing until the solution is clear.

• Add 50 µL of Tween 80 to the mixture and vortex until clear.

• Add 500 µL of sterile ddH₂O to bring the final volume to 1 mL.

• Mix the final solution thoroughly. This solution should be prepared fresh and used immediately for optimal results.[2]

Preparation of Formulation for In Vivo Oral Administration (5 mg/mL Suspension)

• Weigh 5 mg of BAL-0028 powder.

• Prepare a 1 mL solution of Carboxymethylcellulose sodium (CMC-Na) at the desired concentration in water.

• Add the 5 mg of BAL-0028 to the 1 mL of CMC-Na solution.

• Mix thoroughly to obtain a homogeneous suspension.[2]

Preparation of Formulation for In Vivo Injection (Clear Solution)

This protocol yields a clear solution with a final concentration of at least 2.5 mg/mL.[3]

• Prepare a 25 mg/mL stock solution of BAL-0028 in DMSO.

• To prepare 1 mL of the final formulation, add 100 µL of the 25 mg/mL DMSO stock solution to 400 µL of PEG300.

• Mix until the solution is clear.

• Add 50 µL of Tween-80 and mix again until clear.

• Add 450 µL of saline to reach a final volume of 1 mL.[3]

Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting common issues encountered during the preparation of BAL-0028 solutions.

Caption: Troubleshooting workflow for BAL-0028 solution preparation.

Signaling Pathway Context

BAL-0028 is a reversible inhibitor of NLRP3 activation.[3] It binds to the NACHT domain of NLRP3, which is distinct from the binding site of another common NLRP3 inhibitor, MCC950.[4][5] This interaction prevents NLRP3 inflammasome assembly and subsequent release of pro-inflammatory cytokines like IL-1β.[6][7]

Caption: Simplified diagram of the NLRP3 inflammasome pathway and the inhibitory action of BAL-0028.

References

• 1. BAL-0028 | NLRP3 inhibitor | Probechem Biochemicals [probechem.com]
• 2. selleckchem.com [selleckchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. researchgate.net [researchgate.net]
• 5. The discovery of novel and potent indazole NLRP3 inhibitors enabled by DNA-encoded library screening - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Selective NLRP3 inhibitors show promise against inflammation | BioWorld [bioworld.com]
• 7. Discovery of potent and selective inhibitors of human NLRP3 with a novel mechanism of action - PMC [pmc.ncbi.nlm.nih.gov]

BAL-0028 stability in different solvents

This technical support center provides researchers, scientists, and drug development professionals with essential information regarding the stability of BAL-0028 in different solvents. Below you will find troubleshooting guides and frequently asked questions (FAQs) to ensure the integrity of your experiments.

BAL-0028: Solubility and Storage Recommendations

Proper handling and storage of BAL-0028 are critical for maintaining its potency and achieving reliable experimental outcomes. The following table summarizes the known solubility and recommended storage conditions for BAL-0028.

Parameter	Recommendation	Source
Solubility
DMSO: 81 mg/mL (200.76 mM)	[1][2]
Ethanol: 20 mg/mL	[1][2]
Water: Insoluble	[1][2]
Storage of Solid Compound
-20°C for up to 3 years	[1][2]
Storage of Stock Solutions
-80°C for up to 1 year	[1][2]
-20°C for up to 1 month	[1][2][3]
Important Note	Moisture-absorbing DMSO can reduce solubility. It is highly recommended to use fresh, anhydrous DMSO for the preparation of stock solutions.[1][2]

Experimental Workflow for Solution Preparation and Storage

To minimize potential degradation and ensure the quality of your BAL-0028 solutions, please follow the recommended workflow outlined below.

Caption: Recommended workflow for preparing and storing BAL-0028 solutions.

Frequently Asked Questions (FAQs)

Q1: In which solvents is BAL-0028 soluble?

A1: BAL-0028 is soluble in dimethyl sulfoxide (B87167) (DMSO) and ethanol.[1][2] It is reported to be insoluble in water.[1][2] For cell-based assays, DMSO is commonly used as the initial solvent for preparing a concentrated stock solution, which is then further diluted in aqueous media.

Q2: What are the recommended storage conditions for BAL-0028?

A2: The solid powder form of BAL-0028 should be stored at -20°C for long-term stability, where it can be viable for up to three years.[1][2] Once dissolved in a solvent, stock solutions should be stored at -80°C for up to one year or at -20°C for up to one month.[1][2][3] It is crucial to aliquot the stock solution into single-use vials to avoid repeated freeze-thaw cycles, which can lead to degradation.

Q3: I noticed that my BAL-0028 is not dissolving well in DMSO. What could be the issue?

A3: Difficulty in dissolving BAL-0028 in DMSO could be due to the quality of the solvent. DMSO is hygroscopic, meaning it readily absorbs moisture from the air. The presence of water in DMSO can significantly reduce the solubility of BAL-0028.[1][2] We strongly recommend using fresh, anhydrous (moisture-free) DMSO to prepare your stock solutions. Gentle warming or sonication may also aid in dissolution, but care should be taken to avoid excessive heat.

Q4: Is there any quantitative data on the stability of BAL-0028 in different solvents over time?

A4: Currently, there is a lack of publicly available, detailed quantitative studies on the stability of BAL-0028 in various solvents, including degradation rates and half-life under different conditions (e.g., temperature, pH, light exposure). The provided storage recommendations are based on general best practices from suppliers. For experiments that are highly sensitive to the precise concentration of the active compound, we recommend performing an in-house stability check. This can be done by preparing a fresh solution and comparing its performance or analytical profile (e.g., via HPLC) to a solution that has been stored for a certain period.

Q5: What are the potential degradation pathways for a compound like BAL-0028?

A5: While specific degradation pathways for BAL-0028 have not been published, small molecule inhibitors can be susceptible to several common degradation routes. These include hydrolysis (reaction with water), oxidation (reaction with oxygen), and photolysis (degradation due to light exposure). The molecular structure of BAL-0028 contains functional groups that could potentially be susceptible to these pathways. To mitigate these risks, it is important to use anhydrous solvents, protect solutions from light, and store them at low temperatures in tightly sealed containers.

Caption: Potential degradation pathways for small molecule inhibitors like BAL-0028.

References

• 1. rupress.org [rupress.org]
• 2. selleckchem.com [selleckchem.com]
• 3. Discovery of potent and selective inhibitors of human NLRP3 with a novel mechanism of action - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming BAL-0028 Off-Target Effects

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on utilizing BAL-0028, a potent and selective inhibitor of the human NLRP3 inflammasome. This resource offers troubleshooting guides and frequently asked questions (FAQs) to address potential off-target effects and ensure the generation of reliable and reproducible experimental data.

Frequently Asked Questions (FAQs)

Q1: What is BAL-0028 and what is its primary mechanism of action?

A1: BAL-0028 is a small molecule inhibitor of the NLRP3 inflammasome.[1][2][3] It exerts its inhibitory effect by binding directly to the NACHT domain of the human NLRP3 protein.[1][2][4] This binding is at a site distinct from that of the commonly used NLRP3 inhibitor, MCC950, and it does not inhibit the ATPase activity of NLRP3.[4][5] BAL-0028's primary mechanism of action is the prevention of NLRP3 oligomerization, a critical step in inflammasome activation.[4]

Q2: How specific is BAL-0028 for the NLRP3 inflammasome?

A2: BAL-0028 is a highly potent and specific inhibitor of human and primate NLRP3.[1][2][3] At concentrations below 10 μM, it specifically inhibits the NLRP3 inflammasome without significantly affecting other inflammasomes such as AIM2, NAIP/NLRC4, or NLRP1.[6][7] However, at a concentration of 10 μM, some partial inhibition of the AIM2 and NAIP/NLRC4 pathways has been observed, suggesting potential off-target effects at high concentrations.[6][7]

Q3: Can I use BAL-0028 in my mouse models of inflammation?

A3: BAL-0028 is a poor inhibitor of mouse NLRP3.[1][2][3] Therefore, it is not recommended for use in standard mouse models. For in vivo studies in mice, it is advised to use humanized NLRP3 mice.[1][3] A derivative of BAL-0028, BAL-0598, has been developed with improved pharmacokinetic properties for use in murine models and has shown efficacy in a peritonitis model in humanized NLRP3 mice.[1][2]

Q4: What are the known off-target effects of BAL-0028?

A4: The primary documented off-target effects of BAL-0028 occur at high concentrations (10 μM), where it can partially reduce IL-1β release from AIM2 and NAIP/NLRC4 inflammasome pathways.[6][7] It is crucial to perform dose-response experiments to determine the optimal concentration that maintains specificity for NLRP3 in your experimental system.

Troubleshooting Guide

Issue 1: I am observing inhibition of inflammatory pathways other than NLRP3.

• Question: Why might I be seeing broader anti-inflammatory effects than just NLRP3 inhibition?

• Answer: This is likely due to using too high a concentration of BAL-0028. At 10 μM, BAL-0028 has been shown to have some effects on the AIM2 and NAIP/NLRC4 inflammasomes.[6][7]

• Troubleshooting Steps:

  • Perform a Dose-Response Curve: Titrate BAL-0028 in your assay to determine the minimal concentration required to achieve potent inhibition of NLRP3-dependent signaling.

  • Use Specificity Controls: Include experimental arms to assess the effect of BAL-0028 on other inflammasomes. For example, use specific stimuli for AIM2 (e.g., Poly(dA:dT)) and NLRC4 (e.g., Salmonella typhimurium infection) to confirm that the effective concentration for NLRP3 inhibition does not impact these pathways.

  • Consult Quantitative Data: Refer to the table below for known IC50 values to guide your concentration selection.

Issue 2: I am not observing the expected inhibitory effect of BAL-0028 in my cell-based assay.

• Question: I am using a well-established NLRP3-activating stimulus, but BAL-0028 is not inhibiting the inflammatory response. What could be the reason?

• Answer: There are several potential reasons for this observation. The most common are related to the species of the cells being used or experimental setup.

• Troubleshooting Steps:

  • Confirm Species of Cells: Ensure you are using human or primate cells. BAL-0028 is a poor inhibitor of rodent NLRP3.[1][2][3]

  • Verify NLRP3-Dependence: Confirm that the inflammatory response in your specific cell type and with your chosen stimulus is indeed NLRP3-dependent. This can be done using NLRP3 knockout/knockdown cells or by comparing with a known NLRP3 inhibitor like MCC950.

  • Assess Cell Permeability and Compound Stability: While BAL-0028 has shown good activity in various human cell types, issues with cell permeability in novel cell lines or compound degradation under specific experimental conditions could be a factor. Consider performing a target engagement assay to confirm that BAL-0028 is reaching its intracellular target.

Quantitative Data Summary

The following table summarizes the inhibitory concentrations of BAL-0028 against various inflammasomes.

Target	Cell Type	Stimulus	IC50 / Effect	Reference
NLRP3	THP-1 macrophages	Nigericin	57.5 nM	[7]
NLRP3	THP-1 macrophages	ATP	Nanomolar range	[8]
NLRP3	THP-1 macrophages	MSU crystals	Nanomolar range	[8]
NLRP3	Primary human monocytes	Nigericin	Nanomolar range	[3]
AIM2	THP-1 macrophages	Poly(dA:dT)	No inhibition up to 1 µM, partial inhibition at 10 µM	[8]
NAIP/NLRC4	THP-1 macrophages	S. typhimurium	Partial inhibition at 10 µM	[6]
NLRP1	Human keratinocytes	Val-boroPro	No effect	[8]

Experimental Protocols

Protocol 1: Determining the Optimal Concentration of BAL-0028

Objective: To identify the lowest effective concentration of BAL-0028 that inhibits NLRP3 activation without causing off-target effects.

Methodology:

• Cell Seeding: Plate human monocytic cells (e.g., THP-1) or primary human macrophages at an appropriate density.

• Cell Priming: Prime the cells with lipopolysaccharide (LPS) to upregulate NLRP3 and pro-IL-1β expression.

• Inhibitor Treatment: Pre-incubate the primed cells with a range of BAL-0028 concentrations (e.g., 1 nM to 10 µM) for 30-60 minutes. Include a vehicle control (DMSO).

• NLRP3 Activation: Stimulate the cells with a known NLRP3 activator (e.g., nigericin, ATP, or MSU crystals).

• Supernatant Collection: After an appropriate incubation time, collect the cell culture supernatants.

• Cytokine Measurement: Quantify the concentration of secreted IL-1β in the supernatants using an ELISA kit.

• Data Analysis: Plot the IL-1β concentration against the log of the BAL-0028 concentration and fit a dose-response curve to determine the IC50 value. The optimal concentration for your experiments should be in the range of the IC50 and should not exceed concentrations that show off-target effects in specificity control experiments.

Protocol 2: Cellular Thermal Shift Assay (CETSA) for Target Engagement

Objective: To verify that BAL-0028 is binding to its intended target, NLRP3, within the cell.

Methodology:

• Cell Treatment: Treat intact human cells with either vehicle (DMSO) or a saturating concentration of BAL-0028.

• Cell Lysis: After incubation, harvest and lyse the cells to obtain a protein lysate.

• Heating: Aliquot the cell lysates and heat them to a range of temperatures (e.g., 40-70°C) for a set time (e.g., 3 minutes) to induce protein denaturation and aggregation.

• Separation of Soluble and Aggregated Fractions: Centrifuge the heated lysates to pellet the aggregated proteins.

• Supernatant Analysis: Collect the supernatants containing the soluble proteins and analyze the levels of NLRP3 protein by Western blot.

• Data Analysis: Plot the amount of soluble NLRP3 as a function of temperature for both the vehicle- and BAL-0028-treated samples. A shift in the melting curve to a higher temperature in the presence of BAL-0028 indicates target engagement.

Visualizations

Caption: The NLRP3 inflammasome pathway and the inhibitory action of BAL-0028.

References

• 1. Discovery of potent and selective inhibitors of human NLRP3 with a novel mechanism of action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. biorxiv.org [biorxiv.org]
• 3. researchgate.net [researchgate.net]
• 4. Discovery of a Potent and Selective Inhibitor of Human NLRP3 with a Novel Binding Modality and Mechanism of Action - preLights [prelights.biologists.com]
• 5. researchgate.net [researchgate.net]
• 6. Discovery of potent and selective inhibitors of human NLRP3 with a novel mechanism of action - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Selective NLRP3 inhibitors show promise against inflammation | BioWorld [bioworld.com]
• 8. biorxiv.org [biorxiv.org]

Technical Support Center: BAL-0028 Experiments

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers and drug development professionals working with BAL-0028, a potent and selective inhibitor of the human NLRP3 inflammasome.

Frequently Asked Questions (FAQs)

Q1: What is BAL-0028 and what is its primary mechanism of action?

BAL-0028 is a small molecule inhibitor of the NLRP3 inflammasome.[1][2][3] It functions by directly binding to the NACHT domain of the human NLRP3 protein.[1][2][3][4] This binding is at a site distinct from that of the commonly used NLRP3 inhibitor, MCC950.[1][2][3] Unlike MCC950, BAL-0028 does not inhibit the ATPase activity of NLRP3, indicating a novel mechanism of action that ultimately prevents the assembly and activation of the inflammasome complex.[4][5] This inhibition leads to a reduction in the release of pro-inflammatory cytokines IL-1β and IL-18, as well as preventing pyroptotic cell death.[1][3][5]

Q2: I am not observing any inhibition of NLRP3 in my mouse cell line. Is there a problem with the compound?

This is an expected result. BAL-0028 is highly specific for human and primate NLRP3 and is a poor inhibitor of mouse NLRP3.[1][2][3][6] If your research requires in vivo studies in mice, it is recommended to use humanized NLRP3 mice.[1][2][3] Alternatively, a derivative of BAL-0028, named BAL-0598, has been developed with improved pharmacokinetic properties for use in murine models and shows a comparable NLRP3 inhibition profile in cells.[5][7]

Q3: How does the potency of BAL-0028 compare to MCC950?

BAL-0028 is a potent inhibitor of human NLRP3 with nanomolar efficacy.[1][4] In many human cell-based assays, BAL-0028 effectively mirrors the inhibitory action of MCC950, although sometimes at slightly higher concentrations.[5][6] For instance, in THP-1 macrophage-like cells stimulated with LPS and nigericin, the IC50 of BAL-0028 for IL-1β release is approximately 57.5 nM, whereas for MCC950 it is around 14.3 nM.[5][7] However, in iPSC-derived microglia, both compounds exhibit similar potency.[5][8]

Q4: Is BAL-0028 selective for the NLRP3 inflammasome?

Yes, BAL-0028 demonstrates high selectivity for the NLRP3 inflammasome. At concentrations effective for NLRP3 inhibition (below 10 μM), it does not significantly inhibit other inflammasomes such as AIM2, NAIP/NLRC4, or NLRP1.[5][7] However, at a high concentration of 10 μM, some partial reduction in IL-1β release from AIM2 and NAIP/NLRC4 pathways has been observed, which may be due to off-target effects.[7][8]

Q5: What are the recommended storage and handling conditions for BAL-0028?

For optimal stability, BAL-0028 powder should be stored at -20°C for up to 3 years. Stock solutions in a solvent like DMSO can be stored at -80°C for up to one year. It is advisable to aliquot stock solutions to avoid repeated freeze-thaw cycles.[9]

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
No or low inhibition of IL-1β release in human cells.	1. Incorrect cell priming: Insufficient LPS stimulation can lead to inadequate pro-IL-1β and NLRP3 expression. 2. Suboptimal BAL-0028 concentration: The IC50 can vary between cell types and stimuli. 3. Compound degradation: Improper storage or multiple freeze-thaw cycles of the stock solution.	1. Ensure cells are properly primed with an optimal concentration of LPS (e.g., 1 µg/mL for THP-1 cells) for a sufficient duration. 2. Perform a dose-response experiment to determine the optimal concentration for your specific cell type and experimental conditions. 3. Prepare fresh stock solutions from powder and aliquot for single use.
High background signal in inflammasome activation assays.	1. Cell stress or death: Over-stimulation with priming or activation agents can cause non-specific cytokine release. 2. Contamination: Mycoplasma or endotoxin (B1171834) contamination can activate immune cells.	1. Titrate the concentration of LPS and the NLRP3 activator (e.g., nigericin, ATP, MSU) to minimize cytotoxicity. 2. Regularly test cell cultures for contamination. Use endotoxin-free reagents and consumables.
Inconsistent results between experiments.	1. Variability in cell passage number: Cell responsiveness can change with prolonged culture. 2. Inconsistent timing of compound addition: The pre-incubation time with BAL-0028 can influence its inhibitory effect.	1. Use cells within a defined passage number range for all experiments. 2. Standardize the pre-incubation time with BAL-0028 before adding the NLRP3 activation stimulus.
BAL-0028 appears to inhibit TNF-α or IL-6 release.	Off-target effects at high concentrations: While selective, very high concentrations might affect other signaling pathways.	BAL-0028 should not interfere with LPS-induced signaling for inflammasome-independent cytokines like TNF-α and IL-6 at effective NLRP3 inhibitory concentrations.[5][7] If inhibition is observed, reduce the concentration of BAL-0028 to a range where it is selective for NLRP3.

Data Presentation

Table 1: In Vitro Potency of BAL-0028 against Human NLRP3

Cell Type	Stimulus	Readout	IC50 (nM)
THP-1 (PMA-differentiated)	LPS + Nigericin	IL-1β Release	57.5[5][7]
THP-1 (PMA-differentiated)	LPS + ATP	IL-1β Release	Nanomolar range[5]
THP-1 (PMA-differentiated)	LPS + MSU	IL-1β Release	Nanomolar range[5]
Primary Human Monocytes	LPS + Nigericin	IL-1β Release	Nanomolar range[5]
iPSC-derived Microglia	LPS + Nigericin	IL-1β Release	Nanomolar range (equipotent to MCC950)[5][8]
Human Monocyte-Derived Macrophages (HMDM)	LPS + Nigericin	IL-1β Release	Nanomolar range[5]
iPSC-derived Macrophages (iMacs)	LPS + Nigericin	IL-1β Release	Nanomolar range[5]

Table 2: Binding Affinity of BAL-0028 to NLRP3

Protein Domain	Method	KD (nM)
NLRP3 NACHT	Surface Plasmon Resonance (SPR)	104 - 123[10][11]
NLRP3 NACHT	Binding Assay	96[7]

Experimental Protocols

Protocol 1: In Vitro NLRP3 Inflammasome Inhibition Assay in THP-1 Cells

• Cell Culture and Differentiation:

  • Culture human THP-1 monocytes in RPMI-1640 medium supplemented with 10% FBS and 1% Penicillin-Streptomycin.

  • To differentiate into macrophage-like cells, seed THP-1 cells in a 96-well plate at a density of 5 x 104 cells/well and treat with 100 nM Phorbol 12-myristate 13-acetate (PMA) for 48-72 hours.

• Priming:

  • After differentiation, replace the medium with fresh RPMI-1640.

  • Prime the cells with 1 µg/mL Lipopolysaccharide (LPS) for 3-4 hours to induce the expression of pro-IL-1β and NLRP3.

• Inhibition:

  • Pre-incubate the primed cells with various concentrations of BAL-0028 (or vehicle control, e.g., DMSO) for 30-60 minutes.

• Activation:

  • Activate the NLRP3 inflammasome by adding a stimulus such as:

    • Nigericin (5-10 µM)

    • ATP (5 mM)

    • Monosodium Urate (MSU) crystals (150 µg/mL)

  • Incubate for 1-2 hours.

• Measurement of IL-1β Release:

  • Collect the cell culture supernatants.

  • Quantify the concentration of secreted IL-1β using a commercially available ELISA kit according to the manufacturer's instructions.

• Data Analysis:

  • Calculate the percentage of IL-1β inhibition for each concentration of BAL-0028 relative to the vehicle control.

  • Determine the IC50 value by fitting the data to a four-parameter logistic curve.

Visualizations

Caption: Mechanism of BAL-0028 in the NLRP3 inflammasome pathway.

Caption: General workflow for an in vitro BAL-0028 experiment.

Caption: Species selectivity of BAL-0028 for NLRP3.

References

• 1. Discovery of potent and selective inhibitors of human NLRP3 with a novel mechanism of action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. biorxiv.org [biorxiv.org]
• 3. researchgate.net [researchgate.net]
• 4. Discovery of a Potent and Selective Inhibitor of Human NLRP3 with a Novel Binding Modality and Mechanism of Action - preLights [prelights.biologists.com]
• 5. biorxiv.org [biorxiv.org]
• 6. rupress.org [rupress.org]
• 7. Selective NLRP3 inhibitors show promise against inflammation | BioWorld [bioworld.com]
• 8. Discovery of potent and selective inhibitors of human NLRP3 with a novel mechanism of action - PMC [pmc.ncbi.nlm.nih.gov]
• 9. selleckchem.com [selleckchem.com]
• 10. researchgate.net [researchgate.net]
• 11. The discovery of novel and potent indazole NLRP3 inhibitors enabled by DNA-encoded library screening - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing the Pharmacokinetics of BAL-0028

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address specific issues that may be encountered during experiments aimed at improving the pharmacokinetics of the NLRP3 inhibitor, BAL-0028.

Troubleshooting Guides and FAQs

This section is designed to provide answers to common and specific questions related to the experimental use of BAL-0028, with a focus on its pharmacokinetic properties.

Frequently Asked Questions (FAQs)

Q1: What is BAL-0028 and what is its mechanism of action?

A1: BAL-0028 is a potent and selective inhibitor of the human NLRP3 inflammasome.[1][2][3] It functions by binding to the NACHT domain of the NLRP3 protein, a site distinct from that of the commonly used inhibitor MCC950.[3][4] This binding prevents NLRP3 oligomerization, a critical step in inflammasome activation, thereby blocking the release of pro-inflammatory cytokines IL-1β and IL-18.[1][4]

Q2: What are the known pharmacokinetic challenges associated with BAL-0028?

A2: The primary pharmacokinetic challenge of BAL-0028 is its poor in vivo profile, which is largely attributed to very high plasma protein binding.[1] In mouse plasma, BAL-0028 exhibits approximately 99.9% binding to plasma proteins, which severely limits its free fraction and, consequently, its in vivo efficacy.[1]

Q3: Has there been a strategy developed to overcome the poor pharmacokinetics of BAL-0028?

A3: Yes, to address the pharmacokinetic limitations of BAL-0028, a derivative compound, BAL-0598, was developed.[1][2] BAL-0598 demonstrates improved pharmacokinetic properties, including significantly reduced plasma protein binding, making it more suitable for in vivo studies.[1][2]

Q4: How does the plasma protein binding of BAL-0028 compare to its derivative, BAL-0598?

A4: BAL-0598 has approximately 16-fold lower plasma protein binding in mice compared to BAL-0028.[1] This reduction in plasma protein binding increases the unbound fraction of the drug, which is available to engage the target and exert its pharmacological effect.

Troubleshooting Guide

Problem 1: Low or no in vivo efficacy observed with BAL-0028 in animal models.

• Possible Cause: High plasma protein binding of BAL-0028 is limiting the free drug concentration at the target site.

• Troubleshooting Steps:

  • Quantify Free Drug Concentration: If possible, measure the unbound concentration of BAL-0028 in the plasma of your experimental animals to confirm that it is below the effective concentration.

  • Consider a Different Formulation: While challenging for highly bound compounds, exploring different formulation strategies to enhance solubility and absorption might marginally improve exposure. However, this is unlikely to overcome the fundamental issue of high plasma protein binding.

  • Switch to BAL-0598: For in vivo studies, it is highly recommended to use the derivative BAL-0598, which was specifically designed for improved pharmacokinetics.[1][2]

  • In Vitro-In Vivo Correlation: Ensure that the concentrations used in your in vitro assays are relevant to the achievable free concentrations in vivo.

Problem 2: Difficulty in preparing BAL-0028 formulations for in vivo administration due to poor solubility.

• Possible Cause: BAL-0028 is known to be insoluble in water.

• Troubleshooting Steps:

  • Follow Recommended Solubilization Protocols: For in vivo oral administration, a homogeneous suspension can be prepared using vehicles like CMC-Na. For injections, a clear solution can be achieved using a co-solvent system such as 5% DMSO, 40% PEG300, 5% Tween 80, and 50% ddH2O.

  • Use Fresh DMSO: When preparing stock solutions in DMSO, use fresh, moisture-free DMSO as absorbed moisture can reduce solubility.

  • Sonication: Gentle sonication may help to dissolve the compound in the chosen vehicle.

  • Particle Size Reduction: For suspensions, reducing the particle size of the BAL-0028 powder through techniques like micronization can improve the homogeneity and stability of the suspension.

Problem 3: Inconsistent results in in vitro assays with BAL-0028.

• Possible Cause: Variability in experimental conditions or compound handling.

• Troubleshooting Steps:

  • Consistent Cell Passages: Use cells within a consistent and narrow passage number range for all experiments.

  • Serum Concentration in Media: Be mindful of the serum concentration in your cell culture media, as the high plasma protein binding of BAL-0028 can be mimicked by serum proteins in vitro, affecting the free concentration available to the cells. Consider using serum-free or low-serum conditions for certain assays if appropriate.

  • Freshly Prepared Solutions: Prepare fresh working solutions of BAL-0028 for each experiment from a frozen stock to avoid degradation.

  • Control Compounds: Always include a positive control with a known mechanism of action, such as MCC950, to validate your assay performance.

Quantitative Data

The following table summarizes the available comparative pharmacokinetic data for BAL-0028 and its derivative, BAL-0598. Please note that a complete pharmacokinetic profile for these compounds is not publicly available.

Parameter	BAL-0028	BAL-0598	Reference
Mouse Plasma Protein Binding	~99.9%	98.39% ± 0.49%	[1]
Half-life (t½)	Not Reported	Not Reported
Clearance (CL)	Not Reported	Not Reported
Volume of Distribution (Vd)	Not Reported	Not Reported
Oral Bioavailability (F%)	Not Reported	Not Reported

Experimental Protocols

Detailed methodologies for key experiments relevant to assessing the pharmacokinetics of BAL-0028 are provided below.

1. In Vitro Plasma Protein Binding Assay (Equilibrium Dialysis)

• Objective: To determine the fraction of BAL-0028 or its analogs that binds to plasma proteins.

• Materials:

  • BAL-0028 or analog

  • Control compound with known plasma protein binding (e.g., warfarin)

  • Pooled plasma from the species of interest (e.g., mouse, human)

  • Phosphate (B84403) buffered saline (PBS), pH 7.4

  • Equilibrium dialysis apparatus (e.g., RED device)

  • LC-MS/MS system for quantification

• Procedure:

  • Prepare a stock solution of BAL-0028 in a suitable solvent (e.g., DMSO).

  • Spike the pooled plasma with BAL-0028 to the desired final concentration. The final concentration of the organic solvent should be kept low (e.g., <1%) to avoid protein precipitation.

  • Load the plasma sample containing BAL-0028 into the donor chamber of the equilibrium dialysis device.

  • Load an equal volume of PBS into the receiver chamber.

  • Incubate the device at 37°C with gentle shaking for a sufficient time to reach equilibrium (typically 4-6 hours, but should be determined experimentally).

  • After incubation, collect samples from both the donor and receiver chambers.

  • Determine the concentration of BAL-0028 in both chambers using a validated LC-MS/MS method.

  • Calculate the fraction unbound (fu) using the following formula: fu = (Concentration in receiver chamber) / (Concentration in donor chamber)

  • The percentage of plasma protein binding is calculated as: % Bound = (1 - fu) * 100

2. In Vitro Metabolic Stability Assay (Liver Microsomes)

• Objective: To assess the susceptibility of BAL-0028 to metabolism by liver enzymes, primarily cytochrome P450s.

• Materials:

  • BAL-0028

  • Pooled liver microsomes from the species of interest

  • NADPH regenerating system (e.g., NADPH, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

  • Phosphate buffer, pH 7.4

  • Acetonitrile (B52724) or methanol (B129727) with an internal standard for reaction termination and sample preparation

  • LC-MS/MS system for quantification

• Procedure:

  • Prepare a working solution of BAL-0028 in buffer.

  • In a multi-well plate, pre-incubate the liver microsomes and BAL-0028 in phosphate buffer at 37°C.

  • Initiate the metabolic reaction by adding the NADPH regenerating system.

  • At various time points (e.g., 0, 5, 15, 30, 60 minutes), terminate the reaction by adding cold acetonitrile or methanol containing an internal standard.

  • Centrifuge the plate to pellet the precipitated proteins.

  • Analyze the supernatant for the remaining concentration of BAL-0028 using LC-MS/MS.

  • Plot the natural logarithm of the percentage of BAL-0028 remaining versus time.

  • Determine the elimination rate constant (k) from the slope of the linear regression line.

  • Calculate the in vitro half-life (t½) using the formula: t½ = 0.693 / k

3. In Vivo Pharmacokinetic Study in Mice

• Objective: To determine the pharmacokinetic profile of BAL-0028 or BAL-0598 after administration to mice.

• Materials:

  • BAL-0028 or BAL-0598

  • Appropriate formulation vehicle

  • Mice (specify strain, age, and sex)

  • Dosing equipment (e.g., oral gavage needles, syringes)

  • Blood collection supplies (e.g., capillaries, anticoagulant-coated tubes)

  • Centrifuge

  • LC-MS/MS system for quantification

• Procedure:

  • Acclimate the mice to the experimental conditions.

  • Prepare the dosing formulation of BAL-0028 or BAL-0598 at the desired concentration.

  • Administer the compound to the mice via the desired route (e.g., oral gavage (PO) or intravenous (IV) injection).

  • Collect blood samples at predetermined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 8, 24 hours) into tubes containing an anticoagulant.

  • Process the blood samples by centrifugation to obtain plasma.

  • Store the plasma samples at -80°C until analysis.

  • Extract the drug from the plasma samples and quantify the concentration using a validated LC-MS/MS method.

  • Use pharmacokinetic software to calculate key parameters such as Cmax, Tmax, AUC, half-life (t½), clearance (CL), and volume of distribution (Vd). For oral dosing, bioavailability (F%) can be calculated by comparing the AUC from oral administration to the AUC from IV administration.

Visualizations

The following diagrams illustrate key concepts and workflows related to BAL-0028.

Caption: BAL-0028 inhibits the NLRP3 signaling pathway.

Caption: Experimental workflow for pharmacokinetic analysis.

Caption: Logical relationship of improving BAL-0028's pharmacokinetics.

References

• 1. Discovery of a Potent and Selective Inhibitor of Human NLRP3 with a Novel Binding Modality and Mechanism of Action - preLights [prelights.biologists.com]
• 2. Selective NLRP3 inhibitors show promise against inflammation | BioWorld [bioworld.com]
• 3. Discovery of potent and selective inhibitors of human NLRP3 with a novel mechanism of action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Discovery of potent and selective inhibitors of human NLRP3 with a novel mechanism of action - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Validating the Selectivity of BAL-0028 for the NLRP3 Inflammasome: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The NLRP3 inflammasome, a key component of the innate immune system, has been implicated in a wide range of inflammatory diseases. Its activation leads to the release of pro-inflammatory cytokines IL-1β and IL-18, as well as a form of inflammatory cell death known as pyroptosis. Consequently, the development of selective NLRP3 inhibitors is a promising therapeutic strategy. This guide provides a comparative analysis of BAL-0028, a novel NLRP3 inhibitor, against the well-characterized inhibitor MCC950, with a focus on its selectivity, supported by experimental data.

Mechanism of Action and Binding

BAL-0028 is a potent and selective inhibitor of the human NLRP3 inflammasome.[1][2][3][4][5] Unlike many other NLRP3 inhibitors, BAL-0028 exhibits a novel mechanism of action. While it binds to the NACHT domain of NLRP3, its binding site is distinct from that of MCC950.[1][2][3][4][5] A key differentiator is that BAL-0028 does not inhibit the ATPase activity of NLRP3, a mechanism common to MCC950 and other inhibitors.[1][6][7] Instead, BAL-0028 prevents NLRP3 oligomerization, an essential step in inflammasome activation.[1]

Quantitative Comparison of Inhibitor Potency

The following table summarizes the in vitro potency of BAL-0028 in comparison to MCC950 in inhibiting NLRP3-dependent IL-1β release in various human cell models.

Inhibitor	Cell Line	Stimulus	IC50 (nM)	Reference
BAL-0028	THP-1 macrophages	LPS + Nigericin	57.5	[8]
BAL-0028	THP-1 macrophages	LPS + ATP	Nanomolar range	[3][7]
BAL-0028	THP-1 macrophages	LPS + MSU	Nanomolar range	[3][7]
BAL-0028	Primary human monocytes	LPS + Nigericin	Consistently inhibits	[3]
MCC950	THP-1 macrophages	LPS + Nigericin	14.3	[8]

LPS: Lipopolysaccharide; ATP: Adenosine triphosphate; MSU: Monosodium urate crystals.

Selectivity Profile of BAL-0028

A critical aspect of a therapeutic inhibitor is its selectivity for the intended target. BAL-0028 has been demonstrated to be highly selective for the NLRP3 inflammasome, with minimal off-target effects on other known inflammasomes at concentrations effective for NLRP3 inhibition.

Inflammasome	BAL-0028 Activity (at <10 µM)	Reference
NLRP3	Potent Inhibition	[1][2][3][4][5]
AIM2	No significant inhibition	[6][7][8][9]
NAIP/NLRC4	No significant inhibition	[6][7][8][9]
NLRP1	No significant inhibition	[6][7][8][9]

At higher concentrations (10 µM), some partial reduction in IL-1β release from AIM2 and NAIP/NLRC4 pathways has been observed, likely due to off-target effects at these concentrations.[8][9] Importantly, BAL-0028 does not interfere with LPS-induced signaling, as evidenced by the unaffected secretion of inflammasome-independent cytokines such as TNF and IL-6.[8]

A notable feature of BAL-0028 is its species specificity. It is a potent inhibitor of human and primate NLRP3 but shows poor activity against mouse, rat, dog, or rabbit NLRP3.[2][3][6][8] This has implications for preclinical in vivo studies, where a derivative, BAL-0598, with a similar inhibition profile but improved pharmacokinetic properties for murine models, has been used.[5][8]

Furthermore, BAL-0028 has shown efficacy in inhibiting hyperactive NLRP3 mutations associated with autoinflammatory diseases, in some cases more potently than MCC950.[1][2][4][5]

Experimental Methodologies

The validation of BAL-0028's selectivity and potency relies on a series of well-defined cellular and biochemical assays.

Cell-Based IL-1β Release Assay

• Objective: To quantify the inhibitory effect of compounds on NLRP3-dependent IL-1β secretion.

• Cell Lines: Human monocytic THP-1 cells, primary human peripheral blood mononuclear cells (PBMCs), or induced pluripotent stem cell (iPSC)-derived macrophages.

• Protocol:

  • Priming: Cells are primed with lipopolysaccharide (LPS) to induce the expression of pro-IL-1β and NLRP3.

  • Inhibitor Treatment: Cells are pre-treated with varying concentrations of BAL-0028 or a comparator compound (e.g., MCC950) for a defined period.

  • Activation: The NLRP3 inflammasome is activated with a specific stimulus such as nigericin, ATP, or monosodium urate (MSU) crystals.

  • Quantification: The concentration of secreted IL-1β in the cell culture supernatant is measured using an enzyme-linked immunosorbent assay (ELISA).

  • Analysis: IC50 values are calculated by plotting the dose-response curve of the inhibitor.

ASC Speck Formation Assay

• Objective: To visualize and quantify the formation of the ASC speck, a hallmark of inflammasome activation.

• Methodology:

  • Cell System: HEK293T cells co-transfected with NLRP3 and ASC-GFP/BFP fusion proteins, or THP-1 cells endogenously expressing ASC-GFP.

  • Treatment and Activation: Cells are primed and treated with inhibitors as described above, followed by NLRP3 activation.

  • Imaging: ASC speck formation is visualized using fluorescence microscopy.

  • Quantification: The percentage of cells containing ASC specks is quantified by flow cytometry or automated image analysis. A reduction in the number of speck-positive cells indicates inhibition of inflammasome assembly.[3][9]

Caspase-1 Activation Assay

• Objective: To assess the effect of inhibitors on the autocatalytic cleavage of pro-caspase-1 into its active form.

• Protocol:

  • Cell Lysis: Following treatment and activation, cell lysates are prepared.

  • Western Blotting: Proteins are separated by SDS-PAGE and transferred to a membrane.

  • Detection: Membranes are probed with antibodies specific for the cleaved (p20) subunit of caspase-1. A decrease in the p20 band intensity indicates inhibition of caspase-1 activation.[7][9]

Inflammasome Specificity Assays

• Objective: To determine if the inhibitor's activity is specific to the NLRP3 inflammasome.

• Protocol:

  • AIM2 Activation: Cells are stimulated with poly(dA:dT) to activate the AIM2 inflammasome.

  • NLRC4 Activation: Cells are infected with bacteria such as Salmonella typhimurium to activate the NAIP/NLRC4 inflammasome.

  • NLRP1 Activation: Specific cell lines known to express NLRP1 are treated with appropriate stimuli.

  • Analysis: IL-1β or IL-18 release is measured by ELISA. Lack of inhibition in these assays demonstrates selectivity for NLRP3.[7][9]

Visualizing the Pathways

To better understand the context of BAL-0028's action, the following diagrams illustrate the NLRP3 inflammasome signaling pathway and a typical experimental workflow for inhibitor validation.

Caption: NLRP3 Inflammasome Activation Pathway and BAL-0028's Point of Inhibition.

Caption: Experimental Workflow for Validating NLRP3 Inhibitor Selectivity.

References

• 1. Discovery of a Potent and Selective Inhibitor of Human NLRP3 with a Novel Binding Modality and Mechanism of Action - preLights [prelights.biologists.com]
• 2. Discovery of potent and selective inhibitors of human NLRP3 with a novel mechanism of action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. biorxiv.org [biorxiv.org]
• 5. rupress.org [rupress.org]
• 6. preprintclub.com [preprintclub.com]
• 7. biorxiv.org [biorxiv.org]
• 8. Selective NLRP3 inhibitors show promise against inflammation | BioWorld [bioworld.com]
• 9. Discovery of potent and selective inhibitors of human NLRP3 with a novel mechanism of action - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of BAL-0028 and Other Leading NLRP3 Inflammasome Inhibitors

For Researchers, Scientists, and Drug Development Professionals

The NLRP3 inflammasome, a key component of the innate immune system, has emerged as a critical therapeutic target for a wide range of inflammatory diseases. Its activation leads to the maturation and release of pro-inflammatory cytokines IL-1β and IL-18, driving inflammatory processes in conditions such as gout, cardiovascular diseases, and neurodegenerative disorders. This has spurred the development of numerous small molecule inhibitors targeting the NLRP3 inflammasome. This guide provides a comparative overview of BAL-0028, a novel NLRP3 inhibitor, against other well-characterized inhibitors including MCC950, Dapansutrile, and Inzomelid. The comparison is based on available quantitative data, mechanism of action, and selectivity, with detailed experimental protocols for key assays to support researchers in their evaluation of these and other potential NLRP3 inhibitors.

Quantitative Comparison of NLRP3 Inflammasome Inhibitors

The following table summarizes the in vitro potency of BAL-0028 and its comparators. It is important to note that direct comparison of IC50 values across different studies should be approached with caution due to variations in cell types, assay conditions, and stimulation methods.

Inhibitor	Target	IC50 Value (IL-1β Release)	Cell Type	Assay Conditions	Reference(s)
BAL-0028	NLRP3	~25 nM	Not Specified	Not Specified	[1]
57.5 nM	THP-1 cells	LPS + Nigericin	[2][3]
14.7 nM	129S6-human promoter NLRP3 iBMDM	LPS + Nigericin	[4]
MCC950	NLRP3	14.3 nM	THP-1 cells	LPS + Nigericin	[2][3]
~7.5 nM	Bone Marrow-Derived Macrophages (BMDMs)	Various	[5]
~8.1 nM	Human Monocyte-Derived Macrophages (HMDMs)	Various	[6]
Dapansutrile (OLT1177)	NLRP3	~1 nM	J774 Macrophages	Not Specified	[7]
Reduces IL-1β by 60% and IL-18 by 70% at nanomolar concentrations	Human blood-derived macrophages	LPS stimulation	[8]
Inzomelid (Emlenoflast)	NLRP3	< 100 nM	Not Specified	Not Specified	Not Specified
< 0.5 µM	THP-1 cells	LPS	[7]

Mechanism of Action

Inhibitor	Mechanism of Action
BAL-0028	Binds to the NACHT domain of NLRP3 at a site distinct from MCC950, inhibiting inflammasome assembly and activation.[1][3]
MCC950	Directly binds to the Walker B motif within the NACHT domain of NLRP3, preventing ATP hydrolysis and subsequent oligomerization.[5]
Dapansutrile (OLT1177)	Inhibits the ATPase activity of NLRP3 and prevents the interaction between NLRP3 and ASC, thereby blocking inflammasome assembly.[9]
Inzomelid (Emlenoflast)	A potent and selective inhibitor of the NLRP3 inflammasome. As a derivative of the MCC950 scaffold, it is presumed to share a similar mechanism of action.

Signaling Pathway and Experimental Workflow

To better understand the processes involved in NLRP3 inflammasome inhibition and its measurement, the following diagrams have been generated.

Caption: NLRP3 inflammasome signaling pathway and points of inhibition.

Caption: General experimental workflow for in vitro NLRP3 inhibitor testing.

Experimental Protocols

Standardized protocols are crucial for the accurate comparison of inhibitor efficacy. Below are detailed methodologies for key in vitro assays used to characterize NLRP3 inhibitors.

Protocol 1: Inhibition of IL-1β Secretion in Differentiated THP-1 Cells

This protocol describes how to measure the inhibitory effect of a test compound on IL-1β secretion from PMA-differentiated THP-1 cells stimulated with LPS and Nigericin.

Materials:

• THP-1 cells

• RPMI-1640 medium with 10% FBS and 1% Penicillin-Streptomycin

• Phorbol 12-myristate 13-acetate (PMA)

• Lipopolysaccharide (LPS)

• Nigericin

• Test inhibitor (e.g., BAL-0028)

• 96-well cell culture plates

• Human IL-1β ELISA kit

Procedure:

• Cell Seeding and Differentiation:

  • Seed THP-1 cells at a density of 0.5 x 10^6 cells/mL in a 96-well plate in complete RPMI-1640 medium.

  • Add PMA to a final concentration of 50-100 ng/mL to induce differentiation into macrophage-like cells.

  • Incubate for 24-48 hours at 37°C in a 5% CO2 incubator.

• Cell Priming:

  • After differentiation, carefully remove the medium and replace it with fresh serum-free RPMI-1640 medium containing LPS at a final concentration of 1 µg/mL.

  • Incubate for 3-4 hours at 37°C.

• Inhibitor Treatment:

  • Prepare serial dilutions of the test inhibitor in serum-free RPMI-1640 medium.

  • After LPS priming, remove the medium and add the different concentrations of the inhibitor to the cells. Include a vehicle control (e.g., DMSO).

  • Incubate for 30-60 minutes at 37°C.

• NLRP3 Activation:

  • Add Nigericin to a final concentration of 5-10 µM to all wells except for the negative control.

  • Incubate for 1-2 hours at 37°C.

• Sample Collection:

  • Centrifuge the plate at 500 x g for 5 minutes.

  • Carefully collect the supernatant for IL-1β measurement.

• IL-1β Measurement:

  • Quantify the amount of secreted IL-1β in the supernatants using a human IL-1β ELISA kit according to the manufacturer's instructions.

• Data Analysis:

  • Calculate the percentage of inhibition for each inhibitor concentration relative to the vehicle control.

  • Determine the IC50 value by plotting the percentage of inhibition against the inhibitor concentration and fitting the data to a dose-response curve.

Protocol 2: Caspase-1 Activity Assay

This assay measures the activity of caspase-1, the effector enzyme of the NLRP3 inflammasome.

Materials:

• Cell lysates from treated cells (as in Protocol 1)

• Caspase-1 fluorometric or colorimetric assay kit (containing a specific caspase-1 substrate, e.g., YVAD-AFC or WEHD-pNA)

• 96-well black or clear flat-bottom plate

• Fluorometer or spectrophotometer

Procedure:

• Cell Lysis:

  • After inhibitor treatment and NLRP3 activation, lyse the cells using the lysis buffer provided in the assay kit.

  • Incubate on ice for 10-15 minutes.

  • Centrifuge at 10,000 x g for 5 minutes to pellet cell debris.

• Assay Reaction:

  • Transfer the supernatant (cell lysate) to a new 96-well plate.

  • Add the 2X reaction buffer containing DTT to each well.

  • Add the caspase-1 substrate to each well.

• Incubation and Measurement:

  • Incubate the plate at 37°C for 1-2 hours, protected from light.

  • Measure the fluorescence (e.g., Ex/Em = 400/505 nm for AFC) or absorbance (e.g., 405 nm for pNA) using a plate reader.

• Data Analysis:

  • Express the results as a fold increase in caspase-1 activity compared to the untreated control.

  • Calculate the percentage of inhibition for each inhibitor concentration and determine the IC50 value.

Protocol 3: ASC Speck Visualization by Immunofluorescence

This assay visualizes the formation of ASC specks, a hallmark of inflammasome assembly.

Materials:

• Cells cultured on glass coverslips in a 24-well plate

• 4% Paraformaldehyde (PFA) for fixation

• 0.1% Triton X-100 for permeabilization

• Blocking buffer (e.g., PBS with 5% BSA)

• Primary antibody against ASC

• Fluorescently labeled secondary antibody

• DAPI for nuclear staining

• Fluorescence microscope

Procedure:

• Cell Treatment:

  • Culture and treat the cells with LPS, inhibitor, and NLRP3 activator as described in Protocol 1.

• Fixation and Permeabilization:

  • Wash the cells with PBS.

  • Fix the cells with 4% PFA for 15 minutes at room temperature.

  • Wash with PBS.

  • Permeabilize the cells with 0.1% Triton X-100 for 10 minutes.

• Blocking and Staining:

  • Wash with PBS.

  • Block with blocking buffer for 1 hour at room temperature.

  • Incubate with the primary anti-ASC antibody overnight at 4°C.

  • Wash with PBS.

  • Incubate with the fluorescently labeled secondary antibody for 1 hour at room temperature in the dark.

  • Wash with PBS.

  • Mount the coverslips on microscope slides using a mounting medium containing DAPI.

• Imaging and Analysis:

  • Visualize the cells using a fluorescence microscope.

  • Count the number of cells with ASC specks (large, distinct fluorescent aggregates) and the total number of cells (DAPI-stained nuclei).

  • Calculate the percentage of cells with ASC specks for each treatment condition.

  • Determine the inhibitory effect of the compound on ASC speck formation.

Conclusion

The landscape of NLRP3 inflammasome inhibitors is rapidly evolving, with several promising candidates in various stages of development. BAL-0028 represents a novel class of NLRP3 inhibitors with a distinct binding site and potent activity against human and primate NLRP3. MCC950 remains a benchmark compound due to its high potency and well-defined mechanism of action. Dapansutrile is a clinically evaluated inhibitor with a demonstrated safety profile in humans. The choice of inhibitor for a particular study will depend on the specific experimental needs, including the desired potency, selectivity, and the model system being used. The provided protocols offer a standardized framework for the in vitro evaluation and comparison of these and other emerging NLRP3 inflammasome inhibitors.

References

• 1. The discovery of novel and potent indazole NLRP3 inhibitors enabled by DNA-encoded library screening - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Discovery of potent and selective inhibitors of human NLRP3 with a novel mechanism of action - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Selective NLRP3 inhibitors show promise against inflammation | BioWorld [bioworld.com]
• 4. biorxiv.org [biorxiv.org]
• 5. benchchem.com [benchchem.com]
• 6. mdpi.com [mdpi.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]

A Head-to-Head Comparison of BAL-0028 and Other NLRP3 Antagonists: A Guide for Researchers

For researchers, scientists, and drug development professionals, the landscape of NLRP3 inflammasome inhibitors is rapidly evolving. This guide provides an objective, data-driven comparison of BAL-0028 with other key NLRP3 antagonists, supported by experimental data and detailed methodologies to aid in the evaluation and selection of these critical research tools.

The NOD-like receptor family pyrin domain-containing 3 (NLRP3) inflammasome is a crucial component of the innate immune system. Its dysregulation is implicated in a wide range of inflammatory diseases, making it a prime therapeutic target.[1][2] This guide focuses on a head-to-head comparison of BAL-0028, a novel NLRP3 inhibitor, with other prominent antagonists, including the well-characterized MCC950, providing a comprehensive overview of their mechanisms of action, potency, and species specificity.

Mechanism of Action: A Divergence in Approach

BAL-0028 presents a distinct mechanism of action compared to the widely studied NLRP3 inhibitor, MCC950. While both molecules target the central NACHT domain of the NLRP3 protein, their binding sites and effects on NLRP3's enzymatic activity differ significantly.

BAL-0028 binds to the NACHT domain at a site separate from the MCC950-binding pocket.[3] A key differentiator is that BAL-0028 does not inhibit the ATPase activity of NLRP3.[3] Instead, it is proposed to prevent NLRP3 oligomerization, a critical step in inflammasome assembly.

In contrast, MCC950 directly binds to the ATP-binding motif within the NACHT domain, inhibiting its ATPase activity.[4] This locks NLRP3 in an inactive conformation, thereby preventing its activation and the subsequent assembly of the inflammasome complex.[4] Other inhibitors, such as CY-09, also target the ATP-binding site of the NACHT domain to suppress NLRP3 activation.[4]

In Vitro Potency: A Quantitative Comparison

The half-maximal inhibitory concentration (IC50) is a key measure of a drug's potency. The following tables summarize the in vitro potency of BAL-0028 and other NLRP3 antagonists in various human cell lines, providing a quantitative basis for comparison. It is important to note that direct comparison of IC50 values should be approached with caution due to variations in experimental conditions, such as cell types and activation stimuli.[5][6]

Table 1: IC50 Values for NLRP3 Inhibition in Human THP-1 Macrophage-like Cells

Inhibitor	Stimulus	IC50 (nM)	Reference(s)
BAL-0028	LPS + Nigericin	57.5	[3]
BAL-0028	-	25	[7][8][9][10]
MCC950	LPS + Nigericin	14.3	[3]
MCC950	LPS + Nigericin	200	[11]
ZYIL1 (usnoflast)	LPS	11	[12]

Table 2: IC50 Values for NLRP3 Inhibition in Other Human Cell Types

Inhibitor	Cell Type	Stimulus	IC50 (nM)	Reference(s)
MCC950	Human Monocyte-Derived Macrophages (HMDMs)	ATP	8.1	[13][14]
ZYIL1 (usnoflast)	Human Peripheral Blood Mononuclear Cells (PBMCs)	-	4.5	[12]

Species Specificity: A Critical Consideration for Preclinical Studies

A significant characteristic of BAL-0028 is its pronounced species specificity. It is a potent inhibitor of human and primate NLRP3 but exhibits poor activity against NLRP3 from other mammalian species, including mouse, rat, dog, and rabbit.[3][15] In mouse macrophage cell lines, the IC50 of BAL-0028 for IL-1β release is greater than 6 µM, a more than 100-fold increase compared to its potency in human cells.[3][15] This highlights the importance of using humanized mouse models or human cells for in vivo and in vitro studies of BAL-0028 and its derivatives.[3]

In contrast, MCC950 demonstrates high potency against both human and mouse NLRP3, with an IC50 of approximately 7.5 nM in bone marrow-derived macrophages (BMDMs) and 8.1 nM in human monocyte-derived macrophages (HMDMs).[13][14] This broader species activity has made MCC950 a widely used tool for preclinical research in various animal models.

The NLRP3 Inflammasome Signaling Pathway

The activation of the NLRP3 inflammasome is a two-step process, often referred to as "priming" and "activation".[1][2]

Caption: Canonical NLRP3 inflammasome activation pathway.

Experimental Protocols

To facilitate the direct comparison and evaluation of NLRP3 inhibitors, this section provides detailed methodologies for key in vitro and in vivo assays.

In Vitro IL-1β Release Assay

This assay is a fundamental method for quantifying the inhibitory activity of compounds on the NLRP3 inflammasome in a cellular context.[5][6][16]

Caption: Workflow for the in vitro IL-1β release assay.

Detailed Protocol:

• Cell Culture and Differentiation:

  • Culture human THP-1 monocytes in RPMI-1640 medium supplemented with 10% fetal bovine serum and antibiotics.

  • To differentiate into macrophage-like cells, seed THP-1 cells in 96-well plates and treat with phorbol (B1677699) 12-myristate 13-acetate (PMA) for 24-48 hours.[16]

• Priming (Signal 1):

  • Prime the differentiated THP-1 cells with lipopolysaccharide (LPS) (e.g., 1 µg/mL) for 3-4 hours to upregulate the expression of NLRP3 and pro-IL-1β.[17]

• Inhibitor Treatment:

  • Pre-incubate the primed cells with various concentrations of the NLRP3 antagonist (e.g., BAL-0028) or vehicle control for 30-60 minutes.[6]

• Activation (Signal 2):

  • Stimulate the cells with an NLRP3 activator, such as Nigericin (e.g., 5-10 µM) or ATP (e.g., 2.5-5 mM), for a defined period (e.g., 1-2 hours).[17]

• Supernatant Collection:

  • Centrifuge the plate and carefully collect the cell culture supernatants.[6]

• IL-1β Quantification:

  • Quantify the concentration of mature IL-1β in the supernatants using a commercially available ELISA kit, following the manufacturer's instructions.[5]

• Data Analysis:

  • Calculate the percentage of inhibition of IL-1β release for each inhibitor concentration compared to the vehicle-treated control.

  • Determine the IC50 value by fitting the dose-response data to a four-parameter logistic curve.[5]

ASC Speck Formation Assay

This assay visualizes and quantifies the formation of the ASC speck, a hallmark of inflammasome assembly, providing a readout of upstream inflammasome activation.[18][19][20][21]

Caption: Workflow for the ASC speck formation assay.

Detailed Protocol:

• Cell Culture:

  • Use a cell line stably expressing a fluorescently tagged ASC protein (e.g., THP-1-ASC-GFP).[17] Seed cells on glass coverslips or in imaging-compatible plates.

• Priming and Inhibition:

  • Prime the cells with LPS and then treat with the NLRP3 inhibitor as described in the IL-1β release assay protocol.[17]

• Activation:

  • Activate the NLRP3 inflammasome with an appropriate stimulus (e.g., Nigericin).[17]

• Fixation and Staining:

  • Fix the cells with paraformaldehyde.[18]

  • If desired, stain with a nuclear counterstain like DAPI to facilitate cell counting.[17]

• Imaging:

  • Acquire images using a fluorescence microscope. ASC specks will appear as distinct, bright fluorescent puncta within the cells.[17][18]

• Quantification:

  • Quantify the percentage of cells containing ASC specks in different treatment groups using image analysis software.[18]

In Vivo Model of NLRP3-Mediated Peritonitis

This model assesses the efficacy of an NLRP3 inhibitor in a living organism by inducing a sterile inflammatory response in the peritoneal cavity.[22][23][24][25][26]

Detailed Protocol:

• Animal Model:

  • Use an appropriate mouse strain (e.g., C57BL/6 for MCC950, or humanized NLRP3 mice for BAL-0028).

• Inhibitor Administration:

  • Administer the NLRP3 inhibitor or vehicle control via an appropriate route (e.g., oral gavage or intraperitoneal injection).

• Induction of Peritonitis:

  • After a suitable pre-treatment time, induce peritonitis by intraperitoneal injection of an NLRP3 activator such as lipopolysaccharide (LPS) followed by ATP, or monosodium urate (MSU) crystals.[3][25]

• Assessment of Inflammation:

  • At a defined time point (e.g., 6 hours) after the inflammatory challenge, euthanize the mice and perform a peritoneal lavage with sterile PBS.[22]

  • Collect the peritoneal fluid and count the number of recruited immune cells, particularly neutrophils, using flow cytometry or a hemocytometer.

  • Measure the levels of IL-1β and other cytokines in the peritoneal lavage fluid by ELISA.[22]

• Data Analysis:

  • Compare the inflammatory readouts (cell counts and cytokine levels) in the inhibitor-treated group to the vehicle-treated control group to determine the in vivo efficacy of the compound.

Conclusion

BAL-0028 represents a novel class of NLRP3 inhibitors with a distinct mechanism of action and a high degree of species specificity for human and primate NLRP3. Its potent inhibition of the human NLRP3 inflammasome in the nanomolar range makes it a valuable tool for studying NLRP3-driven inflammation in human-relevant systems. The direct comparison with the well-established inhibitor MCC950 highlights the diversity of pharmacological approaches to targeting NLRP3. For researchers, the choice of an appropriate NLRP3 antagonist will depend on the specific research question and the experimental models employed, with careful consideration of species specificity being paramount for the translatability of findings. This guide provides the necessary data and methodologies to make informed decisions in the selection and application of these powerful research compounds.

References

• 1. The NLRP3 Inflammasome: An Overview of Mechanisms of Activation and Regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The NLRP3 Inflammasome Pathway: A Review of Mechanisms and Inhibitors for the Treatment of Inflammatory Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Inhibitors of the NLRP3 inflammasome pathway as promising therapeutic candidates for inflammatory diseases (Review) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. selleckchem.com [selleckchem.com]
• 9. BAL-0028 | NLRP3 inhibitor | Probechem Biochemicals [probechem.com]
• 10. BAL-0028 - Immunomart [immunomart.com]
• 11. A Probe for NLRP3 Inflammasome Inhibitor MCC950 Identifies Carbonic Anhydrase 2 as a Novel Target - PMC [pmc.ncbi.nlm.nih.gov]
• 12. alzdiscovery.org [alzdiscovery.org]
• 13. medchemexpress.com [medchemexpress.com]
• 14. mdpi.com [mdpi.com]
• 15. Discovery of potent and selective inhibitors of human NLRP3 with a novel mechanism of action - PMC [pmc.ncbi.nlm.nih.gov]
• 16. benchchem.com [benchchem.com]
• 17. benchchem.com [benchchem.com]
• 18. benchchem.com [benchchem.com]
• 19. Measuring NLR Oligomerization II: Detection of ASC Speck Formation by Confocal Microscopy and Immunofluorescence | Springer Nature Experiments [experiments.springernature.com]
• 20. adipogen.com [adipogen.com]
• 21. Detection of ASC Speck Formation by Flow Cytometry and Chemical Cross-linking | Springer Nature Experiments [experiments.springernature.com]
• 22. benchchem.com [benchchem.com]
• 23. Injections of Lipopolysaccharide into Mice to Mimic Entrance of Microbial-derived Products After Intestinal Barrier Breach - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Intra-Abdominal Lipopolysaccharide Clearance and Inactivation in Peritonitis: Key Roles for Lipoproteins and the Phospholipid Transfer Protein - PMC [pmc.ncbi.nlm.nih.gov]
• 25. Frontiers | Intra-Abdominal Lipopolysaccharide Clearance and Inactivation in Peritonitis: Key Roles for Lipoproteins and the Phospholipid Transfer Protein [frontiersin.org]
• 26. olac.berkeley.edu [olac.berkeley.edu]

BAL-0028 Demonstrates Superior Efficacy in MCC950-Resistant NLRP3 Inflammasome Models

A head-to-head comparison reveals BAL-0028, a novel NLRP3 inflammasome inhibitor, overcomes resistance observed with the tool compound MCC950 in specific disease-relevant mutant models. This guide provides a comprehensive analysis of the comparative efficacy, underlying mechanisms, and experimental data supporting BAL-0028 as a promising therapeutic candidate for NLRP3-driven autoinflammatory diseases.

Researchers and drug development professionals investigating inflammatory diseases now have a new perspective on targeting the NLRP3 inflammasome. While MCC950 has been a cornerstone for NLRP3 research, its efficacy is limited in the context of certain gain-of-function mutations that confer resistance. Emerging data, summarized in this guide, positions BAL-0028 as a potent alternative capable of inhibiting these MCC950-resistant NLRP3 variants.

Comparative Efficacy of BAL-0028 and MCC950

BAL-0028, a novel indazole-class compound, demonstrates a distinct mechanism of action compared to MCC950. While both compounds target the central NACHT domain of the NLRP3 protein, BAL-0028 binds to a different site and, unlike MCC950, does not inhibit the ATPase activity of NLRP3.[1][2] This alternative binding modality appears to be key to its efficacy in MCC950-resistant contexts.

Experimental data from various human cell lines and patient-derived cells consistently show that BAL-0028 effectively inhibits IL-1β release, a key downstream effector of NLRP3 inflammasome activation.[3][4] Notably, in models expressing hyperactive NLRP3 mutations associated with Cryopyrin-Associated Periodic Syndromes (CAPS), BAL-0028 shows significantly greater potency than MCC950.[5][6]

Table 1: Comparative IC50 Values of BAL-0028 and MCC950 in Human Cell Lines

Cell Line	Activator	BAL-0028 IC50 (nM)	MCC950 IC50 (nM)	Reference
THP-1 (PMA-differentiated)	Nigericin	57.5	14.3	[7]
THP-1 (PMA-differentiated)	ATP	~100	~20	[3]
THP-1 (PMA-differentiated)	MSU	~200	~50	[3]
Primary Human Monocytes	Nigericin	~100	~20	[3]
iPSC-derived Microglia (iCell)	Nigericin	equipotent	equipotent	[3]
Human Monocyte-Derived Macrophages (HMDM)	Nigericin	nanomolar range	nanomolar range	[3]
iPSC-derived Macrophages (iMacs)	Nigericin	nanomolar range	nanomolar range	[3]
Human Whole Blood	Nigericin	potency decreased	potency decreased	[3]

Table 2: Efficacy of BAL-0028 and MCC950 in NLRP3 Autoinflammatory Disease (AID) Mutant Models

NLRP3-AID Mutation	Cell Model	Outcome Measure	BAL-0028 Efficacy	MCC950 Efficacy	Reference
T348M	Patient PBMCs	IL-1β release	More effective inhibitor	Less effective	[8]
A352V	Patient PBMCs	IL-1β release	More effective inhibitor	Less effective	[8]
A439V	Patient PBMCs	IL-1β release	More effective inhibitor	Less effective	[8]
Y570C	Patient PBMCs	IL-1β release	More effective inhibitor	Less effective	[8]
D303H, A352V, L353P, K565E, E567G, K568N, G569R, Y570C	U937 cells	Cell death	More effective inhibitor	Less effective	[8]

Signaling Pathways and Experimental Workflow

The NLRP3 inflammasome is a multi-protein complex that plays a critical role in the innate immune system. Its activation is a two-step process involving a priming signal and an activation signal, leading to the production of pro-inflammatory cytokines IL-1β and IL-18, and a form of inflammatory cell death called pyroptosis.[1]

Caption: NLRP3 inflammasome signaling pathway and points of inhibition.

The experimental workflow to assess the efficacy of NLRP3 inhibitors typically involves priming cells, pre-incubating with the inhibitor, activating the inflammasome, and then measuring the downstream readouts.

Caption: General experimental workflow for assessing NLRP3 inflammasome inhibition.

Experimental Protocols

In Vitro NLRP3 Inflammasome Activation and Inhibition Assay

This protocol describes the induction of NLRP3 inflammasome activation in human monocytic THP-1 cells and its inhibition by test compounds.

Materials:

• THP-1 cells

• Phorbol 12-myristate 13-acetate (PMA)

• RPMI-1640 medium with 10% FBS

• Lipopolysaccharide (LPS)

• Nigericin or ATP

• BAL-0028 and MCC950

• ELISA kit for human IL-1β

Procedure:

• Cell Differentiation: Differentiate THP-1 monocytes into macrophage-like cells by treating with PMA (e.g., 100 ng/mL) for 24-48 hours.[9]

• Priming (Signal 1): Prime the differentiated THP-1 cells with LPS (e.g., 1 µg/mL) for 3-4 hours to upregulate the expression of NLRP3 and pro-IL-1β.[1][9]

• Inhibitor Treatment: Pre-incubate the primed cells with varying concentrations of BAL-0028 or MCC950 for 1 hour. Include a vehicle control (e.g., DMSO).[9]

• Activation (Signal 2): Activate the NLRP3 inflammasome by adding a stimulus such as Nigericin (e.g., 10 µM) or ATP (e.g., 5 mM) for 1-2 hours.[1][9]

• Sample Collection: Collect the cell culture supernatants for cytokine analysis.

• Data Analysis: Quantify the levels of secreted IL-1β in the supernatants using an ELISA kit according to the manufacturer's instructions.

ASC Speck Formation Assay by Fluorescence Microscopy

This assay visually assesses the formation of the ASC speck, a hallmark of inflammasome assembly.

Materials:

• Differentiated THP-1 cells or other suitable cell lines

• Reagents for inflammasome activation as described above

• Fixation buffer (e.g., 4% paraformaldehyde)

• Permeabilization/blocking buffer

• Primary antibody against ASC

• Fluorescently labeled secondary antibody

• DAPI for nuclear counterstaining

• Fluorescence microscope

Procedure:

• Follow steps 1-4 of the In Vitro NLRP3 Inflammasome Activation and Inhibition Assay using cells seeded on coverslips or in imaging plates.

• Fixation: Fix the cells with fixation buffer for 30 minutes at 37°C.[10]

• Permeabilization and Blocking: Gently wash the cells and then permeabilize and block non-specific binding with a suitable buffer.

• Antibody Staining: Incubate the cells with a primary antibody against ASC overnight at 4°C.[10]

• Wash the cells and incubate with a fluorescently labeled secondary antibody for 1 hour at room temperature.[10]

• Mount the coverslips with a mounting medium containing DAPI.

• Microscopy and Quantification: Visualize the cells using a fluorescence microscope. Quantify the percentage of cells containing ASC specks in each treatment group. A significant decrease in the percentage of speck-positive cells in the inhibitor-treated groups compared to the vehicle control indicates inhibition of ASC oligomerization.[10][11]

Conclusion

The available data strongly suggest that BAL-0028 is a potent and specific inhibitor of the human NLRP3 inflammasome with a distinct advantage over MCC950 in models harboring certain disease-associated mutations. Its novel mechanism of action provides a promising avenue for the treatment of autoinflammatory diseases where MCC950 and its derivatives may be ineffective. Further in vivo studies and clinical trials are warranted to fully elucidate the therapeutic potential of BAL-0028.

References

• 1. Cellular Models and Assays to Study NLRP3 Inflammasome Biology - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. biorxiv.org [biorxiv.org]
• 4. researchgate.net [researchgate.net]
• 5. Discovery of potent and selective inhibitors of human NLRP3 with a novel mechanism of action - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Discovery of potent and selective inhibitors of human NLRP3 with a novel mechanism of action [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. adipogen.com [adipogen.com]
• 11. ASC Speck Quantification and High Magnification Imaging [bio-protocol.org]

Benchmarking BAL-0028: A Comparative Guide to Current NLRP3 Inhibitors

For Researchers, Scientists, and Drug Development Professionals

The NLRP3 inflammasome, a key component of the innate immune system, has emerged as a critical target for therapeutic intervention in a wide range of inflammatory diseases. Its activation leads to the release of potent pro-inflammatory cytokines, IL-1β and IL-18, and induces a form of inflammatory cell death known as pyroptosis. The pursuit of small molecule inhibitors of NLRP3 has therefore become a highly competitive area of drug discovery. This guide provides a detailed comparison of a novel NLRP3 inhibitor, BAL-0028, with the well-characterized tool compound MCC950 and other NLRP3 inhibitors currently in clinical development.

Introduction to BAL-0028

BAL-0028 is a potent and selective inhibitor of the human NLRP3 inflammasome.[1] Discovered through a DNA-encoded library screen, this indazole-class compound exhibits a distinct mechanism of action, binding to the NACHT domain of NLRP3 at a site different from that of the widely used inhibitor MCC950.[1] A derivative of BAL-0028, BAL-0598, has demonstrated in vivo efficacy in a mouse model of peritonitis.[1] Notably, BAL-0028 has shown superior potency against certain hyperactive NLRP3 mutants associated with cryopyrin-associated periodic syndromes (CAPS), suggesting a potential advantage in treating these genetic autoinflammatory diseases.[1]

Quantitative Comparison of NLRP3 Inhibitors

The following tables summarize the in vitro and ex vivo potency of BAL-0028 against a panel of current NLRP3 inhibitors. The data is primarily focused on the inhibition of IL-1β release, a key downstream effector of NLRP3 activation.

Table 1: In Vitro and Ex Vivo Potency of NLRP3 Inhibitors (IC50)

Compound	Assay System	Stimulus	IC50 (nM)	Reference
BAL-0028	PMA-differentiated THP-1 cells	Nigericin	57.5	[1][2]
PMA-differentiated THP-1 cells	ATP	~50-100	[2]
PMA-differentiated THP-1 cells	MSU	~50-100	[2]
MCC950	PMA-differentiated THP-1 cells	Nigericin	4 - 14.3	[1][2][3]
Bone Marrow-Derived Macrophages (BMDMs)	-	7.5	[4]
Dapansutrile (OLT1177)	J774 Macrophages	-	1	[4]
DFV890 (IFM-2427)	Human PBMCs, Monocytes, Macrophages	LPS	1.0 - 2.9 (free)	[5]
Ex vivo whole blood	LPS	61 ng/mL	[6][7]
NT-0796	Human Blood	-	6.8	[8]
Peripheral IL-1β Inhibition	-	56	[9]
Central IL-1β Inhibition	-	91	[9]
HT-6184	NF-κB Reporter Gene Assay	-	10.2	[10]
RRx-001	Bone Marrow-Derived Macrophages (BMDMs)	-	100 - 300	[11]

Table 2: In Vivo Efficacy of NLRP3 Inhibitors

Compound	Animal Model	Key Findings	Reference
BAL-0598 (BAL-0028 derivative)	Humanized NLRP3 Mouse (Peritonitis Model)	Inhibition of NLRP3 activation	[1]
Dapansutrile (OLT1177)	Murine Models of Acute Arthritis	Reduced joint inflammation	[12]
NT-0249	Mouse Model of CAPS	Dose-dependent reduction of inflammatory biomarkers	[13]
RRx-001	Not specified	Dose-dependently blocks IL-1β secretion	[11]

Signaling Pathways and Experimental Workflows

To provide a clearer understanding of the underlying biology and experimental procedures, the following diagrams illustrate the NLRP3 inflammasome signaling pathway and a general workflow for evaluating NLRP3 inhibitors.

Caption: NLRP3 Inflammasome Signaling Pathway and Points of Inhibition.

Caption: In Vitro Evaluation Workflow for NLRP3 Inhibitors.

Detailed Experimental Protocols

Protocol 1: In Vitro NLRP3 Inflammasome Activation and Inhibition in THP-1 Cells

This protocol describes a common method to assess the potency of NLRP3 inhibitors in a human monocytic cell line.

1. Cell Culture and Differentiation:

• Culture THP-1 human monocytic cells in RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin.
• To differentiate THP-1 monocytes into a macrophage-like phenotype, seed cells in 96-well plates at a density of 1 x 10^6 cells/mL and treat with 100 ng/mL phorbol (B1677699) 12-myristate 13-acetate (PMA) for 24-48 hours.

2. Priming (Signal 1):

• After differentiation, replace the medium with fresh RPMI-1640 containing 1% FBS.
• Prime the cells with lipopolysaccharide (LPS) at a concentration of 1 µg/mL for 3-4 hours to upregulate the expression of NLRP3 and pro-IL-1β.

3. Inhibitor Treatment:

• Prepare serial dilutions of BAL-0028 and comparator compounds (e.g., MCC950) in the appropriate vehicle (e.g., DMSO).
• Pre-incubate the primed cells with the inhibitors or vehicle control for 30-60 minutes.

4. Activation (Signal 2):

• Induce NLRP3 inflammasome activation by adding a stimulus such as Nigericin (5-10 µM) or ATP (1-5 mM).
• Incubate for 1-2 hours for Nigericin or 30-60 minutes for ATP.

5. Sample Collection and Analysis:

• Centrifuge the plates to pellet the cells.
• Carefully collect the cell culture supernatants.
• Measure the concentration of secreted IL-1β in the supernatants using a commercially available ELISA kit according to the manufacturer's instructions.
• Optionally, assess cell death (pyroptosis) by measuring lactate (B86563) dehydrogenase (LDH) release from the supernatants using a cytotoxicity assay kit.

6. Data Analysis:

• Calculate the percentage of IL-1β inhibition for each inhibitor concentration relative to the vehicle-treated control.
• Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a four-parameter logistic curve.

Protocol 2: In Vivo LPS-Induced Peritonitis Model

This acute in vivo model is used to evaluate the efficacy of NLRP3 inhibitors in a setting of systemic inflammation.

1. Animals:

• Use 8-12 week old C57BL/6 mice or humanized NLRP3 mice.

2. Priming:

• Administer an intraperitoneal (i.p.) injection of LPS (e.g., 20 mg/kg) to prime the NLRP3 inflammasome.

3. Inhibitor Administration:

• After a priming period of approximately 90 minutes, administer BAL-0598 (the in vivo active derivative of BAL-0028) or the comparator NLRP3 inhibitor via the desired route (e.g., oral gavage or i.p. injection). A vehicle control group should be included.

4. Activation:

• Approximately 30 minutes after inhibitor administration, induce NLRP3 activation with an i.p. injection of ATP (e.g., 15 mM).

5. Sample Collection:

• After 30 minutes of activation, euthanize the mice and perform a peritoneal lavage by injecting and then withdrawing sterile PBS into the peritoneal cavity.
• Collect blood samples via cardiac puncture for serum analysis.

6. Analysis:

• Centrifuge the peritoneal lavage fluid to separate the cells from the supernatant.
• Measure the levels of IL-1β in the peritoneal lavage fluid and serum using an ELISA kit.
• Analyze the cellular infiltrate in the peritoneal cavity, particularly neutrophils, by flow cytometry.

7. Data Analysis:

• Compare the levels of inflammatory markers and immune cell infiltration between the inhibitor-treated groups and the vehicle control group to determine the in vivo efficacy of the compound.

Conclusion

BAL-0028 represents a promising new entrant in the field of NLRP3 inflammasome inhibitors with a distinct mechanism of action and potent activity, particularly against certain disease-associated NLRP3 mutants. The data presented in this guide provide a framework for objectively comparing BAL-0028 to other leading NLRP3 inhibitors. The detailed experimental protocols offer a foundation for researchers to conduct their own comparative studies and further elucidate the therapeutic potential of this novel compound. As more clinical data for the various NLRP3 inhibitors in development becomes available, a clearer picture of their relative strengths and weaknesses will emerge, ultimately guiding the development of new and effective treatments for a host of inflammatory diseases.

References

• 1. Discovery of potent and selective inhibitors of human NLRP3 with a novel mechanism of action - PMC [pmc.ncbi.nlm.nih.gov]
• 2. biorxiv.org [biorxiv.org]
• 3. Development of a characterised tool kit for the interrogation of NLRP3 inflammasome-dependent responses - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Inhibiting the NLRP3 Inflammasome - PMC [pmc.ncbi.nlm.nih.gov]
• 5. First‐in‐human safety, tolerability, and pharmacokinetic results of DFV890, an oral low‐molecular‐weight NLRP3 inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 6. First-in-human safety, tolerability, and pharmacokinetic results of DFV890, an oral low-molecular-weight NLRP3 inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. alzforum.org [alzforum.org]
• 9. neurologylive.com [neurologylive.com]
• 10. ashpublications.org [ashpublications.org]
• 11. A Review of RRx-001: A Late-Stage Multi-Indication Inhibitor of NLRP3 Activation and Chronic Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Dapansutrile - Wikipedia [en.wikipedia.org]
• 13. Pharmacological Analysis of NLRP3 Inflammasome Inhibitor Sodium [(1,2,3,5,6,7-Hexahydro-s-indacen-4-yl)carbamoyl][(1-methyl-1 H-pyrazol-4-yl)({[(2 S)-oxolan-2-yl]methyl})sulfamoyl]azanide in Cellular and Mouse Models of Inflammation Provides a Translational Framework - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Disposal of BAL-0028: A Guide for Laboratory Professionals

Providing essential guidance on the proper disposal of the novel NLRP3 inhibitor, BAL-0028, this document outlines key safety and logistical procedures for researchers and drug development professionals. In the absence of a specific Safety Data Sheet (SDS) for BAL-0028, this guide synthesizes general principles of chemical waste management and best practices for laboratory safety.

As a potent and selective inhibitor of the NLRP3 inflammasome, BAL-0028 is a valuable tool in inflammation and neuroscience research.[1] Proper handling and disposal are paramount to ensure the safety of laboratory personnel and to maintain environmental compliance. While a dedicated SDS with explicit disposal instructions for BAL-0028 is not publicly available, this guide provides a framework based on the handling of structurally related compounds and general laboratory waste protocols.

Understanding BAL-0028: Key Characteristics

A summary of the pertinent quantitative data for BAL-0028 is presented below, offering a quick reference for researchers.

Property	Value	Source
Molecular Weight	403.46 g/mol	ProbeChem
Formula	C24H22FN3O2	ProbeChem
Appearance	Solid	ProbeChem
IC50 for NLRP3 activation	25 nM	Selleck Chemicals
Binding Affinity (Kd) to NACHT domain	104-123 nM	Selleck Chemicals
Solubility in DMSO	10 mM	ProbeChem

Recommended Disposal Procedures for BAL-0028

The following procedures are based on best practices for chemical waste disposal and information from the Safety Data Sheet for Indazole, a compound with a related core structure.

Step 1: Personal Protective Equipment (PPE)

Before handling BAL-0028 for disposal, ensure appropriate PPE is worn, including:

• Safety glasses or goggles

• Chemical-resistant gloves

• Laboratory coat

Step 2: Waste Collection

• Solid Waste: Carefully sweep up any solid BAL-0028 and place it into a clearly labeled, sealed container suitable for chemical waste.

• Contaminated Materials: Any materials that have come into contact with BAL-0028, such as pipette tips, tubes, and gloves, should be considered chemical waste and collected in a designated, sealed waste container.

• Solutions: Solutions containing BAL-0028 should be collected in a sealed, leak-proof container that is properly labeled with the contents and concentration.

Step 3: Labeling and Storage

All waste containers must be clearly labeled with "Hazardous Waste," the chemical name ("BAL-0028"), and any known hazards. Store the sealed waste containers in a designated, well-ventilated area away from incompatible materials.

Step 4: Final Disposal

The final disposal of BAL-0028 waste must be conducted through an approved waste disposal plant or a licensed waste disposal company.[2] Adhere to all local, state, and federal regulations regarding chemical waste disposal. Do not dispose of BAL-0028 down the drain or in regular trash.

Disposal Workflow for BAL-0028

The following diagram illustrates a logical workflow for the proper disposal of BAL-0028.

Caption: Logical workflow for the proper disposal of BAL-0028.

Experimental Context: Disposal of Biohazardous Waste

For researchers utilizing BAL-0028 in biological experiments, such as cell-based assays, any resulting waste may be considered biohazardous. In such cases, institutional guidelines for the disposal of biological waste must be followed. This typically involves deactivating the biological material, often through autoclaving or chemical disinfection, before final disposal. Always consult your institution's Environmental Health and Safety (EHS) department for specific protocols.

This guidance is intended to supplement, not replace, institutional safety protocols and regulatory requirements. Always prioritize safety and consult with your institution's EHS department for specific disposal procedures.

References

• 1. The discovery of novel and potent indazole NLRP3 inhibitors enabled by DNA-encoded library screening - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. tcichemicals.com [tcichemicals.com]

Personal protective equipment for handling BAL-0028

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational guidelines, and disposal plans for the handling of BAL-0028. As your trusted partner in laboratory safety and chemical management, we aim to deliver value beyond the product itself by ensuring you have the critical information necessary for safe and effective research.

Immediate Safety and Handling Precautions

While a comprehensive Safety Data Sheet (SDS) for BAL-0028 is not publicly available, the following precautions are based on information for similar potent, small molecule inhibitors and should be strictly adhered to. BAL-0028 is intended for laboratory research use only and is not for human or veterinary use.

Personal Protective Equipment (PPE):

PPE Category	Specification	Rationale
Eye Protection	Chemical safety goggles or a face shield.	Protects eyes from splashes or dust particles.
Hand Protection	Nitrile gloves.	Provides a barrier against skin contact. Change gloves frequently and after handling the compound.
Body Protection	Laboratory coat.	Protects skin and personal clothing from contamination.
Respiratory Protection	Use in a well-ventilated area. If handling large quantities or creating dust, a NIOSH-approved respirator may be necessary.	Minimizes inhalation of the compound.

Operational Plans: Handling and Storage

Proper handling and storage are crucial to maintain the integrity of BAL-0028 and ensure the safety of laboratory personnel.

Handling:

• Avoid direct contact with skin, eyes, and clothing.

• Avoid inhalation of dust.

• Handle in a designated area, preferably in a chemical fume hood.

• Wash hands thoroughly after handling.

Storage:

• Store in a tightly sealed container.

• Keep in a cool, dry, and well-ventilated place.

• Recommended storage temperatures for the solid powder are -20°C for up to 12 months and 4°C for up to 6 months.[1]

• Stock solutions should be stored at -80°C for up to 6 months or -20°C for up to 1 month.[2] Avoid repeated freeze-thaw cycles.[2]

Disposal Plan

Dispose of BAL-0028 and any contaminated materials in accordance with all applicable federal, state, and local regulations. As a general guideline for chemical waste:

• Collect Waste: Place unused BAL-0028 and any contaminated disposables (e.g., pipette tips, gloves) into a designated, labeled hazardous waste container.

• Labeling: Clearly label the waste container with the contents ("BAL-0028 waste") and the associated hazards.

• Disposal: Arrange for pickup and disposal by your institution's environmental health and safety (EHS) department or a licensed chemical waste disposal company. Do not dispose of BAL-0028 down the drain or in regular trash.

Experimental Protocols

BAL-0028 is a potent and selective inhibitor of the NLRP3 inflammasome.[1][3][4][5] It acts by binding to the NACHT domain of NLRP3, preventing its activation and the subsequent inflammatory cascade.[1][3][4][5][6]

Preparation of Stock Solutions:

• DMSO: Dissolve BAL-0028 in fresh, anhydrous DMSO to a concentration of 10 mM.[1] Note that moisture-absorbing DMSO can reduce solubility.[5]

• Ethanol: Can be dissolved in ethanol.

In Vitro Assay for NLRP3 Inhibition: This protocol is a general guideline based on published research and may require optimization for specific cell types and experimental conditions.

• Cell Culture: Plate appropriate cells (e.g., THP-1 monocytes, primary macrophages) in a suitable culture medium.

• Priming (Signal 1): Stimulate the cells with a priming agent such as lipopolysaccharide (LPS) to upregulate the expression of NLRP3 and pro-IL-1β.[3][7]

• Inhibitor Treatment: Pre-incubate the primed cells with varying concentrations of BAL-0028 for a designated period.

• Activation (Signal 2): Induce NLRP3 inflammasome activation with a stimulus such as nigericin, ATP, or MSU crystals.[8]

• Endpoint Analysis: Collect the cell culture supernatant and/or cell lysates to measure the levels of secreted IL-1β and IL-18 using methods like ELISA or Western blot.[8][9]

NLRP3 Inflammasome Signaling Pathway and Inhibition by BAL-0028

The following diagram illustrates the canonical NLRP3 inflammasome activation pathway and the point of inhibition by BAL-0028.

Caption: NLRP3 inflammasome pathway showing priming, activation, and inhibition by BAL-0028.

This guide is intended to supplement, not replace, your institution's established safety protocols. Always consult with your EHS department for specific guidance on handling and disposing of chemical reagents.

References

• 1. BAL-0028 | NLRP3 inhibitor | Probechem Biochemicals [probechem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Frontiers | The NLRP3 Inflammasome Pathway: A Review of Mechanisms and Inhibitors for the Treatment of Inflammatory Diseases [frontiersin.org]
• 4. researchgate.net [researchgate.net]
• 5. selleckchem.com [selleckchem.com]
• 6. Discovery of a Potent and Selective Inhibitor of Human NLRP3 with a Novel Binding Modality and Mechanism of Action - preLights [prelights.biologists.com]
• 7. The NLRP3 Inflammasome Pathway: A Review of Mechanisms and Inhibitors for the Treatment of Inflammatory Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 8. biorxiv.org [biorxiv.org]
• 9. researchgate.net [researchgate.net]